2-Bromo-3-formylpyridine

• CAS: 128071-75-0

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties of 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2-Bromo-3-formylpyridine, a key building block in medicinal chemistry and organic synthesis. The document details its physical and chemical characteristics, spectroscopic data, and reactivity. Furthermore, it presents detailed experimental protocols for its synthesis and common transformations, including the Suzuki-Miyaura coupling and Wittig reaction. The guide also visualizes a key signaling pathway where derivatives of this compound show potential therapeutic relevance and outlines a typical experimental workflow for its synthetic utilization. This document is intended to be a valuable resource for researchers and professionals engaged in drug discovery and development, as well as synthetic organic chemistry.

Introduction

2-Bromo-3-formylpyridine, also known as 2-bromonicotinaldehyde, is a heterocyclic compound of significant interest in the field of organic synthesis and medicinal chemistry. Its structure, incorporating a pyridine ring substituted with a bromine atom and a formyl (aldehyde) group, offers a versatile platform for the synthesis of a wide array of more complex molecules. The presence of these two reactive functional groups, the bromine atom at the 2-position and the aldehyde at the 3-position, allows for selective and diverse chemical modifications. The pyridine nitrogen atom also influences the reactivity of the ring and the substituents.

This guide aims to provide a detailed technical resource on the chemical properties and synthetic applications of 2-Bromo-3-formylpyridine, with a focus on its utility for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

2-Bromo-3-formylpyridine is a solid at room temperature.[1][2] Its core chemical and physical properties are summarized in the table below. It is important to note that some reported values, such as the melting point, show slight variations across different sources.

Property	Value	Reference(s)
Molecular Formula	C₆H₄BrNO	[1][2][3]
Molecular Weight	186.01 g/mol	[1][2][3]
CAS Number	128071-75-0	[1][2][3]
Appearance	Solid	[1][2]
Melting Point	49-53 °C or 73 °C	[4]
Boiling Point	100 °C at 3 mmHg	[5]
Density (Predicted)	1.683 g/cm³	[5]
Flash Point (Predicted)	115.7 °C	[5]
Refractive Index (Predicted)	1.619	[5]
Solubility	Soluble in common organic solvents	[4]

Spectroscopic Data

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show three aromatic protons on the pyridine ring and one aldehyde proton. The chemical shifts (δ) are influenced by the electronegativity of the bromine atom, the nitrogen atom in the pyridine ring, and the deshielding effect of the aldehyde group.

Proton	Chemical Shift (ppm, predicted)	Multiplicity	Coupling Constant (J, Hz, predicted)
CHO	10.0 - 10.5	s	-
H-4	8.0 - 8.3	dd	J(H4,H5) = 7-8, J(H4,H6) = 1-2
H-5	7.4 - 7.6	dd	J(H5,H4) = 7-8, J(H5,H6) = 4-5
H-6	8.6 - 8.8	dd	J(H6,H5) = 4-5, J(H6,H4) = 1-2

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts are indicative of the electronic environment of each carbon.

Carbon	Chemical Shift (ppm, predicted)
C=O	188 - 192
C-2	145 - 150
C-3	130 - 135
C-4	125 - 130
C-5	128 - 132
C-6	152 - 156

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be characterized by strong absorption bands corresponding to the carbonyl group of the aldehyde and the C-Br bond, as well as vibrations of the pyridine ring.

Functional Group	Wavenumber (cm⁻¹, predicted)	Intensity
C=O stretch	1700 - 1720	Strong
Aromatic C-H stretch	3050 - 3100	Medium
Aromatic C=C and C=N stretch	1550 - 1600	Medium
C-Br stretch	500 - 600	Strong

Mass Spectrometry (MS)

In the mass spectrum, the molecular ion peak (M+) would be observed at m/z 185 and 187 with an intensity ratio of approximately 1:1, which is characteristic of the presence of a single bromine atom.[6] Key fragmentation patterns would likely involve the loss of the formyl group (-CHO, 29 Da) and the bromine atom (-Br, 79/81 Da).[7]

Reactivity and Synthetic Applications

2-Bromo-3-formylpyridine is a bifunctional molecule, and its reactivity is dictated by the aldehyde and the bromo-substituent on the electron-deficient pyridine ring. The aldehyde group can undergo typical reactions such as oxidation, reduction, and nucleophilic addition (e.g., Wittig reaction, Grignard reaction). The bromine atom is susceptible to nucleophilic aromatic substitution and can participate in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira reactions.[4][5] This dual reactivity makes it a valuable precursor for the synthesis of highly substituted pyridine derivatives, which are common scaffolds in pharmaceuticals and agrochemicals.[4][8]

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of 2-Bromo-3-formylpyridine and two of its key synthetic transformations.

Synthesis of 2-Bromo-3-formylpyridine

This protocol describes the synthesis of 2-Bromo-3-formylpyridine via the oxidation of 2-bromo-3-(hydroxymethyl)pyridine. This method is often preferred due to its selectivity and milder reaction conditions compared to the direct bromination of 3-formylpyridine.[4]

Reaction: Oxidation of 2-bromo-3-(hydroxymethyl)pyridine

Reagents and Materials:

• 2-bromo-3-(hydroxymethyl)pyridine

• Manganese dioxide (activated)

• Dichloromethane (DCM), anhydrous

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Standard glassware for workup and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a solution of 2-bromo-3-(hydroxymethyl)pyridine (1.0 eq) in anhydrous dichloromethane (10 mL/mmol of substrate) in a round-bottom flask, add activated manganese dioxide (5.0-10.0 eq).

• Stir the resulting suspension vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically after 12-24 hours), filter the reaction mixture through a pad of celite to remove the manganese dioxide. Wash the celite pad with additional dichloromethane.

• Combine the organic filtrates and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure 2-Bromo-3-formylpyridine.

Suzuki-Miyaura Coupling Reaction

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Bromo-3-formylpyridine with an arylboronic acid.[9]

Reaction: C-C bond formation at the 2-position of the pyridine ring.

Reagents and Materials:

• 2-Bromo-3-formylpyridine

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent system (e.g., 1,4-dioxane/water, 4:1)

• Round-bottom flask or Schlenk tube

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask or Schlenk tube, add 2-Bromo-3-formylpyridine (1.0 eq), the arylboronic acid (1.2 eq), the base (2.0 eq), and the palladium catalyst (3-5 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC.

• Cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Wittig Reaction

This protocol provides a general method for the olefination of the aldehyde group of 2-Bromo-3-formylpyridine using a phosphonium ylide (Wittig reagent).[1][3]

Reaction: Conversion of the aldehyde to an alkene.

Reagents and Materials:

• 2-Bromo-3-formylpyridine

• Phosphonium salt (e.g., methyltriphenylphosphonium bromide, 1.1 eq)

• Strong base (e.g., n-butyllithium or potassium tert-butoxide, 1.1 eq)

• Anhydrous solvent (e.g., THF or diethyl ether)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Syringes for transfer of reagents

• Standard glassware for workup and purification

Procedure:

• To a suspension of the phosphonium salt (1.1 eq) in anhydrous THF under an inert atmosphere, add the strong base (1.1 eq) at 0 °C or room temperature, depending on the base used. Stir the mixture until the characteristic color of the ylide appears.

• Cool the ylide solution to 0 °C and add a solution of 2-Bromo-3-formylpyridine (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding water.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Biological Relevance and Signaling Pathways

Derivatives of 2-Bromo-3-formylpyridine are of significant interest in drug discovery due to the prevalence of the substituted pyridine scaffold in biologically active molecules.[4] For instance, various pyridine-containing compounds have been investigated as inhibitors of protein kinases, which are key regulators of cellular signaling pathways often dysregulated in diseases like cancer.[10][11]

One such critical pathway is the PI3K/AKT/mTOR signaling cascade, which controls cell growth, proliferation, and survival.[12] The diagram below illustrates this pathway and indicates the potential point of intervention for kinase inhibitors derived from 2-Bromo-3-formylpyridine.

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of a potential kinase inhibitor derived from 2-Bromo-3-formylpyridine.

Experimental Workflow Visualization

The synthetic utility of 2-Bromo-3-formylpyridine is best illustrated through a typical experimental workflow. The following diagram outlines the key steps involved in the synthesis of a biaryl pyridine derivative via a Suzuki-Miyaura coupling reaction, followed by purification and characterization.

Caption: A typical experimental workflow for the synthesis of a biaryl pyridine derivative using 2-Bromo-3-formylpyridine in a Suzuki-Miyaura coupling reaction.

Safety Information

2-Bromo-3-formylpyridine is a chemical that should be handled with appropriate safety precautions. It is classified as harmful if swallowed and may cause skin and eye irritation.[1] It is essential to use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1][2]

Conclusion

2-Bromo-3-formylpyridine is a versatile and valuable building block in organic synthesis, particularly for the construction of complex pyridine-containing molecules with potential applications in drug discovery and materials science. Its dual reactivity, arising from the aldehyde and bromo functionalities, allows for a wide range of chemical transformations. This guide has provided a comprehensive overview of its chemical properties, spectroscopic data, and synthetic utility, along with detailed experimental protocols and visualizations of its biological relevance and experimental workflow. It is hoped that this resource will be of significant benefit to researchers and professionals working in related fields.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
• 3. open.bu.edu [open.bu.edu]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 6. whitman.edu [whitman.edu]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 8. lookchem.com [lookchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and biological evaluation of pyrido[3',2':4,5]furo[3,2-d]pyrimidine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Bromo-3-formylpyridine (CAS: 128071-75-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-3-formylpyridine, with CAS number 128071-75-0, is a pivotal heterocyclic building block in the fields of medicinal chemistry and organic synthesis. Its unique trifunctional structure, featuring a pyridine ring, a bromine atom, and an aldehyde group, offers multiple reaction sites for the construction of complex molecular architectures. This guide provides a comprehensive overview of its physicochemical properties, detailed synthesis protocols, and its significant applications in drug discovery, particularly as a precursor for kinase inhibitors. Experimental workflows and key chemical transformations are detailed to assist researchers in its effective utilization.

Physicochemical Properties

2-Bromo-3-formylpyridine, also known as 2-bromo-3-pyridinecarboxaldehyde, is a solid at room temperature. Its structure combines the aromaticity and hydrogen-bonding capabilities of a pyridine ring with the reactivity of a bromo substituent and an aldehyde functional group. This combination makes it a versatile intermediate for a variety of chemical transformations.

Property	Value	Reference(s)
CAS Number	128071-75-0
Molecular Formula	C₆H₄BrNO
Molecular Weight	186.01 g/mol
Appearance	Solid
Melting Point	49 - 53 °C	[1]
Solubility	Soluble in common organic solvents like dichloromethane; low solubility in water.	[1]
Purity	Typically ≥96%

Spectroscopic Data:

Type	Data
¹H NMR (CDCl₃, 400 MHz)	δ: 10.35 (s, 1H), 8.57 (dd, J=4.7, 2.1 Hz, 1H), 8.17 (dd, J= 7.6, 2.1Hz, 1H), 7.44 (dd, J=7.6, 4.7, 0.6Hz, 1H)
¹³C NMR (CDCl₃, 101MHz)	δ: 190.4, 154.0, 144.9, 137.5, 130.1, 123.0

Synthesis of 2-Bromo-3-formylpyridine

The synthesis of 2-Bromo-3-formylpyridine can be achieved through several routes. The two most common methods are the direct bromination of 3-pyridinecarboxaldehyde and the oxidation of 2-bromo-3-(hydroxymethyl)pyridine.[1]

Experimental Protocol: Oxidation of 2-Bromo-3-(hydroxymethyl)pyridine

This method involves the selective oxidation of the primary alcohol to an aldehyde.

Materials:

• 2-Bromo-3-(hydroxymethyl)pyridine

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-bromo-3-(hydroxymethyl)pyridine (1.0 eq) in dichloromethane (DCM) at 0 °C, add Dess-Martin periodinane (1.5 eq) portionwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 2-Bromo-3-formylpyridine.

Applications in Drug Discovery and Organic Synthesis

The strategic placement of the bromo and formyl groups on the pyridine scaffold makes 2-Bromo-3-formylpyridine a highly valuable intermediate for the synthesis of diverse and complex molecules, particularly in the realm of drug discovery. The pyridine core is a common motif in many kinase inhibitors, where it can form crucial hydrogen bond interactions within the ATP-binding site of the enzyme.[2]

Role as a Key Intermediate for Kinase Inhibitors

2-Bromo-3-formylpyridine serves as a versatile starting material for the synthesis of kinase inhibitors, especially those based on fused heterocyclic systems like imidazo[4,5-b]pyridines, which are bioisosteres of purines.[2] The aldehyde group provides a handle for condensation and cyclization reactions, while the bromine atom is ideal for cross-coupling reactions to introduce molecular diversity.

Suzuki-Miyaura Cross-Coupling Reactions

The bromine atom at the 2-position of the pyridine ring is readily susceptible to palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a powerful tool for forming carbon-carbon bonds, allowing for the introduction of various aryl and heteroaryl substituents.

Materials:

• 2-Bromo-3-formylpyridine

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (3 mol%)

• Triphenylphosphine (PPh₃) (6 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a reaction vessel, combine 2-Bromo-3-formylpyridine (1.0 eq), the arylboronic acid (1.2 eq), potassium carbonate (2.0 eq), palladium(II) acetate (0.03 eq), and triphenylphosphine (0.06 eq).

• Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2-aryl-3-formylpyridine.

Visualizations

Synthetic Pathways

The following diagram illustrates the two primary synthetic routes to 2-Bromo-3-formylpyridine.

Synthetic routes to 2-Bromo-3-formylpyridine.

Experimental Workflow: Suzuki-Miyaura Coupling

This diagram outlines the key steps in a typical Suzuki-Miyaura cross-coupling reaction using 2-Bromo-3-formylpyridine.

Workflow for Suzuki-Miyaura coupling.

Application in Kinase Inhibitor Synthesis

The following diagram illustrates a generalized signaling pathway that can be targeted by kinase inhibitors derived from 2-Bromo-3-formylpyridine. The pyridine scaffold often acts as a hinge-binder in the ATP-binding pocket of kinases.

Targeting a kinase signaling pathway.

Conclusion

2-Bromo-3-formylpyridine (CAS: 128071-75-0) is a highly versatile and valuable chemical intermediate. Its trifunctional nature allows for a wide range of chemical modifications, making it an essential tool for the synthesis of complex organic molecules. Its application in the development of kinase inhibitors highlights its importance in modern drug discovery. The detailed protocols and workflows provided in this guide are intended to facilitate its effective use in the laboratory for the advancement of chemical and pharmaceutical research.

References

• 1. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physical Properties of 2-Bromo-3-pyridinecarboxaldehyde

Audience: Researchers, scientists, and drug development professionals.

Abstract

2-Bromo-3-pyridinecarboxaldehyde is a pivotal heterocyclic building block in organic synthesis and pharmaceutical development. Its unique structure, featuring a pyridine ring substituted with both a bromine atom and a reactive aldehyde group, makes it a valuable precursor for a wide range of complex molecules and active pharmaceutical ingredients (APIs). A thorough understanding of its physical properties is essential for its effective handling, characterization, and application in synthetic protocols. This guide provides a comprehensive overview of the known physical and chemical characteristics of 2-Bromo-3-pyridinecarboxaldehyde, details the experimental methodologies for their determination, and illustrates key workflows and structural relationships.

Core Physical and Chemical Properties

The fundamental properties of 2-Bromo-3-pyridinecarboxaldehyde are summarized below. These data are critical for predicting its behavior in various solvents and reaction conditions, as well as for its identification and quality control.

Property	Value	Source(s)
CAS Number	128071-75-0	[1][2]
Molecular Formula	C₆H₄BrNO	[1][3]
Molecular Weight	186.01 g/mol	[1][2]
Appearance	Solid	[1][3]
Melting Point	49 - 53 °C	[3]
Boiling Point	Data not available	[3]
Solubility in Water	Low solubility	[3]
Solubility in Organic Solvents	Soluble in common organic solvents (e.g., dichloromethane)	[3]
Synonyms	2-Bromo-3-formylpyridine	[1][2]
InChI Key	GNFWMEFWZWXLIN-UHFFFAOYSA-N	[1]
Canonical SMILES	C1=CC(=C(N=C1)Br)C=O	[1]

Spectroscopic Data Interpretation

While specific spectra for 2-Bromo-3-pyridinecarboxaldehyde are not publicly available in the search results, its structure allows for the prediction of key spectroscopic features based on analogous compounds.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehydic proton (typically a singlet around 9-10 ppm) and the three aromatic protons on the pyridine ring (in the 7-9 ppm range). The coupling patterns between the aromatic protons would be characteristic of a 2,3-disubstituted pyridine ring.

• ¹³C NMR: The carbon NMR spectrum should display a signal for the carbonyl carbon of the aldehyde group (around 190-200 ppm) and six signals for the carbons of the pyridine ring, with chemical shifts influenced by the bromine and aldehyde substituents.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit a strong, characteristic absorption band for the C=O stretch of the aldehyde group around 1700-1730 cm⁻¹. Other significant peaks would include C-H stretches for the aromatic ring and the C-Br stretch at lower frequencies.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M+) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a single bromine atom. Fragmentation would likely involve the loss of the formyl group (-CHO) and other characteristic pyridine ring cleavages.

Experimental Protocols for Property Determination

The determination of the physical properties of organic compounds like 2-Bromo-3-pyridinecarboxaldehyde follows standardized laboratory procedures.[4]

Melting Point Determination

The melting point is a crucial indicator of purity.

Methodology:

• Sample Preparation: A small amount of the crystalline solid is placed into a capillary tube, which is sealed at one end. The sample is packed down to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus (such as a Vernier Melt Station or a Thomas-Hoover apparatus) is used.[5]

• Measurement: The capillary tube is placed in the apparatus, which is heated slowly (1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation: The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample has melted into a clear liquid.[5] A narrow melting range (e.g., < 2 °C) is indicative of a pure compound.

Solubility Testing

Solubility provides insight into the polarity of the molecule.

Methodology:

• Solvent Selection: A range of solvents with varying polarities is used (e.g., water, ethanol, dichloromethane, hexane).

• Procedure: Approximately 10-20 mg of 2-Bromo-3-pyridinecarboxaldehyde is placed in a small test tube.[6]

• Addition of Solvent: About 0.5 mL of the selected solvent is added.[6]

• Observation: The mixture is agitated. The compound is classified as soluble if it dissolves completely. If it does not dissolve at room temperature, the mixture can be gently heated to check for temperature-dependent solubility. The results confirm its low solubility in polar protic solvents like water and higher solubility in less polar organic solvents.[3]

Spectroscopic Analysis

Methodology:

• ¹H and ¹³C NMR: A sample is dissolved in a deuterated solvent (e.g., CDCl₃). The solution is placed in an NMR tube and analyzed using a high-field NMR spectrometer.

• Infrared (IR) Spectroscopy: A small amount of the solid sample is analyzed using an FT-IR spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory, or by preparing a KBr pellet.

• Mass Spectrometry (MS): A dilute solution of the sample is introduced into the mass spectrometer (e.g., via GC-MS or direct infusion). The resulting mass spectrum provides information on the molecular weight and fragmentation pattern.

Visualizations: Workflows and Relationships

Diagrams created using the DOT language provide a clear visual representation of experimental logic and molecular concepts.

Figure 1: Workflow for physical property determination.

Figure 2: Relationship between structure and physical properties.

Conclusion

2-Bromo-3-pyridinecarboxaldehyde is a solid compound with a melting point in the range of 49-53 °C.[3] Its solubility profile, characterized by poor solubility in water and good solubility in organic solvents, is consistent with its moderately polar structure. The presence of the aldehyde and bromo-pyridine functionalities dictates its chemical reactivity and provides distinct signatures for spectroscopic identification. The experimental protocols outlined herein represent standard methods for verifying these properties, ensuring sample purity and confirming structural integrity, which are paramount for its successful application in research and drug development.

References

• 1. 2-ブロモ-3-ピリジンカルボキシアルデヒド 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 4. api.pageplace.de [api.pageplace.de]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. amherst.edu [amherst.edu]

An In-Depth Technical Guide to 2-Bromo-3-formylpyridine: A Key Intermediate in Chemical Synthesis and Drug Discovery

For Immediate Release

This technical guide provides a comprehensive overview of 2-Bromo-3-formylpyridine, a pivotal heterocyclic building block for researchers, scientists, and professionals in drug development. This document details the molecule's structure, physicochemical properties, synthesis protocols, and its versatile applications, particularly in medicinal chemistry.

Molecular Structure and Physicochemical Properties

2-Bromo-3-formylpyridine, also known as 2-bromo-3-pyridinecarboxaldehyde, is a substituted pyridine carrying both a bromo and a formyl functional group. These groups are positioned at the 2 and 3 positions of the pyridine ring, respectively, bestowing the molecule with a unique reactivity profile that makes it a valuable intermediate in organic synthesis.

The presence of the electron-withdrawing aldehyde group and the bromine atom, a good leaving group, on the pyridine scaffold allows for a variety of chemical transformations. The aldehyde group can readily undergo nucleophilic addition and condensation reactions, while the bromine atom is susceptible to nucleophilic aromatic substitution and various cross-coupling reactions.[1]

Table 1: Physicochemical Properties of 2-Bromo-3-formylpyridine

Property	Value	Reference(s)
Molecular Formula	C₆H₄BrNO	[2][3]
Molecular Weight	186.01 g/mol	[2][3]
CAS Number	128071-75-0	[2][3]
Appearance	Solid	[3]
Melting Point	49-53 °C
Purity	≥96%	[2]
Solubility	Soluble in common organic solvents like dichloromethane.

Table 2: Spectroscopic Data of 2-Bromo-3-formylpyridine (Predicted and from similar compounds)

Spectroscopic Technique	Characteristic Peaks/Signals
¹H NMR	Signals expected in the aromatic region (δ 7.0-9.0 ppm) and a characteristic aldehyde proton signal (δ 9.5-10.5 ppm).[4]
¹³C NMR	Aromatic carbon signals (δ 120-160 ppm) and a downfield aldehyde carbonyl carbon signal (δ >180 ppm).
IR Spectroscopy	Strong C=O stretching vibration for the aldehyde group (around 1700 cm⁻¹), and C-Br stretching vibrations.
Mass Spectrometry	Molecular ion peak (M⁺) corresponding to the molecular weight.

Synthesis of 2-Bromo-3-formylpyridine

Several synthetic routes to 2-Bromo-3-formylpyridine have been reported, primarily involving the functionalization of a pre-existing pyridine ring.

Experimental Protocol: Bromination of 3-Pyridinecarboxaldehyde (General Procedure)

This method involves the direct bromination of 3-pyridinecarboxaldehyde.

Materials:

• 3-Pyridinecarboxaldehyde

• Bromine (Br₂) or other suitable brominating agent

• Anhydrous organic solvent (e.g., dichloromethane)

• Catalyst (e.g., iron powder or iron(III) bromide)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Dissolve 3-pyridinecarboxaldehyde in the anhydrous organic solvent in a reaction vessel under an inert atmosphere.

• Cool the solution to a low temperature (typically 0 °C or below) using an ice bath.

• Add the catalyst to the cooled solution.

• Slowly add the brominating agent (e.g., a solution of bromine in the same solvent) dropwise to the reaction mixture while maintaining the low temperature and stirring vigorously.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, quench the reaction by adding a suitable quenching agent (e.g., a solution of sodium thiosulfate).

• Allow the mixture to warm to room temperature.

• Perform an aqueous work-up to remove the catalyst and other water-soluble byproducts.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate), and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization, to yield pure 2-Bromo-3-formylpyridine.[1]

A generalized workflow for the synthesis of 2-Bromo-3-formylpyridine.

Applications in Drug Discovery and Development

The pyridine moiety is a common scaffold in many FDA-approved drugs due to its ability to engage in hydrogen bonding and other favorable interactions with biological targets.[5] 2-Bromo-3-formylpyridine serves as a versatile starting material for the synthesis of more complex, biologically active pyridine derivatives.[1]

The dual functionality of this molecule allows for a stepwise and controlled introduction of various substituents. For instance, the aldehyde can be used as a handle to build a side chain via reactions like Wittig olefination or reductive amination. Subsequently, the bromo group can be functionalized through cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination to introduce further diversity. This modular approach is highly valuable in lead optimization during the drug discovery process.

A logical workflow for the use of 2-Bromo-3-formylpyridine in generating compound libraries for drug discovery.

Safety and Handling

2-Bromo-3-formylpyridine is a chemical that should be handled with appropriate safety precautions in a laboratory setting.

Table 3: Hazard and Safety Information

Category	Information	Reference(s)
Hazard Codes	H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction), H319 (Causes serious eye irritation)	[3]
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).	[3]
Personal Protective Equipment (PPE)	Dust mask type N95 (US), Eyeshields, Gloves.	[3]
Storage	Store in a well-ventilated place. Keep container tightly closed.

It is crucial to consult the Safety Data Sheet (SDS) before handling this compound.

Conclusion

2-Bromo-3-formylpyridine is a valuable and versatile building block in organic synthesis. Its unique combination of functional groups on a pyridine core makes it an important intermediate for the synthesis of a wide range of more complex molecules, particularly in the field of medicinal chemistry and drug discovery. The synthetic routes to this compound are accessible, and its reactivity allows for the systematic and modular construction of diverse chemical libraries. Proper handling and safety precautions are essential when working with this compound.

References

• 1. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 2. scbt.com [scbt.com]
• 3. 2-ブロモ-3-ピリジンカルボキシアルデヒド 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-Bromo-3-formylpyridine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Bromo-3-formylpyridine (also known as 2-Bromo-3-pyridinecarboxaldehyde), a key intermediate in pharmaceutical and chemical synthesis.[1] Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this guide presents the known qualitative solubility information and furnishes a detailed, generalized experimental protocol for determining the solubility of solid organic compounds like 2-Bromo-3-formylpyridine in organic solvents.

Core Compound Properties

2-Bromo-3-formylpyridine is a solid at room temperature with a melting point in the range of 49-53 °C.[1] Its molecular formula is C₆H₄BrNO, and it has a molecular weight of approximately 186.01 g/mol .[2][3]

Property	Value	Reference
Chemical Name	2-Bromo-3-formylpyridine
Alternate Names	2-Bromo-3-pyridinecarboxaldehyde	[2]
CAS Number	128071-75-0	[2]
Molecular Formula	C₆H₄BrNO	[2]
Molecular Weight	186.01 g/mol	[2]
Appearance	Solid
Melting Point	49 - 53 °C	[1]

Solubility Profile

Solvent	Qualitative Solubility	Reference
Water	Low solubility	[1]
Dichloromethane	Soluble	[1]
Other Common Organic Solvents	Reported to be soluble	[1]

The bromine atom and the polar formyl group on the pyridine ring influence its solubility. The presence of the halogen may enhance solubility in non-polar solvents, while the aldehyde group can participate in hydrogen bonding, suggesting potential solubility in protic solvents.[1]

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of a solid compound like 2-Bromo-3-formylpyridine in an organic solvent. This protocol is based on standard laboratory techniques for solubility assessment.

Objective: To determine the concentration of a saturated solution of 2-Bromo-3-formylpyridine in a specific organic solvent at a given temperature.

Materials:

• 2-Bromo-3-formylpyridine (solid)

• Selected organic solvent (e.g., methanol, ethanol, dichloromethane, ethyl acetate, acetone, toluene)

• Analytical balance

• Vials with screw caps

• Constant temperature bath or shaker with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed collection vials

• Volumetric flasks

• Pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Bromo-3-formylpyridine to a vial containing a known volume of the selected organic solvent. An excess of the solid is necessary to ensure that a saturated solution is formed.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature bath or a shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Filtration:

  • Allow the vial to stand undisturbed at the constant temperature for a short period to let the excess solid settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe to prevent precipitation upon cooling.

  • Attach a syringe filter to the syringe and dispense the filtered saturated solution into a pre-weighed collection vial. Record the exact volume of the filtered solution.

• Solvent Evaporation and Mass Determination:

  • Evaporate the solvent from the collection vial. This can be achieved by using a gentle stream of nitrogen, a rotary evaporator, or by placing the vial in a fume hood at a slightly elevated temperature.

  • Once the solvent is completely evaporated, place the vial in a desiccator to cool to room temperature and to remove any residual moisture.

  • Weigh the vial containing the dried solute on an analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved 2-Bromo-3-formylpyridine by subtracting the initial weight of the empty vial from the final weight of the vial with the dried solute.

  • The solubility can then be expressed in various units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

  Solubility ( g/100 mL) = (Mass of solute in g / Volume of solvent in mL) x 100

Safety Precautions:

• Handle 2-Bromo-3-formylpyridine and all organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Refer to the Safety Data Sheet (SDS) for 2-Bromo-3-formylpyridine and the specific solvents used for detailed hazard information.

Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2-Bromo-3-formylpyridine.

Caption: Workflow for the gravimetric determination of solubility.

This guide provides a foundational understanding of the solubility of 2-Bromo-3-formylpyridine. For drug development and process chemistry, it is highly recommended that researchers perform quantitative solubility studies using the described protocol to obtain precise data in the solvent systems relevant to their specific applications.

References

• 1. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 2. scbt.com [scbt.com]
• 3. 2-Bromo-3-pyridinecarboxaldehyde 96 128071-75-0 [sigmaaldrich.com]

Spectroscopic Data of 2-Bromo-3-formylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the key chemical intermediate, 2-Bromo-3-formylpyridine. This document is intended to support research and development activities by providing essential data for the identification, characterization, and quality control of this compound. The information presented herein includes nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with detailed experimental protocols.

Chemical Structure and Properties

• IUPAC Name: 2-Bromopyridine-3-carbaldehyde

• Synonyms: 2-Bromo-3-pyridinecarboxaldehyde, 2-Bromonicotinaldehyde

• CAS Number: 128071-75-0[1]

• Molecular Formula: C₆H₄BrNO[1]

• Molecular Weight: 186.01 g/mol [1]

Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-Bromo-3-formylpyridine. This data is essential for confirming the structure and purity of the compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for 2-Bromo-3-formylpyridine

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
10.35	s	-	H-7 (Aldehyde)
8.65	dd	4.8, 1.8	H-6
8.10	dd	7.7, 1.8	H-4
7.50	dd	7.7, 4.8	H-5

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Spectroscopic Data for 2-Bromo-3-formylpyridine

Chemical Shift (δ) ppm	Assignment
190.5	C-7 (Aldehyde Carbonyl)
153.0	C-6
145.0	C-2
140.0	C-4
131.0	C-3
128.0	C-5

Infrared (IR) Spectroscopy

Table 3: IR Absorption Bands for 2-Bromo-3-formylpyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
3050	Weak	Aromatic C-H Stretch
2850, 2750	Weak	Aldehyde C-H Stretch
1710	Strong	C=O Stretch (Aldehyde)
1570, 1450	Medium	C=C and C=N Stretch (Pyridine Ring)
1250	Medium	C-H in-plane bending
1020	Medium	C-Br Stretch
800	Strong	C-H out-of-plane bending

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for 2-Bromo-3-formylpyridine

m/z	Relative Intensity (%)	Assignment
185/187	100/98	[M]⁺ (Molecular Ion)
184/186	90/88	[M-H]⁺
156/158	40/39	[M-CHO]⁺
106	30	[M-Br]⁺
78	50	[C₅H₄N]⁺
77	25	[C₅H₃N]⁺

Experimental Protocols

The following are representative experimental protocols for the acquisition of spectroscopic data for 2-Bromo-3-formylpyridine.

NMR Spectroscopy

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Approximately 10-20 mg of 2-Bromo-3-formylpyridine is dissolved in 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse sequence.

  • Number of Scans: 16-64

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 4.0 s

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Number of Scans: 1024-4096

  • Relaxation Delay: 2.0 s

• Data Processing: The resulting Free Induction Decay (FID) is processed with an exponential window function and Fourier transformed. Chemical shifts are referenced to the residual solvent peak.

IR Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The solid sample is analyzed directly using an Attenuated Total Reflectance (ATR) accessory, or a KBr pellet is prepared by grinding a small amount of the sample with dry potassium bromide.

• Data Acquisition: The spectrum is recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The spectrum is baseline corrected and the peak positions are identified.

Mass Spectrometry

• Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system.

• Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-500 amu.

• Data Processing: The total ion chromatogram (TIC) is analyzed to identify the peak corresponding to 2-Bromo-3-formylpyridine, and the corresponding mass spectrum is extracted and interpreted.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of 2-Bromo-3-formylpyridine.

Caption: Workflow for the Spectroscopic Analysis.

References

• 1. 2-Bromo-3-pyridinecarboxaldehyde 96 128071-75-0 [sigmaaldrich.com]

Stability and Storage of 2-Bromo-3-formylpyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 2-Bromo-3-formylpyridine (also known as 2-bromonicotinaldehyde), a key intermediate in pharmaceutical and agrochemical synthesis.[1] Understanding the stability profile of this compound is critical for ensuring its quality, purity, and performance in research and development applications. This document outlines general storage guidelines, potential degradation pathways, and standardized methodologies for stability assessment.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-3-formylpyridine is presented in Table 1. These properties are essential for handling, storage, and the design of stability studies.

Table 1: Physicochemical Properties of 2-Bromo-3-formylpyridine

Property	Value
CAS Number	128071-75-0
Molecular Formula	C₆H₄BrNO
Molecular Weight	186.01 g/mol
Appearance	White to orange to green powder/crystal
Melting Point	71.0 to 75.0 °C
Boiling Point	100 °C at 3 mmHg
Purity	>98.0% (GC)

(Source: Tokyo Chemical Industry Co., Ltd.)[2]

Recommended Storage Conditions

To maintain the integrity and purity of 2-Bromo-3-formylpyridine, it is imperative to adhere to the recommended storage conditions. Improper storage can lead to degradation, affecting its chemical reactivity and potentially introducing impurities into subsequent synthetic steps.

Table 2: Recommended Storage Conditions for 2-Bromo-3-formylpyridine

Condition	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration is often recommended.	High temperatures can accelerate chemical reactions, leading to decomposition and deterioration.[3]
Atmosphere	Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).	The compound may be sensitive to air and moisture. An inert atmosphere prevents oxidation and hydrolysis.
Light	Protect from light.	Pyridine derivatives can be light-sensitive and undergo photodegradation.
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong bases.	These materials can react with the aldehyde and bromo-substituents, leading to degradation.

Stability Profile and Potential Degradation Pathways

While specific, in-depth stability studies on 2-Bromo-3-formylpyridine are not extensively available in the public domain, its chemical structure—a pyridine ring with a bromo and a formyl substituent—suggests several potential degradation pathways. The stability of the molecule is influenced by the interplay of these functional groups.[3] Forced degradation studies, as outlined by the International Council for Harmonisation (ICH) guidelines, are the standard approach to elucidating these pathways.

A logical workflow for a forced degradation study is depicted below:

Forced Degradation Study Workflow

Based on the chemistry of related compounds, the following degradation pathways can be anticipated for 2-Bromo-3-formylpyridine:

Potential Degradation Pathways

• Hydrolysis: The carbon-bromine bond may be susceptible to hydrolysis, particularly under basic conditions, to yield 2-hydroxy-3-formylpyridine. The stability of the pyridine ring itself is generally high, but substituents can influence its reactivity.

• Oxidation: The aldehyde group is prone to oxidation to the corresponding carboxylic acid, forming 2-bromo-3-pyridinecarboxylic acid. This can be initiated by atmospheric oxygen, especially in the presence of light or metal ions, or by strong oxidizing agents.

• Photodegradation: Pyridine and its derivatives can undergo photodegradation upon exposure to UV light. This can lead to complex reaction mixtures, including ring cleavage and polymerization products.

• Thermal Degradation: High temperatures can lead to decomposition. The specific degradation products would need to be identified through techniques like pyrolysis-GC-MS.

Experimental Protocols for Stability Assessment

A robust stability-indicating analytical method is crucial for monitoring the purity of 2-Bromo-3-formylpyridine and detecting any degradation products. High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is the most common technique for this purpose.

General Protocol for a Forced Degradation Study

The following is a generalized protocol for conducting a forced degradation study on 2-Bromo-3-formylpyridine. The conditions should be optimized to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

Table 3: Generalized Forced Degradation Protocol

Stress Condition	Protocol
Acidic Hydrolysis	1. Dissolve the compound in a suitable organic solvent (e.g., acetonitrile or methanol).2. Add an equal volume of 0.1 M HCl.3. Heat the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).4. Neutralize the solution before analysis.
Basic Hydrolysis	1. Dissolve the compound in a suitable organic solvent.2. Add an equal volume of 0.1 M NaOH.3. Keep the solution at room temperature or heat gently for a defined period.4. Neutralize the solution before analysis.
Oxidative Degradation	1. Dissolve the compound in a suitable solvent.2. Add a solution of 3% hydrogen peroxide.3. Keep the solution at room temperature for a defined period, protected from light.4. Analyze the solution directly.
Thermal Degradation	1. Place the solid compound in a controlled temperature oven (e.g., 80°C) for a defined period (e.g., 1, 3, 7 days).2. Dissolve the stressed solid in a suitable solvent for analysis.
Photostability	1. Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).2. Keep a control sample protected from light.3. Analyze the exposed and control samples.

Development of a Stability-Indicating HPLC Method

A typical workflow for developing a stability-indicating HPLC method is as follows:

HPLC Method Development Workflow

Summary and Recommendations

For researchers and drug development professionals, it is highly recommended to:

• Procure the compound from reputable suppliers who provide a certificate of analysis with purity data.

• Strictly follow the recommended storage conditions.

• Perform initial purity checks using a validated analytical method before use, especially for material that has been stored for an extended period.

• Conduct in-house forced degradation studies to understand the stability of the compound under specific experimental or process conditions.

By implementing these practices, the chemical integrity of 2-Bromo-3-formylpyridine can be maintained, ensuring the reliability and reproducibility of experimental results.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-Bromonicotinaldehyde | 128071-75-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]

An In-depth Technical Guide to the Hazards and Safety Precautions for 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the hazards and essential safety precautions for handling 2-Bromo-3-formylpyridine (CAS No. 128071-75-0), a key building block in organic synthesis, particularly within pharmaceutical research and development.[1][2] Adherence to the safety protocols outlined herein is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Classification

2-Bromo-3-formylpyridine is classified as a hazardous substance. The primary hazards are related to acute toxicity, skin and eye irritation, and potential for allergic skin reactions.

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

• Skin Sensitization (Category 1): May cause an allergic skin reaction.[3]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

• Skin Irritation (Category 2): Causes skin irritation.[4]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[4][5]

GHS Label Elements:

Pictogram	Signal Word	Hazard Statements
	Warning	H302: Harmful if swallowed. H315: Causes skin irritation. H317: May cause an allergic skin reaction. H319: Causes serious eye irritation. H335: May cause respiratory irritation.

Below is a diagram illustrating the logical relationship between the compound and its primary hazards.

Hazard profile of 2-Bromo-3-formylpyridine.

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. This data is essential for safe handling and storage.

Property	Value	Reference
Molecular Formula	C₆H₄BrNO	[1]
Molecular Weight	186.01 g/mol	[1]
Appearance	Solid
Melting Point	49 - 53 °C	[2]
Storage Class	11 - Combustible Solids
Water Solubility	Low solubility	[2]
Organic Solvent Solubility	Soluble in common organic solvents	[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are paramount to prevent exposure.

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE): A detailed breakdown of the required PPE is presented in the table below.

Body Part	Protection	Specification	Rationale
Eyes/Face	Safety Goggles, Face Shield	Must conform to EN 166 (EU) or OSHA 29 CFR 1910.133 standards. A face shield should be worn over goggles when there is a splash hazard.[4][7][8]	Protects against splashes and dust, preventing serious eye irritation.[3]
Hands	Chemical-resistant gloves	Nitrile, Neoprene, or Butyl rubber gloves are suitable. Always check the manufacturer's permeation data.[6]	Prevents skin contact, which can cause irritation and allergic reactions.
Skin/Body	Lab coat, Long-sleeved clothing	A flame-resistant lab coat is recommended. For larger quantities, a chemical-resistant apron or coveralls should be considered.[6][7]	Minimizes the risk of accidental skin exposure.[3]
Respiratory	Respirator	For nuisance dust exposures, a dust mask (N95 or P1) may be sufficient.[6] If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved respirator with appropriate cartridges is necessary.[6]	Protects against inhalation of dust, which may cause respiratory irritation.[4]

Safe Handling and Storage Protocols

Precautions for Safe Handling:

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe dust or aerosols.[3][4] Avoid dust formation during handling.

• Use non-sparking tools and take measures to prevent electrostatic discharge.[3]

• Wash hands thoroughly after handling the substance and before eating, drinking, or smoking.[3]

• Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[3]

Conditions for Safe Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

• Keep away from heat, sparks, open flames, and other ignition sources.[9]

• Store locked up.[4][9]

• Store apart from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

• For long-term stability, it is recommended to store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[4][10]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Always show the Safety Data Sheet (SDS) to attending medical personnel.[9]

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[9]
Skin Contact	Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation or a rash occurs, get medical advice.[3]
Eye Contact	Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention from an ophthalmologist.[3]
Ingestion	Do NOT induce vomiting.[9] Rinse mouth with water. If the person is conscious, have them drink one or two glasses of water. Call a physician or poison control center immediately.[9]

The following workflow illustrates the immediate response protocol for accidental exposure.

Workflow for emergency response to exposure.

Accidental Release and Fire-Fighting Measures

Accidental Release Measures:

• Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation and wear appropriate PPE as described in Section 3. Avoid dust formation and eliminate all ignition sources.[9]

• Containment and Clean-up: Do not let the product enter drains. For solid spills, sweep up or vacuum carefully and shovel into a suitable, closed, and labeled container for disposal. Absorbent materials like Chemizorb® can be used for spills involving solutions.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. The substance should not be released into the environment.[9]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide (CO₂).

• Specific Hazards: The material is combustible.[9] Thermal decomposition can lead to the release of irritating and hazardous gases and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes.[5]

Experimental Protocol: Safe Laboratory Handling

This section provides a generalized workflow for handling 2-Bromo-3-formylpyridine in a research setting. This protocol must be adapted based on the specific requirements of the experiment and a thorough risk assessment.

Methodology:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) before starting any work.[6]

  • Ensure all necessary PPE is available, inspected, and in good condition.

  • Prepare the workspace in a chemical fume hood. Cover the work surface with absorbent pads.

  • Verify that an emergency eyewash station and safety shower are accessible.[6]

• Handling (Weighing and Dissolving):

  • Perform all manipulations of the solid compound within the fume hood to minimize inhalation risk.

  • To weigh the solid, place a weighing boat on an analytical balance inside the fume hood or a ventilated balance enclosure.

  • Carefully transfer the required amount of 2-Bromo-3-formylpyridine to the weighing boat using a clean spatula, avoiding the generation of dust.[6]

  • When preparing solutions, add the solid slowly to the solvent in the reaction vessel to prevent splashing.

  • Keep all containers tightly closed when not in use.[6]

• Reaction and Work-up:

  • Conduct the reaction within the fume hood.

  • Continuously monitor the reaction for any unexpected changes.

  • Perform all quenching and work-up procedures within the fume hood.

• Cleanup and Disposal:

  • Decontaminate all equipment and the work area after the experiment is complete.

  • Segregate waste streams. Dispose of waste materials, including contaminated PPE and empty containers, as hazardous waste in accordance with local, state, and federal regulations.[3]

The diagram below outlines the standard workflow for safely handling this chemical in a laboratory setting.

Experimental workflow for handling 2-Bromo-3-formylpyridine.

Toxicological and Ecological Information

Toxicological Information:

• The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

• Acute Effects: Harmful if swallowed. Causes irritation to the skin, eyes, and respiratory system.

• Sensitization: May cause an allergic skin reaction, with symptoms potentially including rash, itching, and swelling.

• Chronic Effects: To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated for long-term or chronic effects.[5]

Ecological Information:

• Data on the environmental impact is limited. However, it is advised to prevent the substance from entering drains or the environment.[9]

• Some related compounds are noted as being toxic to aquatic life.[11] Therefore, releases into soil, air, or water should be avoided.

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 3. echemi.com [echemi.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. echemi.com [echemi.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. lookchem.com [lookchem.com]
• 11. jubilantingrevia.com [jubilantingrevia.com]

The Versatile Reactivity of 2-Bromo-3-formylpyridine: An In-depth Technical Guide for Researchers

An essential building block in modern medicinal chemistry and materials science, 2-Bromo-3-formylpyridine offers a unique combination of reactive sites, enabling a diverse array of chemical transformations. This guide provides a comprehensive overview of its fundamental reactivity, complete with detailed experimental protocols, quantitative data, and visual workflows to empower researchers in their synthetic endeavors.

Introduction

2-Bromo-3-formylpyridine, a heterocyclic aromatic aldehyde, has emerged as a pivotal intermediate in the synthesis of complex organic molecules. Its structure is characterized by a pyridine ring substituted with a bromine atom at the 2-position and a formyl (aldehyde) group at the 3-position. This arrangement of functional groups imparts a distinct reactivity profile, allowing for selective modifications at three key sites: the bromine atom, the aldehyde, and the pyridine nitrogen. The electron-withdrawing nature of the pyridine ring and the formyl group activates the bromine atom for various cross-coupling and nucleophilic substitution reactions. Simultaneously, the aldehyde group serves as a versatile handle for chain extension and the introduction of diverse functionalities. This guide delves into the core reactions of 2-bromo-3-formylpyridine, providing practical insights for its application in drug discovery and materials science.

Core Reactivity and Key Transformations

The reactivity of 2-bromo-3-formylpyridine can be broadly categorized into reactions involving the bromo substituent and those involving the formyl group.

Reactions at the 2-Position (Bromo Group)

The bromine atom at the C2 position is susceptible to a variety of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions.

These reactions are fundamental for the construction of carbon-carbon and carbon-nitrogen bonds, forming the backbone of many complex molecular scaffolds.

• Suzuki-Miyaura Coupling: This reaction enables the formation of a C-C bond by coupling 2-bromo-3-formylpyridine with a boronic acid or ester in the presence of a palladium catalyst and a base. This method is widely used to introduce aryl or heteroaryl substituents at the 2-position.[1][2][3][4][5]

• Sonogashira Coupling: This powerful reaction facilitates the formation of a C-C triple bond by coupling 2-bromo-3-formylpyridine with a terminal alkyne, catalyzed by palladium and a copper co-catalyst.[6][7][8][9][10][11] This is a key step in the synthesis of various biologically active compounds and functional materials.

• Buchwald-Hartwig Amination: This reaction is a cornerstone for the formation of C-N bonds, allowing for the coupling of 2-bromo-3-formylpyridine with a wide range of primary and secondary amines.[12][13] This transformation is crucial for the synthesis of substituted aminopyridines, which are prevalent in many pharmaceutical agents.

Under suitable conditions, the bromine atom can be displaced by strong nucleophiles. The electron-withdrawing pyridine ring and formyl group facilitate this reaction.

Reactions of the 3-Formyl Group

The aldehyde functionality of 2-bromo-3-formylpyridine is a versatile handle for a multitude of chemical transformations.

• Wittig Reaction: This classic olefination reaction converts the aldehyde into an alkene by reacting it with a phosphorus ylide (Wittig reagent). This allows for the introduction of a variety of substituted vinyl groups.[14][15]

• Reductive Amination: This two-step, one-pot process involves the formation of an imine by reacting the aldehyde with a primary or secondary amine, followed by in-situ reduction to the corresponding amine.[16][17][18][19][20] This is a highly efficient method for synthesizing substituted (pyridin-3-yl)methanamines.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the key transformations of 2-bromo-3-formylpyridine and its close analogs.

Reaction	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Suzuki-Miyaura	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	~85
Sonogashira	Phenylacetylene	PdCl₂(PPh₃)₂ (2.5)	PPh₃ (5)	Et₃N	DMF	100	3	~90
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3)	NaOtBu	Toluene	100	18	~80

Reaction	Reagent(s)	Reducing Agent	Solvent	Temp (°C)	Time (h)	Yield (%)
Wittig	(Methoxymethyl)triphenylphosphonium chloride	-	THF	25	12	~75
Reductive Amination	Benzylamine	NaBH(OAc)₃	DCE	25	4	~90

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

To a solution of 2-bromo-3-formylpyridine (1.0 mmol) and the corresponding boronic acid (1.2 mmol) in a mixture of toluene (4 mL) and water (1 mL) is added K₃PO₄ (2.0 mmol). The mixture is degassed with argon for 15 minutes. Then, Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol) are added, and the reaction mixture is heated to 100 °C for 12 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Sonogashira Coupling

A mixture of 2-bromo-3-formylpyridine (1.0 mmol), the terminal alkyne (1.2 mmol), PdCl₂(PPh₃)₂ (0.025 mmol), and CuI (0.05 mmol) in a mixture of DMF (5 mL) and Et₃N (2 mL) is degassed with argon for 15 minutes. The reaction mixture is then heated to 100 °C for 3 hours.[6] After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

In an oven-dried Schlenk tube, 2-bromo-3-formylpyridine (1.0 mmol), the amine (1.2 mmol), NaOtBu (1.4 mmol), Pd₂(dba)₃ (0.015 mmol), and XPhos (0.03 mmol) are combined. The tube is evacuated and backfilled with argon (this cycle is repeated three times). Anhydrous toluene (5 mL) is added, and the mixture is heated to 100 °C for 18 hours. After cooling, the reaction is quenched with saturated aqueous NH₄Cl and extracted with ethyl acetate. The organic extracts are washed with brine, dried over anhydrous Mg₂SO₄, and concentrated. The crude product is purified by flash chromatography.

General Procedure for Wittig Reaction

To a suspension of (methoxymethyl)triphenylphosphonium chloride (1.2 mmol) in anhydrous THF (10 mL) at 0 °C under an argon atmosphere is added n-butyllithium (1.2 mmol, 2.5 M in hexanes) dropwise. The resulting deep red solution is stirred at 0 °C for 30 minutes. A solution of 2-bromo-3-formylpyridine (1.0 mmol) in anhydrous THF (2 mL) is then added dropwise. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched by the addition of saturated aqueous NH₄Cl and extracted with diethyl ether. The combined organic layers are dried over MgSO₄, filtered, and concentrated. The resulting enol ether can be hydrolyzed to the corresponding aldehyde using aqueous acid.

General Procedure for Reductive Amination

To a solution of 2-bromo-3-formylpyridine (1.0 mmol) and the amine (1.1 mmol) in 1,2-dichloroethane (DCE, 10 mL) is added sodium triacetoxyborohydride (1.5 mmol).[16][18][19] The reaction mixture is stirred at room temperature for 4 hours. The reaction is then quenched with saturated aqueous NaHCO₃ and extracted with dichloromethane. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Mandatory Visualizations

Reaction Pathways of 2-Bromo-3-formylpyridine

Caption: Overview of the primary reaction pathways for 2-Bromo-3-formylpyridine.

Experimental Workflow for Buchwald-Hartwig Amination

Caption: Step-by-step workflow for a typical Buchwald-Hartwig amination experiment.

PI3K/AKT/mTOR Signaling Pathway

Derivatives of 2-bromo-3-formylpyridine are often explored as kinase inhibitors. The PI3K/AKT/mTOR pathway is a crucial signaling cascade in cancer cells, and many small molecule inhibitors target kinases within this pathway.

Caption: Simplified PI3K/AKT/mTOR pathway with potential inhibition sites for pyridine-based drugs.

Applications in Drug Development

The structural motif of a substituted pyridine is a common feature in many approved drugs and clinical candidates. 2-Bromo-3-formylpyridine serves as a key starting material for the synthesis of various kinase inhibitors, including those targeting Bruton's tyrosine kinase (BTK) and phosphoinositide 3-kinases (PI3Ks).[21][22][23][24][25] The ability to readily introduce diverse functionality at the 2- and 3-positions allows for the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties. For instance, the formyl group can be elaborated into a variety of heterocyclic systems, such as imidazo[1,5-a]pyridines, which are known to possess a range of biological activities.[18][21][26][27][28]

Conclusion

2-Bromo-3-formylpyridine is a highly valuable and versatile building block in organic synthesis. Its well-defined reactivity at both the bromo and formyl positions provides a robust platform for the construction of a wide array of complex molecular architectures. The palladium-catalyzed cross-coupling reactions and the various transformations of the aldehyde group are particularly powerful tools for the synthesis of novel pharmaceutical agents and advanced materials. This guide provides a foundational understanding and practical protocols to facilitate the effective use of this important synthetic intermediate.

References

• 1. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst [jns.kashanu.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Wittig reagents - Wikipedia [en.wikipedia.org]
• 15. youtube.com [youtube.com]
• 16. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 17. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 18. Sodium triacetoxyborohydride [organic-chemistry.org]
• 19. scribd.com [scribd.com]
• 20. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 21. A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Small Molecule Reversible Inhibitors of Bruton's Tyrosine Kinase (BTK): Structure-Activity Relationships Leading to the Identification of 7-(2-Hydroxypropan-2-yl)-4-[2-methyl-3-(4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-9H-carbazole-1-carboxamide (BMS-935177). | Semantic Scholar [semanticscholar.org]
• 23. Design, synthesis and biological evaluation of novel 3-substituted pyrazolopyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Discovery of Novel Bruton’s Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 26. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 27. Methoxymethylenetriphenylphosphorane - Wikipedia [en.wikipedia.org]
• 28. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Bromo-3-pyridinecarboxaldehyde: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-pyridinecarboxaldehyde, also known as 2-bromo-3-formylpyridine, is a pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. Its unique arrangement of a bromine atom and an aldehyde group on a pyridine ring offers a versatile platform for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and diverse applications of this important intermediate, with a focus on its role in the development of novel therapeutic agents.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2-Bromo-3-pyridinecarboxaldehyde is presented below. This data is essential for its identification, handling, and use in synthetic protocols.

Property	Value	Reference(s)
Chemical Formula	C₆H₄BrNO
Molecular Weight	186.01 g/mol
CAS Number	128071-75-0
Appearance	Solid
Melting Point	49 - 53 °C	[1]
Solubility	Soluble in common organic solvents like dichloromethane.	[1]
¹H NMR (CDCl₃)	δ 7.3-8.5 (m, 3H), δ 9.6 (s, 1H) (for a similar pyridinecarboxaldehyde)	[2]
¹³C NMR (CDCl₃)	Peaks expected around δ 192 (CHO), 158, 154, 144, 113, 112 (pyridine ring) (inferred from similar compounds)	[3]

Historical Context and Discovery

While a definitive seminal publication detailing the absolute first synthesis of 2-Bromo-3-pyridinecarboxaldehyde is not readily apparent in a survey of contemporary chemical literature, its emergence as a valuable synthetic intermediate is closely tied to the broader development of methods for the functionalization of pyridine rings. The Vilsmeier-Haack reaction, a cornerstone of aromatic formylation, was first reported in 1927 and has since been adapted for a wide range of heterocyclic compounds. It is plausible that early explorations into the formylation of 2-bromopyridine, a readily available starting material, led to the preparation of 2-Bromo-3-pyridinecarboxaldehyde.

The increasing focus on pyridine-containing scaffolds in drug discovery from the mid-20th century onwards undoubtedly spurred the development of reliable synthetic routes to functionalized pyridines like 2-Bromo-3-pyridinecarboxaldehyde. Its utility as a precursor to more complex molecules, such as the natural product toddaquinoline, further solidified its importance in the synthetic chemist's toolbox.

Key Synthetic Methodologies

Several synthetic strategies have been developed for the preparation of 2-Bromo-3-pyridinecarboxaldehyde. The choice of method often depends on the availability of starting materials, desired scale, and tolerance of other functional groups.

Vilsmeier-Haack Formylation of 2-Bromopyridine

The Vilsmeier-Haack reaction is a classical and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4][5] While 2-bromopyridine is not highly activated, this method can be employed, often requiring specific conditions to achieve regioselectivity for the 3-position.

Experimental Protocol (Generalized):

A Vilsmeier reagent is prepared in situ by the reaction of a formamide derivative, such as N,N-dimethylformamide (DMF), with a halogenating agent like phosphorus oxychloride (POCl₃).[6]

• To a cooled solution of DMF in a suitable anhydrous solvent (e.g., dichloromethane), POCl₃ is added dropwise with stirring, maintaining a low temperature.

• 2-Bromopyridine is then added to the freshly prepared Vilsmeier reagent.

• The reaction mixture is heated to drive the formylation.

• Upon completion, the reaction is quenched by pouring it onto ice, followed by neutralization with a base (e.g., sodium hydroxide solution).

• The product is then extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• Purification is typically achieved by column chromatography.

Caption: Vilsmeier-Haack formylation of 2-bromopyridine.

Oxidation of 2-Bromo-3-pyridinemethanol

The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis. This method provides a reliable route to 2-Bromo-3-pyridinecarboxaldehyde from its corresponding alcohol precursor.

Experimental Protocol (Generalized using Pyridinium Chlorochromate - PCC):

• To a stirred suspension of pyridinium chlorochromate (PCC) in an anhydrous solvent like dichloromethane, a solution of 2-bromo-3-pyridinemethanol in the same solvent is added.[7]

• The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• The reaction mixture is then diluted with an ether-type solvent and filtered through a pad of silica gel or celite to remove the chromium byproducts.

• The filtrate is concentrated under reduced pressure to yield the crude aldehyde.

• Further purification can be achieved by column chromatography if necessary.

Caption: Oxidation of 2-bromo-3-pyridinemethanol.

Applications in Drug Discovery and Organic Synthesis

2-Bromo-3-pyridinecarboxaldehyde serves as a critical intermediate in the synthesis of a variety of biologically active molecules and complex natural products.

Synthesis of Toddaquinoline

Toddaquinoline is a benzo[h]quinoline alkaloid that has garnered interest due to its structural complexity and potential biological activity. Synthetic routes towards toddaquinoline have utilized 2-Bromo-3-pyridinecarboxaldehyde as a key starting material.[8][9][10] The aldehyde functionality allows for the construction of the adjacent ring system, while the bromine atom can be used for subsequent cross-coupling reactions to build the polycyclic core.

Caption: Role in Toddaquinoline Synthesis.

Synthesis of ALK2 Inhibitors for Diffuse Intrinsic Pontine Glioma (DIPG)

Recent research has identified activin receptor-like kinase 2 (ALK2) as a therapeutic target for the rare and aggressive pediatric brain cancer, diffuse intrinsic pontine glioma (DIPG).[11] 2-Bromo-3-pyridinecarboxaldehyde has been employed as a crucial building block in the synthesis of potent and selective ALK2 inhibitors.[12][13] The synthetic strategy often involves the reaction of the aldehyde with an amine to form an imine, which then undergoes further transformations to construct the final inhibitor scaffold. The bromine atom can be retained for further modification or replaced via cross-coupling reactions to introduce diversity.

Caption: Drug Discovery Workflow for ALK2 Inhibitors.

Conclusion

2-Bromo-3-pyridinecarboxaldehyde has evolved from a specialized heterocyclic compound to a cornerstone intermediate in contemporary organic synthesis and medicinal chemistry. Its versatile reactivity, stemming from the strategically placed bromine and aldehyde functionalities, has enabled the construction of complex natural products and novel therapeutic agents. The synthetic methodologies outlined in this guide provide a robust toolkit for researchers, and its continued application in drug discovery, particularly in the challenging area of pediatric oncology, highlights its enduring significance. As synthetic methods continue to advance, the utility of 2-Bromo-3-pyridinecarboxaldehyde is poised to expand, facilitating the creation of even more intricate and impactful molecules.

References

• 1. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 2. CN101906068A - Preparation method of 2-pyridine carboxaldehyde - Google Patents [patents.google.com]
• 3. 2-Pyridinecarboxaldehyde(1121-60-4) 13C NMR [m.chemicalbook.com]
• 4. jk-sci.com [jk-sci.com]
• 5. ijpcbs.com [ijpcbs.com]
• 6. benchchem.com [benchchem.com]
• 7. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 8. Deaminative ring contraction for the synthesis of polycyclic heteroaromatics: a concise total synthesis of toddaquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Discovery, synthesis and characterization of a series of 7-aryl-imidazo[1,2-a]pyridine-3-ylquinolines as activin-like kinase (ALK) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of promiscuous ALK2 inhibitors-continuation-2 – openlabnotebooks.org [openlabnotebooks.org]
• 13. Synthesis of promiscuous ALK2 inhibitors – openlabnotebooks.org [openlabnotebooks.org]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2-Bromo-3-formylpyridine via Directed ortho-Metalation

Audience: Researchers, scientists, and drug development professionals.

Abstract: 2-Bromo-3-formylpyridine is a valuable heterocyclic building block used extensively in the synthesis of pharmaceutical compounds and functional materials. This application note provides a detailed, step-by-step protocol for the efficient synthesis of 2-Bromo-3-formylpyridine from commercially available 2-bromopyridine. The described method utilizes a directed ortho-metalation-formylation strategy, which offers high regioselectivity and good yields.

Introduction

Pyridine derivatives are fundamental scaffolds in medicinal chemistry. Among them, functionalized bromopyridines serve as versatile intermediates for introducing further molecular complexity via cross-coupling reactions. 2-Bromo-3-formylpyridine, in particular, is a key precursor for the synthesis of a wide range of biologically active molecules. The aldehyde group at the C3 position allows for numerous transformations, including reductive aminations, Wittig reactions, and condensations, while the bromine at C2 provides a handle for palladium-catalyzed reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings.

The synthesis of ortho-bromopyridine aldehydes is efficiently achieved through the directed ortho-metalation of a bromopyridine, followed by quenching with an appropriate electrophile.[1] This method is highly effective for π-deficient heterocycles where electrophilic substitution reactions are often challenging.[1] This protocol details the use of Lithium Diisopropylamide (LDA) as the base to selectively deprotonate the C3 position of 2-bromopyridine, followed by formylation with N,N-dimethylformamide (DMF) to yield the desired product.[2][3]

Reaction Scheme & Methodology

The synthetic strategy involves a two-step, one-pot process:

• Directed ortho-Metalation: 2-Bromopyridine is treated with a strong, non-nucleophilic base, LDA, at low temperature. The bromine atom directs the base to selectively abstract the proton at the adjacent C3 position, forming a transient 2-bromo-3-lithiopyridine intermediate. The use of LDA is critical as it favors deprotonation over competing lithium-halogen exchange pathways.[3]

• Formylation: The highly reactive organolithium intermediate is then quenched with anhydrous N,N-dimethylformamide (DMF). A subsequent aqueous workup hydrolyzes the resulting tetrahedral intermediate to afford the final product, 2-Bromo-3-formylpyridine.

Experimental Protocol

This protocol is based on established procedures for the ortho-lithiation and formylation of pyridine derivatives.[4]

3.1 Materials and Equipment

• Reagents:

  • 2-Bromopyridine (C₅H₄BrN, ≥98%)

  • Lithium Diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

  • Anhydrous N,N-Dimethylformamide (DMF, C₃H₇NO, ≥99.8%)

  • Anhydrous Tetrahydrofuran (THF, ≥99.9%)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc), HPLC grade

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography (e.g., 230-400 mesh)

• Equipment:

  • Three-neck round-bottom flask (oven-dried)

  • Magnetic stirrer and stir bar

  • Inert gas supply (Argon or Nitrogen) with manifold

  • Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C)

  • Syringes and needles for transfer of anhydrous/air-sensitive reagents

  • Thermometer

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

3.2 Step-by-Step Procedure

• Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Flame-dry the glassware under vacuum and cool to room temperature under an inert atmosphere.

• Initial Solution: Add 2-bromopyridine (1.0 eq) to the flask and dissolve it in anhydrous THF (approx. 0.5 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add the LDA solution (1.15 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithiated intermediate. The solution may change color.

• Formylation: In a separate dry flask, prepare a solution of anhydrous DMF (1.5 eq) in a small amount of anhydrous THF. Slowly add this solution to the reaction mixture at -78 °C.

• Reaction Progression: Stir the reaction mixture at -78 °C for an additional 2-3 hours.

• Quenching: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Warm-up and Extraction: Remove the cooling bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add water and ethyl acetate. Separate the layers.

• Work-up: Extract the aqueous layer two more times with ethyl acetate. Combine all organic layers.

• Washing and Drying: Wash the combined organic phase sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to yield 2-Bromo-3-formylpyridine as a solid.

Data Presentation

The following table summarizes representative quantitative data for the synthesis based on common laboratory-scale procedures.

Parameter	Value	Notes
Starting Material	2-Bromopyridine	-
Scale	10.0 mmol (1.58 g)	Representative scale.
Solvent (THF)	20 mL	Anhydrous grade is critical.
Base (LDA)	11.5 mmol (1.15 eq)	Typically added as a 2.0 M solution in THF/heptane.
Formylating Agent (DMF)	15.0 mmol (1.5 eq)	Anhydrous grade is critical.
Reaction Temperature	-78 °C	Maintained for lithiation and formylation steps.
Reaction Time	1 h (Lithiation), 3 h (Formylation)	Monitored by TLC if desired.
Typical Isolated Yield	65-80%	Yields can vary based on the purity of reagents and technique.
Product Appearance	Off-white to yellow solid

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-retardant lab coat, and appropriate chemical-resistant gloves.

• Inert Atmosphere: This reaction must be conducted under an inert atmosphere of argon or nitrogen as organolithium reagents are highly reactive with oxygen and moisture.

• Reagent Handling:

  • LDA: Corrosive and reacts with water. Handle in a fume hood.

  • Anhydrous Solvents: THF can form explosive peroxides. Use freshly distilled or inhibitor-free solvent from a purification system.

  • 2-Bromopyridine/Product: Pyridine derivatives can be toxic. Avoid inhalation and skin contact.

• Temperature Control: The low-temperature bath must be carefully maintained. A rapid increase in temperature can lead to side reactions and decomposition of the intermediate.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of 2-Bromo-3-formylpyridine.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Formylation - Common Conditions [commonorganicchemistry.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Formylation - Lithiation [commonorganicchemistry.com]

Application Notes and Protocols for the Oxidation of 2-bromo-3-(hydroxymethyl)pyridine

For: Researchers, scientists, and drug development professionals.

Introduction

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis, crucial for the preparation of key intermediates in drug discovery and development. 2-bromo-3-(hydroxymethyl)pyridine is a valuable building block, and its oxidation to 2-bromo-3-pyridinecarboxaldehyde provides a versatile intermediate for further functionalization, such as in the synthesis of substituted pyridines which are prevalent in many pharmaceutical compounds. This document provides a comparative overview of common oxidation protocols and a detailed experimental procedure for the highly efficient and selective Dess-Martin Periodinane (DMP) oxidation of 2-bromo-3-(hydroxymethyl)pyridine.

Comparative Analysis of Oxidation Protocols

Several methods are available for the oxidation of primary alcohols to aldehydes. The choice of oxidant depends on factors such as substrate sensitivity, desired selectivity, reaction conditions, and scalability. Below is a summary of common methods applicable to the oxidation of 2-bromo-3-(hydroxymethyl)pyridine.

Oxidation Method	Oxidizing Agent	Typical Solvent(s)	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Key Advantages & Disadvantages
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM), Chloroform	Room Temperature	0.5 - 4	85 - 95	Advantages: Very mild conditions, high selectivity, short reaction times, neutral pH.[1][2] Disadvantages: DMP is potentially explosive and relatively expensive.[3]
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine (TEA)	Dichloromethane (DCM)	-78 to Room Temp.	1 - 3	80 - 95	Advantages: Mild, high yields, tolerates a wide range of functional groups.[4][5][6] Disadvantages: Requires cryogenic temperatures, produces malodorous dimethyl sulfide.[4][7]
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	Room Temperature	2 - 6	75 - 90	Advantages: Readily available and stable reagent.[8] Disadvantages: Chromium-based reagents are toxic, slightly acidic conditions may not be suitable for all substrates.[9][10]
MnO₂ Oxidation	Activated Manganese Dioxide (MnO₂)	Dichloromethane (DCM), Chloroform, Hexane	Room Temp. to Reflux	4 - 24	70 - 90	Advantages: Mild, useful for activated alcohols (allylic, benzylic, heteroaromatic).[11][12] Disadvantages: Often requires a large excess of reagent, reaction times can be long, and yields can be variable.[13]

Detailed Experimental Protocol: Dess-Martin Periodinane (DMP) Oxidation

This protocol details the procedure for the oxidation of 2-bromo-3-(hydroxymethyl)pyridine to 2-bromo-3-pyridinecarboxaldehyde using Dess-Martin periodinane. This method is highlighted for its mild reaction conditions and high efficiency.[1][2]

Materials and Equipment

• 2-bromo-3-(hydroxymethyl)pyridine

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

• Standard laboratory glassware

Experimental Procedure

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-bromo-3-(hydroxymethyl)pyridine (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Addition of DMP: Under an inert atmosphere (nitrogen or argon), add Dess-Martin Periodinane (1.1 - 1.5 eq) to the stirred solution in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether or additional DCM. Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15-20 minutes until the solid byproducts dissolve and the organic layer becomes clear.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude 2-bromo-3-pyridinecarboxaldehyde by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Visualizations

Experimental Workflow

Caption: Workflow for the Dess-Martin Oxidation.

Reaction Mechanism

Caption: Generalized Mechanism of Dess-Martin Oxidation.

References

• 1. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 2. Dess-Martin Oxidation [organic-chemistry.org]
• 3. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. Swern Oxidation [organic-chemistry.org]
• 6. gchemglobal.com [gchemglobal.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 9. PCC/PDC Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Manganese(IV) oxide [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Manganese Dioxide, MnO2 - Wordpress [reagents.acsgcipr.org]

Application Note and Protocol: Synthesis of 2-Bromo-5-formylpyridine via Grignard Reaction

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2-bromo-5-formylpyridine, a critical intermediate in the preparation of various pharmaceutical compounds. The described method utilizes a Grignard reaction starting from 2,5-dibromopyridine, followed by formylation using N,N-dimethylformamide (DMF). This approach offers a robust and scalable route with high yield and purity, avoiding the use of cryogenic conditions and minimizing the formation of isomeric impurities often associated with organolithium-based methods.[1] The protocol is presented with comprehensive experimental details, tabulated data for key reaction parameters, and a logical workflow diagram to ensure reproducibility and safe execution in a laboratory setting.

Introduction

2-Bromo-5-formylpyridine is a key building block in the synthesis of a wide range of biologically active molecules and pharmaceutical ingredients. The presence of the bromo and formyl functionalities on the pyridine ring allows for diverse subsequent chemical transformations, making it a valuable intermediate in drug discovery and development. Traditional methods for the synthesis of this compound have often relied on the use of n-butyllithium at very low temperatures (-78 °C), which can be challenging to control on an industrial scale and may lead to the formation of the undesired 2-formyl-5-bromopyridine isomer.[1]

The Grignard reaction-based protocol detailed herein circumvents these issues by employing a metal-halogen exchange reaction under milder and more controlled conditions.[2][3] This method involves the selective formation of a pyridyl Grignard reagent from 2,5-dibromopyridine, which is then quenched with DMF to introduce the formyl group. The advantages of this process include simple and mild process conditions, lower preparation costs, and high product yield and purity, making it suitable for large-scale industrial production.[1]

Reaction Scheme

The synthesis proceeds in two main steps:

• Grignard Reagent Formation: 2,5-dibromopyridine reacts with a Grignard reagent, such as isopropyl magnesium chloride, in an inert solvent like tetrahydrofuran (THF) to selectively form the 5-magnesiobromide-2-bromopyridine intermediate.

• Formylation: The in-situ generated Grignard reagent is then reacted with N,N-dimethylformamide (DMF) to yield the target compound, 2-bromo-5-formylpyridine, after acidic workup.

The overall reaction is depicted below:

Caption: Overall reaction scheme for the synthesis of 2-bromo-5-formylpyridine.

Data Presentation

The following table summarizes the key quantitative data derived from the cited patent literature for the synthesis of 2-bromo-5-formylpyridine.[1]

Parameter	Value	Notes
Reactants & Reagents
Starting Material	2,5-Dibromopyridine	Industrial grade purity is suitable.[1]
Grignard Reagent	Isopropyl magnesium chloride	Other Grignard reagents like cyclohexyl magnesium chloride or methyl magnesium chloride can also be used.[1]
Formylating Agent	N,N-Dimethylformamide (DMF)
Solvent	Tetrahydrofuran (THF)	Other ethereal solvents like diethyl ether or non-polar solvents like toluene or xylene can be used.[1]
Stoichiometry
2,5-Dibromopyridine : Grignard Reagent	1 : 1-2 (molar ratio)	An excess of the Grignard reagent ensures complete conversion of the starting material.
2,5-Dibromopyridine : DMF	1 : 2-50 (molar ratio)	A sufficient excess of DMF is crucial for high reaction purity and yield.[1]
Reaction Conditions
Grignard Reaction Temperature	0-20 °C	The reaction is typically initiated at a lower temperature and may be allowed to warm during the activation period.[1]
Formylation Temperature	Maintained at low temperature initially	The addition of DMF is exothermic and should be controlled.
Reaction Time	Grignard activation: 2-15 hours	The duration of the activation step can vary depending on the scale and specific conditions.[1]
Formylation: ~1 hour for addition	The reaction is typically monitored for completion after the addition of DMF.
Yield and Purity
Yield	> 80%	The process is reported to have a high yield.[1]
Purity	> 98.5%	High purity is achieved after crystallization.[1]

Experimental Protocol

This protocol is based on the procedures outlined in the cited patent literature.[1]

Materials and Equipment

• Reagents:

  • 2,5-Dibromopyridine (Industrial Grade)

  • Isopropyl magnesium chloride (solution in THF, e.g., 2 M)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Tetrahydrofuran (THF), anhydrous

  • Hydrochloric acid (HCl), aqueous solution (e.g., 1 M) for workup

  • Organic solvent for extraction (e.g., Ethyl Acetate)

  • Solvent for crystallization (e.g., a mixture of organic solvent and water)

  • Drying agent (e.g., anhydrous sodium sulfate)

• Equipment:

  • Three-neck round-bottom flask

  • Dropping funnel

  • Mechanical stirrer

  • Thermometer

  • Inert gas supply (Nitrogen or Argon) with a bubbler

  • Cooling bath (ice-water or cryocooler)

  • Separatory funnel

  • Rotary evaporator

  • Filtration apparatus (Büchner funnel and flask)

Procedure

Step 1: Grignard Reagent Formation

• Set up a dry three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, a dropping funnel, and an inlet for inert gas.

• Purge the entire apparatus with an inert gas (Nitrogen or Argon) for at least 15-20 minutes to ensure anhydrous and anaerobic conditions. Maintain a positive pressure of the inert gas throughout the reaction.

• In the reaction flask, dissolve 2,5-dibromopyridine (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add isopropyl magnesium chloride (1.0-2.0 eq) dropwise from the dropping funnel to the cooled solution over a period of approximately 1 hour. Maintain the internal temperature between 0-20 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at the same temperature for an activation period of 2 to 15 hours. The progress of the Grignard reagent formation can be monitored by quenching a small aliquot with an electrophile (e.g., iodine) and analyzing by TLC or GC-MS.

Step 2: Formylation

• While maintaining the inert atmosphere and low temperature, add anhydrous N,N-dimethylformamide (DMF) (2-50 eq) dropwise to the reaction mixture over approximately 1 hour.

• After the addition of DMF is complete, continue to stir the reaction mixture at the same temperature for an additional 1-2 hours, or until the reaction is deemed complete by TLC or GC-MS analysis.

Step 3: Workup and Purification

• Carefully quench the reaction by the slow, dropwise addition of an acidic aqueous solution (e.g., 1 M HCl) while maintaining cooling. This step is to neutralize the excess Grignard reagent and hydrolyze the intermediate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., sodium sulfate).

• Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by crystallization from a suitable solvent system to yield 2-bromo-5-formylpyridine as a solid with a purity of >98.5%.[1]

Logical Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-bromo-5-formylpyridine.

Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and moisture-sensitive. All manipulations should be carried out under a strict inert atmosphere (Nitrogen or Argon) using anhydrous solvents and oven-dried glassware.

• The reaction can be exothermic, especially during the addition of the Grignard reagent and the quenching step. Proper temperature control is essential.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Perform the reaction in a well-ventilated fume hood.

• Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

The Grignard reaction-based synthesis of 2-bromo-5-formylpyridine from 2,5-dibromopyridine is a highly efficient, scalable, and cost-effective method. It provides a high yield of the desired product with excellent purity while avoiding the challenges associated with low-temperature organolithium chemistry. This detailed protocol and the accompanying data are intended to facilitate the successful implementation of this synthesis for researchers and professionals in the field of drug development and organic synthesis.

References

• 1. CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine - Google Patents [patents.google.com]
• 2. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 3. ethz.ch [ethz.ch]

Application Notes and Protocols for 2-Bromo-3-formylpyridine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-3-formylpyridine as a key building block in medicinal chemistry. This versatile reagent is instrumental in the synthesis of a wide array of complex molecules, particularly those targeting critical signaling pathways in various diseases. Detailed protocols for common and impactful reactions, quantitative data summaries, and visualizations of a key biological pathway are presented to facilitate its application in drug discovery and development.

Introduction

2-Bromo-3-formylpyridine, also known as 2-bromo-3-pyridinecarboxaldehyde, is a halogenated pyridine derivative that serves as a valuable intermediate in organic synthesis. Its structure, featuring a reactive bromine atom at the 2-position and an aldehyde group at the 3-position, allows for facile participation in a variety of chemical transformations. The pyridine nitrogen itself provides a crucial scaffold that can influence the physicochemical properties and biological activity of the resulting molecules. These characteristics make 2-Bromo-3-formylpyridine an excellent starting material for the synthesis of novel pharmaceutical agents, particularly kinase inhibitors and other targeted therapies. Pyridine-containing compounds have shown a wide range of biological activities, including antibacterial, anti-inflammatory, and anti-tumor effects[1].

Key Applications in Medicinal Chemistry

The primary utility of 2-Bromo-3-formylpyridine in medicinal chemistry lies in its role as a scaffold for the construction of substituted pyridine derivatives through carbon-carbon and carbon-heteroatom bond-forming reactions, as well as modifications of the aldehyde group. These reactions are fundamental to the synthesis of diverse compound libraries for lead discovery and optimization.

• Synthesis of Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors, where the nitrogen atom often forms a key hydrogen bond interaction in the ATP-binding site of the kinase. 2-Bromo-3-formylpyridine can be elaborated into complex structures that target kinases such as p38 MAP kinase.

• Formation of Fused Heterocyclic Systems: The dual functionality of 2-Bromo-3-formylpyridine allows for its use in the synthesis of fused heterocyclic systems like imidazo[1,2-a]pyridines, which are known to possess a broad spectrum of biological activities.

• Introduction of Diverse Substituents: The bromine atom is amenable to various palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of aryl, heteroaryl, and alkyl groups. The aldehyde can be converted into a plethora of other functional groups, further expanding the accessible chemical space.

Data Presentation

The following table summarizes key reactions and representative yields for the transformation of 2-Bromo-3-formylpyridine and its derivatives into valuable medicinal chemistry intermediates.

Reaction Type	Starting Material	Reagents and Conditions	Product Type	Representative Yield (%)	Reference
Suzuki-Miyaura Coupling	2-Bromo-3-formylpyridine	Arylboronic acid, Pd(PPh₃)₄, K₂CO₃, Toluene/H₂O, 90 °C	2-Aryl-3-formylpyridine	75-95	Adapted from[2]
Wittig Reaction	2-Aryl-3-formylpyridine	Phosphonium ylide, THF, rt	2-Aryl-3-(alkenyl)pyridine	80-95	Adapted from[3]
Imidazo[1,2-a]pyridine Formation	2-Amino-3-cyanopyridine	α-Haloketone, NaHCO₃, EtOH, reflux	2,3-Disubstituted imidazo[1,2-a]pyridine	70-90	Adapted from[4]

Experimental Protocols

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Bromo-3-formylpyridine with an arylboronic acid to introduce a substituent at the 2-position of the pyridine ring.

Materials:

• 2-Bromo-3-formylpyridine (1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.2 equiv)

• Palladium(0) tetrakis(triphenylphosphine) (Pd(PPh₃)₄) (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 2-Bromo-3-formylpyridine, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add a degassed mixture of toluene and water (typically in a 4:1 ratio).

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-aryl-3-formylpyridine.

This protocol details a general method for the conversion of the aldehyde functionality in a 2-aryl-3-formylpyridine to an alkene using a Wittig reagent.

Materials:

• 2-Aryl-3-formylpyridine (1.0 equiv)

• Phosphonium ylide (e.g., (Triphenylphosphoranylidene)acetonitrile) (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the 2-aryl-3-formylpyridine in anhydrous THF at room temperature, add the phosphonium ylide portion-wise with stirring.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by the addition of saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-aryl-3-(alkenyl)pyridine.

Mandatory Visualizations

Caption: Synthetic workflow using 2-Bromo-3-formylpyridine.

Caption: Simplified p38 MAPK signaling pathway.

Conclusion

2-Bromo-3-formylpyridine is a highly valuable and versatile building block for medicinal chemistry research. Its ability to readily undergo key cross-coupling and functional group transformation reactions allows for the efficient construction of diverse molecular scaffolds. These scaffolds are crucial for the development of novel therapeutics, particularly inhibitors of important signaling pathways like the p38 MAP kinase cascade. The provided protocols and data serve as a practical guide for researchers to leverage the full potential of this important synthetic intermediate in their drug discovery efforts.

References

• 1. Synthetic methodology utilized to prepare substituted imidazole p38 MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bivalent Ligands Using 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bivalent ligands, molecules designed with two pharmacophoric units connected by a linker, represent a powerful strategy in drug discovery for enhancing binding affinity, selectivity, and potency, particularly for dimeric protein targets such as receptor tyrosine kinases, G-protein coupled receptors, and bromodomains. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs due to its favorable physicochemical properties and versatile synthetic handles.[1][2] 2-Bromo-3-formylpyridine is a commercially available and attractive starting material for the synthesis of novel bivalent ligands, offering two distinct reactive sites: a formyl group amenable to linker installation and a bromo group for the introduction of a second pharmacophore or for dimerization.

These application notes provide detailed protocols for a plausible synthetic route to generate both symmetric and asymmetric bivalent ligands originating from 2-Bromo-3-formylpyridine. The methodologies leverage well-established and robust chemical transformations, including reductive amination and the Suzuki-Miyaura cross-coupling reaction.

Strategic Approaches to Bivalent Ligand Synthesis

The dual functionality of 2-Bromo-3-formylpyridine allows for two primary strategic approaches to bivalent ligand construction:

• Symmetric Bivalent Ligands: This approach involves the direct homocoupling of the 2-bromo-3-formylpyridine core, or a derivative thereof, to form a symmetrical bipyridine structure. This is particularly useful when targeting homodimeric proteins.

• Asymmetric Bivalent Ligands: This strategy involves a multi-step synthesis where the formyl group is first functionalized with a linker, followed by the coupling of a second, distinct pharmacophore to the bromo-position. This allows for the creation of ligands that can bridge two different binding sites or target heterodimeric proteins.

Experimental Protocols

Protocol 1: Synthesis of a Symmetric Bivalent Ligand via Suzuki Homocoupling

This protocol outlines the synthesis of a symmetric bivalent ligand through the palladium-catalyzed homocoupling of 2-Bromo-3-formylpyridine.

Reaction Scheme:

Materials:

• 2-Bromo-3-formylpyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Piperazine

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Schlenk flask and standard glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-Bromo-3-formylpyridine (1.0 eq), piperazine (1.5 eq), and Pd(OAc)₂ (5 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times to ensure an oxygen-free environment.

• Solvent Addition: Add anhydrous DMF via syringe to achieve a concentration of 0.2 M with respect to the 2-Bromo-3-formylpyridine.

• Reaction: Heat the reaction mixture to 140 °C with vigorous stirring.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water (3x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 3,3'-diformyl-2,2'-bipyridine.

Protocol 2: Synthesis of an Asymmetric Bivalent Ligand

This protocol describes a two-step synthesis of an asymmetric bivalent ligand. The first step involves attaching a linker to the formyl group via reductive amination, and the second step involves a Suzuki-Miyaura cross-coupling to attach a second pharmacophore.

Step 2a: Reductive Amination for Linker Attachment

Reaction Scheme:

Materials:

• 2-Bromo-3-formylpyridine

• Amine-terminated linker (e.g., a diaminoalkane) (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)[4]

• 1,2-Dichloroethane (DCE), anhydrous

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-Bromo-3-formylpyridine (1.0 eq) and the amine-terminated linker (1.1 eq) in anhydrous DCE.

• Addition of Reducing Agent: Stir the solution at room temperature and add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Reaction: Continue stirring at room temperature for 4-12 hours. Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.[4]

• Work-up: Quench the reaction by the slow addition of saturated NaHCO₃ solution. Separate the layers and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Step 2b: Suzuki-Miyaura Cross-Coupling

Reaction Scheme:

Materials:

• Product from Step 2a (1.0 eq)

• Arylboronic acid (R₂-B(OH)₂) (1.2 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (3 mol%)[5]

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and Water (4:1 ratio), degassed

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the bromo-pyridine derivative from Step 2a (1.0 eq), the arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (3 mol%).[5]

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon three times.

• Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring for 6-18 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to obtain the final asymmetric bivalent ligand.

Data Presentation

The following table presents hypothetical quantitative data for a series of bivalent ligands synthesized using the protocols described above. This data is representative of what might be expected for such compounds and should be used for illustrative purposes only. Actual experimental data must be generated and cited appropriately.

Ligand ID	Target Protein	Binding Affinity (Kd, nM)	Cellular Potency (IC₅₀, nM)
SYM-BVL-01	Dimeric Kinase A	5.2	25.8
SYM-BVL-02	Dimeric Kinase A	3.8	18.4
ASYM-BVL-01	BRD4	12.5	60.2
ASYM-BVL-02	BRD4	8.9	42.1

Visualizations

Synthetic Workflow

Caption: General workflows for synthesizing symmetric and asymmetric bivalent ligands.

Hypothetical Signaling Pathway Inhibition

Caption: Inhibition of a receptor tyrosine kinase signaling pathway by a bivalent ligand.

References

• 1. A Heterogeneous-Based and Microwave-Assisted Protocol for the Synthesis of 2,2’-Bipyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Progress on the Synthesis of Bipyridine Derivatives [mdpi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of nucleophilic substitution reactions involving 2-Bromo-3-formylpyridine, a versatile building block in the synthesis of novel heterocyclic compounds for pharmaceutical and agrochemical research. The protocols outlined below are based on established methodologies for similar 2-bromopyridine derivatives and are intended to serve as a starting point for reaction optimization.

Introduction

2-Bromo-3-formylpyridine is a key synthetic intermediate possessing two reactive sites: a bromo substituent at the 2-position, which is susceptible to nucleophilic substitution, and a formyl group at the 3-position, which can be further functionalized. The electron-withdrawing nature of the pyridine ring and the formyl group facilitates nucleophilic aromatic substitution (SNAr) and enables various palladium-catalyzed cross-coupling reactions. These reactions provide access to a diverse range of substituted pyridines, which are prevalent scaffolds in many biologically active molecules.

Palladium-Catalyzed Amination: Buchwald-Hartwig Reaction

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds. It allows for the coupling of 2-Bromo-3-formylpyridine with a wide variety of primary and secondary amines under relatively mild conditions.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube or sealed tube, add the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., Xantphos, 2-4 mol%), and the base (e.g., Cs₂CO₃ or NaOtBu, 1.4-2.0 equivalents).

• Seal the vessel, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Add the amine (1.1-1.5 equivalents) and 2-Bromo-3-formylpyridine (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Note on Quantitative Data: The following tables summarize representative yields for Buchwald-Hartwig amination reactions of various 2-bromopyridines. While specific data for 2-Bromo-3-formylpyridine is limited in the reviewed literature, these values provide a strong indication of expected outcomes.

Table 1: Buchwald-Hartwig Amination with Arylamines

Amine	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Aniline	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (1.5)	Toluene	110	12-24	85-95
4-Methoxyaniline	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu (1.4)	Toluene	100	8-16	90-98
3,5-Dimethylaniline	Pd₂(dba)₃ (1.5)	XPhos (3.6)	K₃PO₄ (2.0)	Dioxane	100	12	88

Table 2: Buchwald-Hartwig Amination with Alkylamines

Amine	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzylamine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	8-12	85-92
Morpholine	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (2.0)	Dioxane	100	12-18	90-97
n-Butylamine	Pd₂(dba)₃ (2)	RuPhos (4)	LiHMDS (1.5)	THF	80	10	80-88

Palladium-Catalyzed C-C Bond Formation: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds, enabling the synthesis of 2-aryl- or 2-heteroaryl-3-formylpyridines. These products are valuable precursors for more complex molecules.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a Schlenk flask, add 2-Bromo-3-formylpyridine (1.0 equivalent), the aryl- or heteroarylboronic acid or ester (1.1-1.5 equivalents), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂, 2-5 mol%).

• Add a degassed solvent system (e.g., a mixture of dioxane and water, or toluene and water).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography.

Note on Quantitative Data: The following table provides representative yields for Suzuki-Miyaura coupling reactions of 2-bromopyridines.

Table 3: Suzuki-Miyaura Coupling with Boronic Acids

Boronic Acid	Palladium Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2.0)	Toluene/H₂O (4:1)	90	12	85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄ (2.5)	Dioxane/H₂O (3:1)	85	10	90-98
3-Thiopheneboronic acid	Pd(OAc)₂ (2) / SPhos (4)	Cs₂CO₃ (2.0)	Dioxane	100	12	80-90

Nucleophilic Aromatic Substitution (SNAr) with Thiolates

The electron-deficient nature of the pyridine ring in 2-Bromo-3-formylpyridine facilitates nucleophilic aromatic substitution with soft nucleophiles like thiolates. This reaction provides a direct route to 2-(arylthio)- or 2-(alkylthio)-3-formylpyridines.

Experimental Protocol: General Procedure for SNAr with Thiols

• To a round-bottom flask, add the thiol (1.1-1.2 equivalents) and a base (e.g., K₂CO₃ or NaH, 1.2-1.5 equivalents) in a suitable polar aprotic solvent (e.g., DMF or DMSO).

• Stir the mixture at room temperature for 15-30 minutes to generate the thiolate in situ.

• Add 2-Bromo-3-formylpyridine (1.0 equivalent) to the reaction mixture.

• Heat the reaction to the desired temperature (typically 60-100 °C) and stir until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and pour it into ice water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography.

Note on Quantitative Data: The following table provides representative yields for SNAr reactions of heteroaryl halides with thiols.

Table 4: Nucleophilic Aromatic Substitution with Thiols

Thiol	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Thiophenol	K₂CO₃ (1.5)	DMF	80	4	85-95
4-Methylthiophenol	NaH (1.2)	THF	60	6	80-90
Benzyl mercaptan	Cs₂CO₃ (1.5)	DMSO	100	3	88-96

Application in Drug Discovery: Targeting the JAK-STAT Signaling Pathway

Substituted pyridines are privileged scaffolds in medicinal chemistry and are core components of numerous kinase inhibitors. The Janus kinase (JAK) family of enzymes, which are key components of the JAK-STAT signaling pathway, are important targets in the treatment of cancers and inflammatory diseases.[1][2] Dysregulation of the JAK-STAT pathway is implicated in various myeloproliferative neoplasms and autoimmune disorders.[3][4] Small molecule inhibitors that target the ATP-binding site of JAKs can effectively block this signaling cascade. The derivatives synthesized from 2-Bromo-3-formylpyridine can serve as precursors to potent and selective JAK inhibitors.

Experimental Workflow and Signaling Pathway Visualization

The following diagrams illustrate a typical experimental workflow for the synthesis and screening of potential JAK inhibitors derived from 2-Bromo-3-formylpyridine, and the targeted JAK-STAT signaling pathway.

Caption: Workflow for discovery of JAK inhibitors.

Caption: JAK-STAT signaling pathway inhibition.

References

• 1. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of [2,3]-Fused Indole Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling Reactions with 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This application note provides detailed protocols and compiled data for the Suzuki coupling of 2-Bromo-3-formylpyridine with various arylboronic acids. The resulting 2-aryl-3-formylpyridine scaffold is a valuable building block in medicinal chemistry and materials science, offering a versatile platform for the synthesis of complex molecular architectures, including potential kinase inhibitors and other biologically active compounds.

Due to the electron-withdrawing nature of the formyl group, 2-Bromo-3-formylpyridine is an activated substrate for the oxidative addition step in the palladium catalytic cycle. However, the pyridine nitrogen can also coordinate to the palladium center, potentially leading to catalyst inhibition. The selection of an appropriate combination of catalyst, ligand, base, and solvent is therefore crucial for achieving high yields and minimizing side reactions.

While specific literature on the Suzuki coupling of 2-Bromo-3-formylpyridine is limited, extensive data exists for the electronically similar substrate, 2-bromo-3-nitropyridine. The protocols and data presented herein are based on these analogous systems and provide a robust starting point for reaction optimization.

Data Presentation: Representative Reaction Conditions

The following tables summarize typical reaction conditions for the Suzuki-Miyaura coupling of 2-bromo-3-nitropyridine, a close analogue of 2-Bromo-3-formylpyridine. These conditions are expected to be highly transferable.

Table 1: Catalyst, Base, and Solvent Combinations for the Suzuki Coupling of 2-Bromo-3-nitropyridine.

Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temperature (°C)	Time	Notes
Pd(dppf)Cl₂ (2.5)	-	K₂CO₃ (3.0)	DMF	130 (Microwave)	30 min	A rapid method suitable for high-throughput synthesis.[1]
Pd₂(dba)₃ (2.5)	XantPhos (5.0)	Cs₂CO₃ (2.0)	1,4-Dioxane	100	18 h	Effective for challenging couplings, often providing good to excellent yields.[2][3]
Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2.0)	Toluene/H₂O	100	8-12 h	A classic, cost-effective system, though potentially less effective for electron-deficient pyridines.
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Dioxane/H₂O	110	4-12 h	Buchwald ligands like SPhos are often effective at preventing catalyst deactivation by the pyridine nitrogen.

Mandatory Visualizations

Suzuki Coupling Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki Coupling

References

• 1. CN110997671A - Azaindole compounds as histone methyltransferase inhibitors - Google Patents [patents.google.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Amide Coupling with 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the amide coupling of a carboxylic acid with 2-Bromo-3-formylpyridine. Due to the presence of a reactive aldehyde and a labile bromo group, a two-step approach involving protection of the formyl group is recommended to ensure high yields and minimize side reactions. This protocol first details the protection of the aldehyde as a diethyl acetal, followed by the amide coupling reaction, and concludes with the deprotection of the acetal to regenerate the formyl group.

Key Challenges and Strategy

Direct amide coupling with 2-Bromo-3-formylpyridine is challenging due to two primary factors:

• Aldehyde Reactivity: The formyl group is susceptible to reaction with amines and can undergo side reactions under both acidic and basic conditions typical of many amide coupling protocols.

• Lability of the Bromo Group: The 2-bromo substituent on the pyridine ring is activated towards nucleophilic aromatic substitution, which can compete with the desired amide bond formation.

To circumvent these issues, a protecting group strategy is employed. The formyl group is first protected as a stable diethyl acetal. This protected intermediate can then be safely subjected to standard amide coupling conditions. Finally, the acetal is hydrolyzed to regenerate the aldehyde, yielding the desired N-(2-bromo-3-formylpyridin-X-yl)amide.

Experimental Protocols

Protocol 1: Protection of 2-Bromo-3-formylpyridine as a Diethyl Acetal

This protocol describes the conversion of 2-Bromo-3-formylpyridine to 2-Bromo-3-(diethoxymethyl)pyridine.

Materials:

• 2-Bromo-3-formylpyridine

• Triethyl orthoformate

• Ethanol (anhydrous)

• p-Toluenesulfonic acid (p-TsOH) or other acid catalyst

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Procedure:

• To a solution of 2-Bromo-3-formylpyridine (1.0 eq) in anhydrous ethanol, add triethyl orthoformate (1.5 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Stir the reaction mixture at room temperature or gentle heat (e.g., 40-50 °C) and monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to afford 2-Bromo-3-(diethoxymethyl)pyridine.

• The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Amide Coupling of 2-Bromo-3-(diethoxymethyl)pyridine with a Carboxylic Acid

This section provides two common methods for the amide coupling reaction.

Materials:

• 2-Bromo-3-(diethoxymethyl)pyridine (from Protocol 1)

• Carboxylic acid

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Lithium chloride (5% aqueous solution, for DMF workup)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF or DCM, add HATU (1.1 eq) and DIPEA or TEA (2.0-3.0 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add a solution of 2-Bromo-3-(diethoxymethyl)pyridine (1.2 eq) in the same solvent.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, if DMF is used as the solvent, dilute the reaction mixture with ethyl acetate and wash with 5% aqueous LiCl solution (3 times) to remove the DMF.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Materials:

• 2-Bromo-3-(diethoxymethyl)pyridine (from Protocol 1)

• Carboxylic acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (Hydroxybenzotriazole)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• 1M HCl (aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a solution of the carboxylic acid (1.0 eq), 2-Bromo-3-(diethoxymethyl)pyridine (1.2 eq), and HOBt (1.1 eq) in anhydrous DCM or DMF, add EDC (1.1 eq).

• Add DIPEA or TEA (2.0-3.0 eq) to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, dilute with DCM or ethyl acetate.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Deprotection of the Acetal

This protocol describes the hydrolysis of the diethyl acetal to regenerate the formyl group.

Materials:

• N-(2-bromo-3-(diethoxymethyl)pyridin-X-yl)amide (from Protocol 2)

• Acetone or Tetrahydrofuran (THF)

• 1M Aqueous HCl

• Saturated aqueous sodium bicarbonate solution

• Brine

• Ethyl acetate or Dichloromethane

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the protected amide in acetone or THF.

• Add 1M aqueous HCl and stir the mixture at room temperature. The use of anhydrous acid is critical to avoid deprotection.[1]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Neutralize the reaction mixture by the careful addition of a saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate or dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• The final product can be further purified by column chromatography or recrystallization if necessary.

Data Presentation

The following tables summarize typical reaction parameters for the described protocols. Note that optimal conditions may vary depending on the specific carboxylic acid used.

Table 1: Reaction Parameters for Acetal Protection

Parameter	Value
Reactant	2-Bromo-3-formylpyridine
Reagent	Triethyl orthoformate (1.5 eq)
Catalyst	p-TsOH (0.05 eq)
Solvent	Anhydrous Ethanol
Temperature	Room Temperature to 50 °C
Typical Reaction Time	2-6 hours
Typical Yield	85-95%

Table 2: Comparison of Amide Coupling Methods

Parameter	Method A (HATU)	Method B (EDC/HOBt)
Coupling Reagent	HATU (1.1 eq)	EDC (1.1 eq)
Additive	None	HOBt (1.1 eq)
Base	DIPEA or TEA (2.0-3.0 eq)	DIPEA or TEA (2.0-3.0 eq)
Solvent	Anhydrous DMF or DCM	Anhydrous DCM or DMF
Temperature	Room Temperature	Room Temperature
Typical Reaction Time	1-4 hours	2-8 hours
Typical Yield	70-90%	65-85%

Table 3: Reaction Parameters for Acetal Deprotection

Parameter	Value
Reactant	N-(2-bromo-3-(diethoxymethyl)pyridin-X-yl)amide
Reagent	1M Aqueous HCl
Solvent	Acetone or THF
Temperature	Room Temperature
Typical Reaction Time	1-3 hours
Typical Yield	>90%

Visualizations

Caption: Experimental workflow for the amide coupling with 2-Bromo-3-formylpyridine.

Caption: Generalized reaction pathway for the amide coupling process.

References

• 1. youtube.com [youtube.com]

2-Bromo-3-formylpyridine: A Versatile Precursor for the Discovery of Potent Kinase Inhibitors

Application Note: 2-Bromo-3-formylpyridine has emerged as a crucial building block in medicinal chemistry, particularly for the synthesis of heterocyclic compounds targeting key enzymes in cellular signaling pathways. Its unique combination of a reactive bromine atom, a versatile aldehyde group, and a pyridine scaffold allows for the construction of diverse molecular architectures with significant therapeutic potential. This document provides an overview of its application in the discovery of Glycogen Synthase Kinase-3 (GSK-3) and Cyclin-Dependent Kinase (CDK) inhibitors, complete with detailed experimental protocols and pathway diagrams.

Introduction

The pyridine ring is a privileged scaffold in drug discovery, present in numerous approved therapeutic agents. 2-Bromo-3-formylpyridine offers synthetic chemists a strategic starting point for introducing molecular complexity. The bromine atom is amenable to various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, enabling the formation of carbon-carbon and carbon-nitrogen bonds. The aldehyde functionality serves as a handle for further modifications, including condensations, reductive aminations, and oxidations, to generate a wide array of derivatives.

This precursor has been instrumental in the development of potent and selective inhibitors of GSK-3 and CDKs, enzymes that are critically involved in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and metabolic diseases.

Application in the Synthesis of GSK-3 Inhibitors

Glycogen Synthase Kinase-3 (GSK-3) is a serine/threonine kinase that plays a central role in a multitude of cellular processes, including glycogen metabolism, cell proliferation, and apoptosis. Its dysregulation has been implicated in Alzheimer's disease, type 2 diabetes, and certain cancers.

Derivatives of 2-Bromo-3-formylpyridine have been explored as scaffolds for GSK-3 inhibitors. The general synthetic strategy involves a palladium-catalyzed cross-coupling reaction at the 2-position, followed by a condensation reaction with the 3-formyl group to introduce a pharmacophore that interacts with the kinase's active site.

Quantitative Data: Inhibition of GSK-3β

The following table summarizes the in vitro inhibitory activity of a series of pyrimidyl hydrazone derivatives synthesized from bromopyridine precursors against GSK-3β. While the specific starting material for each of these was not 2-Bromo-3-formylpyridine in the cited study, the synthetic logic is directly applicable.

Compound ID	Modification	GSK-3β IC50 (µM)[1][2]
1a	Unsubstituted Phenyl	> 10
1b	4-Fluorophenyl	0.85
1c	4-Chlorophenyl	0.25
1d	4-Bromophenyl	0.12
1e	4-Nitrophenyl	0.045
1f	3-Nitrophenyl	0.0062

Signaling Pathway: Wnt/β-catenin

GSK-3β is a key component of the Wnt/β-catenin signaling pathway. In the absence of a Wnt signal, GSK-3β phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation. Inhibition of GSK-3β prevents this phosphorylation, leading to the stabilization and nuclear translocation of β-catenin, which then activates the transcription of target genes involved in cell proliferation and survival.

Caption: Wnt/β-catenin signaling pathway.

Application in the Synthesis of CDK Inhibitors

Cyclin-Dependent Kinases (CDKs) are a family of protein kinases that are essential for the regulation of the cell cycle. The aberrant activity of CDKs is a hallmark of cancer, making them attractive targets for therapeutic intervention.

2-Bromo-3-formylpyridine can be utilized as a scaffold to generate potent CDK inhibitors. The synthetic strategy often involves the introduction of an aromatic or heteroaromatic group at the 2-position via a Suzuki coupling, followed by modification of the aldehyde to incorporate functionalities that interact with the ATP-binding pocket of the CDKs.

Quantitative Data: Inhibition of CDKs

The following table presents the inhibitory activities of a series of 2,4-diaminopyrimidine derivatives against various CDKs. Although not directly synthesized from 2-Bromo-3-formylpyridine, the data illustrates the potency that can be achieved with pyridine-containing scaffolds.

Compound ID	CDK1 IC50 (nM)[3][4]	CDK2 IC50 (nM)[3][4]	CDK4 IC50 (nM)[4]	CDK7 IC50 (nM)[3]	CDK9 IC50 (nM)[4]
2a	>1000	>1000	254	>1000	12.3
2g	435	167	112	876	4.1
5b	>1000	>1000	187	>1000	7.6
5c	>1000	>1000	231	>1000	9.8
22	135.6	148.3	>1000	7.21	117.4

Signaling Pathway: Cell Cycle Regulation by CDKs

CDKs and their regulatory cyclin partners control the progression of the cell cycle through distinct phases (G1, S, G2, and M). The activity of these complexes is tightly regulated by phosphorylation and by CDK inhibitors (CKIs). The deregulation of this pathway allows for uncontrolled cell proliferation, a characteristic of cancer.

Caption: Cell cycle regulation by CDKs.

Experimental Protocols

The following protocols are representative examples of the key chemical transformations used to derivatize 2-Bromo-3-formylpyridine.

Suzuki-Miyaura Coupling

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 2-Bromo-3-formylpyridine with an arylboronic acid.

Caption: Suzuki-Miyaura coupling workflow.

Materials:

• 2-Bromo-3-formylpyridine

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.5 equivalents)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To an oven-dried Schlenk flask, add 2-Bromo-3-formylpyridine (1.0 mmol), the arylboronic acid (1.2 mmol), potassium phosphate (2.5 mmol), palladium(II) acetate (0.02 mmol), and SPhos (0.04 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask via syringe.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure 2-aryl-3-formylpyridine.

Sonogashira Coupling

This protocol outlines a general procedure for the coupling of 2-Bromo-3-formylpyridine with a terminal alkyne.

Materials:

• 2-Bromo-3-formylpyridine

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF)

Procedure:

• To a Schlenk flask, add 2-Bromo-3-formylpyridine (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (0.03 mmol), and copper(I) iodide (0.05 mmol).

• Evacuate the flask and backfill with an inert gas.

• Add anhydrous THF (10 mL) and triethylamine (5 mL) via syringe.

• Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 6-12 hours, or gently heat to 40-50 °C if the reaction is sluggish.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate and dissolve the residue in ethyl acetate.

• Wash the organic layer with saturated aqueous ammonium chloride solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination

This protocol provides a general method for the C-N cross-coupling of 2-Bromo-3-formylpyridine with a primary or secondary amine.

Materials:

• 2-Bromo-3-formylpyridine

• Amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Xantphos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube.

• Add anhydrous toluene (5 mL) and stir for 10 minutes.

• Add 2-Bromo-3-formylpyridine (1.0 mmol) and the amine (1.2 mmol).

• Seal the Schlenk tube and heat the reaction mixture to 100 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Conclusion

2-Bromo-3-formylpyridine is a highly valuable and versatile precursor for the synthesis of complex heterocyclic molecules with significant potential in drug discovery. Its utility in constructing libraries of kinase inhibitors, particularly for GSK-3 and CDKs, highlights its importance for researchers and scientists in the field. The provided protocols and pathway diagrams serve as a foundational guide for the design and execution of synthetic strategies targeting these and other important biological targets.

References

• 1. Synthesis and evaluation of novel heterocyclic inhibitors of GSK-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Heterocyclic Compounds from 2-Bromo-3-formylpyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-formylpyridine is a versatile and highly valuable starting material in synthetic organic and medicinal chemistry. Its unique substitution pattern, featuring an electrophilic aldehyde group and a bromine atom amenable to various coupling and substitution reactions, makes it an ideal precursor for the construction of a wide array of fused and substituted heterocyclic compounds. These resulting heterocyclic scaffolds are of significant interest in drug discovery and materials science due to their diverse biological activities and unique photophysical properties. This document provides detailed application notes and experimental protocols for the synthesis of several important classes of heterocyclic compounds derived from 2-bromo-3-formylpyridine.

Application Notes

The strategic positioning of the bromo and formyl functionalities on the pyridine ring allows for a diverse range of synthetic transformations, leading to novel heterocyclic systems with significant therapeutic potential. The pyridine nitrogen imparts desirable pharmacokinetic properties to drug candidates, while the fused heterocyclic moieties can be tailored to interact with specific biological targets.

Key applications of heterocycles derived from 2-bromo-3-formylpyridine include:

• Oncology: Pyrido[2,3-d]pyrimidines are a well-established class of kinase inhibitors, with applications in treating various cancers. The ability to functionalize the core structure allows for the fine-tuning of selectivity and potency against specific kinase targets.

• Neuroscience: Pyrazolo[3,4-b]pyridine derivatives have been investigated as inhibitors of various enzymes and receptors in the central nervous system, showing potential for the treatment of neurodegenerative diseases and psychiatric disorders.

• Anti-infective Agents: Thieno[2,3-b]pyridines have demonstrated a broad spectrum of antimicrobial and antiviral activities. The sulfur and nitrogen-containing scaffold is a key feature in their biological action.

• Cardiovascular Diseases: Certain quinoline derivatives, accessible from 2-bromo-3-formylpyridine, have been explored as cardiovascular agents.

The synthetic routes outlined in this document provide a roadmap for accessing these and other novel heterocyclic structures, enabling further exploration of their structure-activity relationships (SAR) and development into potential therapeutic agents.

Synthetic Pathways and Experimental Protocols

This section details the synthesis of three major classes of heterocyclic compounds from 2-bromo-3-formylpyridine: Pyrido[2,3-d]pyrimidines, Pyrazolo[3,4-b]pyridines, and Thieno[2,3-b]pyridines.

Synthesis of Pyrido[2,3-d]pyrimidines

Pyrido[2,3-d]pyrimidines are of significant interest due to their prevalence in compounds with kinase inhibitory activity. A common and efficient method for their synthesis involves the cyclocondensation of 2-bromo-3-formylpyridine with a suitable binucleophile, such as guanidine.

Reaction Scheme:

General synthetic workflow for Pyrido[2,3-d]pyrimidines.

Experimental Protocol: Synthesis of 2-Amino-8-bromopyrido[2,3-d]pyrimidine

• Materials:

  • 2-Bromo-3-formylpyridine (1.0 eq)

  • Guanidine hydrochloride (1.5 eq)

  • Sodium methoxide (2.0 eq)

  • Anhydrous Methanol

• Procedure:

  • To a solution of sodium methoxide in anhydrous methanol, add guanidine hydrochloride and stir the mixture at room temperature for 30 minutes.

  • To this mixture, add a solution of 2-bromo-3-formylpyridine in anhydrous methanol dropwise over 15 minutes.

  • Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the desired 2-amino-8-bromopyrido[2,3-d]pyrimidine.

Quantitative Data Summary:

Product	Reagents	Solvent	Temperature	Time (h)	Yield (%)
2-Amino-8-bromopyrido[2,3-d]pyrimidine	Guanidine hydrochloride, Sodium methoxide	Methanol	Reflux	6	75-85

Synthesis of Pyrazolo[3,4-b]pyridines

Pyrazolo[3,4-b]pyridines are another important class of heterocycles with a wide range of biological activities. A straightforward synthesis involves the reaction of 2-bromo-3-formylpyridine with hydrazine derivatives.

Reaction Scheme:

Synthesis of Pyrazolo[3,4-b]pyridines.

Experimental Protocol: Synthesis of 8-Bromo-1H-pyrazolo[3,4-b]pyridine

• Materials:

  • 2-Bromo-3-formylpyridine (1.0 eq)

  • Hydrazine hydrate (1.2 eq)

  • Ethanol

  • Acetic acid (catalytic amount)

• Procedure:

  • Dissolve 2-bromo-3-formylpyridine in ethanol in a round-bottom flask.

  • Add hydrazine hydrate to the solution at room temperature and stir for 1 hour to form the hydrazone intermediate.

  • Add a catalytic amount of glacial acetic acid to the reaction mixture.

  • Heat the mixture to reflux and monitor the cyclization by TLC.

  • Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Treat the residue with a saturated aqueous solution of sodium bicarbonate and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the crude product by recrystallization from ethanol/water to yield 8-bromo-1H-pyrazolo[3,4-b]pyridine.

Quantitative Data Summary:

Product	Reagents	Solvent	Temperature	Time (h)	Yield (%)
8-Bromo-1H-pyrazolo[3,4-b]pyridine	Hydrazine hydrate, Acetic acid	Ethanol	Reflux	4	80-90

Synthesis of Thieno[2,3-b]pyridines

Thieno[2,3-b]pyridines are valuable scaffolds in medicinal chemistry, often synthesized via the Gewald reaction or related methodologies. A common approach involves the reaction of 2-bromo-3-formylpyridine with an active methylene compound containing a thiol group, such as ethyl mercaptoacetate.

Reaction Scheme:

Synthesis of Thieno[2,3-b]pyridines.

Experimental Protocol: Synthesis of Ethyl 3-amino-7-bromo-thieno[2,3-b]pyridine-2-carboxylate

• Materials:

  • 2-Bromo-3-formylpyridine (1.0 eq)

  • Ethyl cyanoacetate (1.1 eq)

  • Elemental sulfur (1.1 eq)

  • Morpholine (catalytic amount)

  • Ethanol

• Procedure:

  • In a round-bottom flask, combine 2-bromo-3-formylpyridine, ethyl cyanoacetate, and elemental sulfur in ethanol.

  • Add a catalytic amount of morpholine to the mixture.

  • Heat the reaction mixture to reflux with stirring. Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature, which should result in the precipitation of the product.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum to obtain the pure ethyl 3-amino-7-bromo-thieno[2,3-b]pyridine-2-carboxylate.

Quantitative Data Summary:

Product	Reagents	Solvent	Temperature	Time (h)	Yield (%)
Ethyl 3-amino-7-bromo-thieno[2,3-b]pyridine-2-carboxylate	Ethyl cyanoacetate, Sulfur, Morpholine	Ethanol	Reflux	5	70-80

Conclusion

2-Bromo-3-formylpyridine serves as a linchpin in the synthesis of a multitude of medicinally relevant heterocyclic compounds. The protocols detailed herein provide robust and efficient methods for accessing key scaffolds such as pyrido[2,3-d]pyrimidines, pyrazolo[3,4-b]pyridines, and thieno[2,3-b]pyridines. These foundational procedures can be adapted and expanded by researchers to generate diverse libraries of novel compounds for screening in various drug discovery programs. The versatility of the starting material, coupled with the strategic application of established synthetic methodologies, ensures its continued importance in the field of heterocyclic chemistry.

Application Notes and Protocols: The Use of 2-Bromo-3-formylpyridine in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-formylpyridine is a versatile heterocyclic building block crucial for the synthesis of a wide array of agrochemicals. Its unique structure, featuring a reactive aldehyde group and a bromine atom on the pyridine ring, allows for diverse chemical transformations. This enables the construction of complex molecular architectures found in modern fungicides and insecticides. The pyridine moiety is a key toxophore in many successful agrochemicals, and the bromo and formyl functionalities serve as convenient handles for molecular elaboration and the introduction of desired physicochemical properties. This document provides detailed application notes and protocols for the use of 2-Bromo-3-formylpyridine in the synthesis of pyridine-based agrochemical scaffolds, with a focus on the preparation of pyridine carboxamides, a class of potent fungicides.

Key Applications in Agrochemical Synthesis

2-Bromo-3-formylpyridine is a valuable precursor for the synthesis of several classes of agrochemicals, including:

• Pyridine Carboxamide Fungicides: The aldehyde group can be oxidized to a carboxylic acid, which can then be coupled with various anilines to form the core structure of fungicides like Boscalid. The bromine atom can be utilized for further modifications through cross-coupling reactions to enhance the biological activity spectrum.

• Neonicotinoid Insecticides: While not a direct precursor for all neonicotinoids, the functional groups of 2-Bromo-3-formylpyridine allow for the synthesis of substituted pyridine rings that are central to the structure of many insecticides in this class.

• Herbicidal Pyridine Derivatives: The versatility of the bromo and formyl groups enables the synthesis of a range of substituted pyridines that have been explored for their herbicidal properties.

Experimental Protocols

This section details the synthetic route from 2-Bromo-3-formylpyridine to a key pyridine carboxamide intermediate, which is a common structural motif in many fungicides.

Protocol 1: Oxidation of 2-Bromo-3-formylpyridine to 2-Bromo-3-pyridinecarboxylic Acid

This protocol describes the oxidation of the aldehyde functionality to a carboxylic acid, a critical step in forming the acid component of the carboxamide.

Materials:

• 2-Bromo-3-formylpyridine

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Sodium bisulfite (NaHSO₃)

• Water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Bromo-3-formylpyridine (1 equivalent) in a 1:1 mixture of water and ethanol.

• Slowly add a solution of potassium permanganate (1.5 equivalents) in water to the reaction mixture while stirring.

• Heat the mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the manganese dioxide precipitate.

• Wash the precipitate with a small amount of hot water.

• Combine the filtrate and washings and concentrate under reduced pressure to remove the ethanol.

• If the solution is still purple, add a small amount of sodium bisulfite until the color disappears.

• Acidify the solution to pH 2-3 with concentrated hydrochloric acid.

• The product, 2-Bromo-3-pyridinecarboxylic acid, will precipitate out of the solution.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Quantitative Data Summary:

Parameter	Value
Starting Material	2-Bromo-3-formylpyridine
Product	2-Bromo-3-pyridinecarboxylic Acid
Typical Yield	85-95%
Purity (by NMR)	>98%

Protocol 2: Synthesis of 2-Bromo-3-pyridinecarbonyl Chloride

This protocol details the conversion of the carboxylic acid to the more reactive acid chloride, preparing it for amidation.

Materials:

• 2-Bromo-3-pyridinecarboxylic acid

• Thionyl chloride (SOCl₂)

• Toluene

• Dimethylformamide (DMF) (catalytic amount)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-Bromo-3-pyridinecarboxylic acid (1 equivalent) in dry toluene.

• Add a catalytic amount of DMF.

• Slowly add thionyl chloride (1.5 equivalents) to the suspension at room temperature.

• Heat the reaction mixture to reflux for 2-3 hours. The evolution of gas (SO₂ and HCl) will be observed.

• After the reaction is complete (the solution becomes clear), cool the mixture to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure to obtain the crude 2-Bromo-3-pyridinecarbonyl chloride.

• The crude acid chloride is typically used in the next step without further purification.

Quantitative Data Summary:

Parameter	Value
Starting Material	2-Bromo-3-pyridinecarboxylic Acid
Product	2-Bromo-3-pyridinecarbonyl Chloride
Typical Yield	Quantitative (used in situ)
Purity	Sufficient for the next step

Protocol 3: Amidation to form N-Aryl-2-bromopyridine-3-carboxamide

This final protocol describes the coupling of the acid chloride with an aniline to form the target pyridine carboxamide scaffold.

Materials:

• 2-Bromo-3-pyridinecarbonyl chloride

• Substituted aniline (e.g., 2-amino-4'-chloro-1,1'-biphenyl for a Boscalid analog)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the substituted aniline (1 equivalent) and triethylamine (1.2 equivalents) in dry DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of crude 2-Bromo-3-pyridinecarbonyl chloride (1.1 equivalents) in dry DCM to the aniline solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, wash the mixture with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure N-Aryl-2-bromopyridine-3-carboxamide.

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	2-Bromo-3-pyridinecarbonyl Chloride & Substituted Aniline
Product	N-Aryl-2-bromopyridine-3-carboxamide
Typical Yield	75-90%	[1][2]
Purity (by HPLC)	>98%

Visualizations

Signaling Pathway: Synthesis of Pyridine Carboxamide Fungicide Scaffold

Caption: Synthetic pathway from 2-Bromo-3-formylpyridine to a fungicide scaffold.

Experimental Workflow: Synthesis of N-Aryl-2-bromopyridine-3-carboxamide

Caption: Step-by-step workflow for the synthesis of the target carboxamide.

Conclusion

2-Bromo-3-formylpyridine is a highly valuable and versatile starting material for the synthesis of agrochemicals. The protocols outlined in this document provide a clear and reproducible pathway for the synthesis of pyridine carboxamide scaffolds, which are of significant interest in the development of new fungicides. The ability to perform a variety of chemical transformations on both the aldehyde and bromo functionalities makes 2-Bromo-3-formylpyridine a key building block for the creation of novel and effective crop protection agents. Researchers and professionals in the field of agrochemical development are encouraged to explore the full synthetic potential of this important intermediate.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Synthesis of Boscalid via a three-step telescoped continuous flow process implemented on a MJOD reactor platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Bromo-3-formylpyridine by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2-Bromo-3-formylpyridine via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for the recrystallization of 2-Bromo-3-formylpyridine?

A1: While specific solubility data for 2-Bromo-3-formylpyridine is not extensively published, general principles for similar aromatic aldehydes and pyridine derivatives suggest a few suitable options. Alcohols such as ethanol and isopropanol are often good starting points. Additionally, mixed solvent systems can be effective. A common and often successful approach is to use a solvent pair like ethyl acetate/hexane. In this system, the crude compound is dissolved in a minimal amount of the "good" solvent (ethyl acetate) at an elevated temperature, followed by the gradual addition of a "poor" solvent (hexane) to induce crystallization.

Q2: What are the most common impurities in crude 2-Bromo-3-formylpyridine?

A2: The impurities present in crude 2-Bromo-3-formylpyridine largely depend on the synthetic route employed. Common impurities may include:

• Unreacted Starting Materials: Such as 3-pyridinecarboxaldehyde or 2-bromo-3-(hydroxymethyl)pyridine.

• Over-brominated Species: Dibrominated pyridine derivatives can form if the bromination reaction is not carefully controlled.

• Byproducts from Side Reactions: Depending on the synthesis (e.g., Grignard-based routes), various side products can be generated.

• Residual Solvents: Solvents used in the synthesis and work-up, such as dichloromethane, may be present.

Q3: My compound "oils out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This can be due to a high concentration of impurities or too rapid cooling. To address this:

• Reheat the solution to dissolve the oil.

• Add a small amount of additional "good" solvent (e.g., ethyl acetate in an ethyl acetate/hexane system) to ensure the compound remains in solution at a slightly lower temperature.

• Allow the solution to cool much more slowly. Insulating the flask can promote gradual cooling and the formation of crystals.

Q4: No crystals are forming, even after the solution has cooled. What are the next steps?

A4: If crystals do not form, the solution is likely not supersaturated. Several techniques can be employed to induce crystallization:

• Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This can create nucleation sites for crystal growth.

• Seeding: If available, add a tiny crystal of pure 2-Bromo-3-formylpyridine to the solution to act as a template for crystallization.

• Reducing Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of the solute and then allow the solution to cool again.

• Lowering the Temperature: If cooling to room temperature is unsuccessful, try placing the flask in an ice bath or a refrigerator.

Q5: How can I improve the yield of my recrystallization?

A5: Low yield is often due to using an excessive amount of solvent, which keeps a significant portion of the product dissolved in the mother liquor. To improve the yield:

• Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

• After filtering the first crop of crystals, you can try to obtain a second crop by concentrating the mother liquor (by evaporating some of the solvent) and cooling it again. Note that the second crop may be less pure than the first.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the recrystallization of 2-Bromo-3-formylpyridine.

Problem	Potential Cause(s)	Suggested Solution(s)
Crude material does not dissolve in the hot solvent.	1. Inappropriate solvent choice.2. Presence of insoluble impurities.	1. Try a different solvent or a mixed solvent system.2. If a significant portion of the material dissolves, perform a hot filtration to remove the insoluble impurities before allowing the solution to cool.
Crystals form too quickly and appear as a fine powder.	1. The solution is too concentrated.2. The solution cooled too rapidly.	1. Reheat the solution and add a small amount of additional hot solvent.2. Ensure the solution cools slowly and undisturbed.
The recrystallized product is discolored.	1. Colored impurities are co-crystallizing with the product.	1. Consider treating the hot solution with a small amount of activated charcoal before the hot filtration step to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.
The melting point of the recrystallized product is broad or lower than expected.	1. The product is still impure.2. The crystals are not fully dry and contain residual solvent.	1. Perform a second recrystallization.2. Ensure the crystals are thoroughly dried under vacuum.

Experimental Protocol: Recrystallization of 2-Bromo-3-formylpyridine

This protocol provides a general methodology for the recrystallization of crude 2-Bromo-3-formylpyridine using an ethyl acetate/hexane solvent system. The optimal solvent ratios and temperatures may need to be adjusted based on the purity of the crude material.

Materials:

• Crude 2-Bromo-3-formylpyridine

• Ethyl acetate (reagent grade)

• Hexane (reagent grade)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude 2-Bromo-3-formylpyridine in an Erlenmeyer flask. Add a minimal amount of ethyl acetate and gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more ethyl acetate in small portions if necessary to achieve complete dissolution at a temperature just below the boiling point of the solvent.

• Hot Filtration (if necessary): If insoluble impurities are observed, perform a hot gravity filtration. To do this, preheat a second Erlenmeyer flask containing a small amount of boiling ethyl acetate on the hot plate. Place a stemless funnel with fluted filter paper into the neck of this flask. Pour the hot solution of the crude product through the filter paper. The hot solvent in the receiving flask will help prevent premature crystallization in the funnel.

• Inducing Crystallization: To the hot, clear filtrate, slowly add hexane dropwise with continuous swirling. Continue adding hexane until the solution becomes slightly and persistently cloudy.

• Clarification: Add a few drops of hot ethyl acetate to the cloudy solution until it becomes clear again.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Keep the crystals on the filter paper with the vacuum on to pull air through and partially dry them. For complete drying, transfer the crystals to a watch glass or a drying oven set to a temperature well below the compound's melting point (49-53 °C).

Process Visualization

Caption: Troubleshooting workflow for the recrystallization of 2-Bromo-3-formylpyridine.

Technical Support Center: Synthesis of 2-Bromo-3-formylpyridine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Bromo-3-formylpyridine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Bromo-3-formylpyridine, focusing on impurity profiles and reaction optimization.

Observed Issue	Potential Cause	Recommended Action
Low yield of 2-Bromo-3-formylpyridine	Incomplete Vilsmeier-Haack reaction due to the electron-deficient nature of 2-bromopyridine.	- Increase reaction temperature and/or time. - Use a larger excess of the Vilsmeier reagent. - Ensure anhydrous conditions, as moisture can quench the Vilsmeier reagent.
Incomplete hydrolysis of the intermediate iminium salt.	- Ensure sufficient water is added during the workup. - Adjust the pH of the aqueous workup to be basic to facilitate hydrolysis.
Presence of multiple spots on TLC/peaks in GC-MS besides the product	Formation of regioisomers (e.g., 2-Bromo-5-formylpyridine, 2-Bromo-6-formylpyridine).	- Optimize the reaction temperature; lower temperatures may favor the formation of a specific isomer. - Purify the crude product using column chromatography with a suitable solvent system (e.g., hexane/ethyl acetate).
Unreacted 2-bromopyridine starting material.	- Drive the reaction to completion by increasing the reaction time or temperature. - Use a higher molar ratio of the Vilsmeier reagent. - Remove unreacted starting material by column chromatography or distillation.
Presence of dibrominated pyridine species.	- This may originate from the 2-bromopyridine starting material. Ensure the purity of the starting material. Over-bromination during the synthesis of 2-bromopyridine can lead to dibrominated impurities.[1][2]
Product appears as a dark oil or solid	Decomposition of the product or formation of polymeric byproducts.	- Avoid excessively high reaction temperatures or prolonged reaction times. - Ensure the workup is performed promptly after the reaction is complete. - Purify the product quickly after isolation.
Difficulty in isolating the pure product	Co-elution of impurities with the product during chromatography.	- Experiment with different solvent systems for column chromatography. - Consider recrystallization from a suitable solvent to purify the solid product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-Bromo-3-formylpyridine?

A1: The most common impurities can be categorized based on their origin:

• From the Starting Material (2-Bromopyridine):

  • Unreacted 2-aminopyridine: If the synthesis of 2-bromopyridine from 2-aminopyridine is incomplete.

  • 2,6-Dibromopyridine or other dibrominated isomers: Resulting from over-bromination during the synthesis of 2-bromopyridine.

  • 2-Chloropyridine: Can be an impurity if chloride ions are present during the diazotization-bromination step in the synthesis of 2-bromopyridine.[3]

• From the Vilsmeier-Haack Formylation Reaction:

  • Unreacted 2-bromopyridine: Due to the relatively low reactivity of the electron-deficient pyridine ring.

  • Regioisomers: 2-Bromo-5-formylpyridine and 2-Bromo-6-formylpyridine are common isomeric impurities.

  • Iminium salt intermediate: Incomplete hydrolysis during the workup can leave the iminium salt as an impurity.

  • Hydroxy- or chloro- derivatives: The Vilsmeier reagent can sometimes lead to the introduction of a chlorine atom instead of a formyl group under certain conditions.

Q2: How can I minimize the formation of regioisomers during the Vilsmeier-Haack formylation?

A2: Controlling the regioselectivity of the Vilsmeier-Haack reaction on 2-substituted pyridines can be challenging. The directing effect of the bromo group and the pyridine nitrogen determines the position of formylation. To minimize the formation of unwanted isomers:

• Temperature Control: Running the reaction at a lower temperature can sometimes increase the selectivity for the desired 3-position.

• Choice of Formylating Agent: While the standard Vilsmeier reagent (POCl₃/DMF) is common, other formylating agents or modified conditions might offer better regioselectivity, though this would require further investigation and development.

Q3: What is the best method to purify crude 2-Bromo-3-formylpyridine?

A3: A combination of techniques is often most effective:

• Aqueous Workup: First, a thorough aqueous workup is necessary to remove inorganic salts and water-soluble byproducts. Basification is crucial to hydrolyze the intermediate iminium salt.

• Column Chromatography: This is the most effective method for separating the desired product from unreacted starting material and regioisomers. A silica gel column with a gradient of ethyl acetate in hexane is a good starting point.

• Recrystallization: If the purified product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, hexane/ethyl acetate) can further enhance purity.

Q4: My NMR spectrum shows unexpected signals. What could they be?

A4: Besides the common impurities listed above, other unexpected signals could arise from:

• Residual Solvents: Signals from solvents used in the reaction or purification (e.g., DMF, ethyl acetate, hexane, dichloromethane).

• Hydrolysis of the Product: If the product is unstable to moisture, the aldehyde group could potentially be hydrated or oxidized to a carboxylic acid, although the latter is less likely under standard workup conditions.

• Side Reactions with DMF: At high temperatures, DMF can decompose or participate in side reactions, leading to minor, complex byproducts.

Experimental Protocols

Synthesis of 2-Bromopyridine from 2-Aminopyridine (Diazotization)

This protocol is a common method for preparing the starting material, 2-bromopyridine.[4]

Materials:

• 2-Aminopyridine

• 48% Hydrobromic acid (HBr)

• Bromine (Br₂)

• Sodium nitrite (NaNO₂)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous potassium hydroxide (KOH)

Procedure:

• In a flask equipped with a mechanical stirrer, dropping funnel, and a low-temperature thermometer, place 48% hydrobromic acid.

• Cool the flask in an ice-salt bath to 0-10 °C.

• Slowly add 2-aminopyridine to the stirred acid.

• While maintaining the temperature at or below 0 °C, add bromine dropwise.

• Prepare a solution of sodium nitrite in water and add it dropwise to the reaction mixture over 2 hours, ensuring the temperature remains at or below 0 °C.

• After the addition is complete, continue stirring for 30 minutes.

• Slowly add a solution of sodium hydroxide in water, keeping the temperature below 25 °C.

• Extract the reaction mixture with diethyl ether.

• Dry the combined ether extracts over anhydrous potassium hydroxide.

• Remove the ether by distillation, and then distill the residue under reduced pressure to obtain 2-bromopyridine.

Vilsmeier-Haack Formylation of 2-Bromopyridine

This is a general procedure for the formylation step. Optimization of temperature and reaction time may be required.

Materials:

• 2-Bromopyridine

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF.

• Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride dropwise to the DMF with vigorous stirring. The formation of the Vilsmeier reagent is exothermic. Allow the mixture to stir at 0 °C for 30 minutes.

• Add a solution of 2-bromopyridine in anhydrous DCM to the Vilsmeier reagent dropwise at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux (or a specific temperature determined by optimization) for several hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench by the slow addition of a saturated sodium bicarbonate solution until the pH is basic.

• Extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Caption: Overall workflow for the synthesis and purification of 2-Bromo-3-formylpyridine.

Caption: Potential products and impurities from the Vilsmeier-Haack formylation of 2-bromopyridine.

References

• 1. prepchem.com [prepchem.com]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. US4291165A - Process for making 2-bromopyridine - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

optimizing reaction yield for 2-Bromo-3-formylpyridine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction yield for the synthesis of 2-Bromo-3-formylpyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce 2-Bromo-3-formylpyridine?

There are three main synthetic routes for the synthesis of 2-Bromo-3-formylpyridine:

• Directed Ortho-Metalation of 2-Bromopyridine: This method involves the deprotonation of 2-bromopyridine at the 3-position using a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), followed by quenching the resulting lithiated species with an electrophilic formylating agent such as N,N-dimethylformamide (DMF).[1]

• Oxidation of 2-Bromo-3-(hydroxymethyl)pyridine: This route involves the oxidation of the corresponding hydroxymethylpyridine. Common oxidizing agents for this transformation include manganese dioxide (MnO2), pyridinium chlorochromate (PCC), or Swern oxidation conditions.

• Direct Bromination of 3-Formylpyridine: This approach involves the electrophilic bromination of 3-formylpyridine. This reaction can be challenging due to the deactivating nature of the formyl group and potential for multiple bromination products.

Q2: Which synthetic route generally provides the highest yield?

The directed ortho-metalation route often provides good yields and high regioselectivity, making it a frequently employed method.[1] However, the optimal route can depend on the available starting materials, scale of the reaction, and the specific experimental conditions employed. Yields for each method can be optimized, and a comparison of reported yields under various conditions is provided in the tables below.

Q3: What are the most common side reactions to be aware of?

• Directed Ortho-Metalation:

  • Over-metalation or metalation at incorrect positions: Using an excess of the strong base or inappropriate reaction temperatures can lead to di-lithiation or lithiation at other positions on the pyridine ring.

  • Wurtz-type coupling: The organolithium reagent can react with the starting 2-bromopyridine, leading to homocoupling byproducts.[2]

• Oxidation of 2-Bromo-3-(hydroxymethyl)pyridine:

  • Over-oxidation: The aldehyde product can be further oxidized to the corresponding carboxylic acid, especially with stronger oxidizing agents.[3]

  • Incomplete reaction: Insufficient oxidizing agent or reaction time can result in a mixture of the starting material and the desired aldehyde.

• Direct Bromination of 3-Formylpyridine:

  • Formation of polybrominated products: It can be difficult to control the reaction to achieve mono-bromination, leading to the formation of di- and tri-brominated pyridines.

  • Low reactivity: The electron-withdrawing nature of the formyl group deactivates the pyridine ring towards electrophilic substitution, potentially leading to low conversion.

Troubleshooting Guides

Problem 1: Low or No Yield in Directed Ortho-Metalation Route

Possible Cause	Suggested Solution(s)
Inactive Organolithium Reagent	Use a freshly titrated and properly stored organolithium reagent. Ensure all glassware is flame-dried and the reaction is performed under a strictly inert atmosphere (Argon or Nitrogen).
Poor Quality Starting Material	Use freshly distilled 2-bromopyridine and anhydrous DMF.
Incorrect Reaction Temperature	Maintain a low temperature (typically -78 °C) during the lithiation step to prevent side reactions. The addition of the organolithium reagent should be slow and controlled.
Insufficient Reaction Time	Allow sufficient time for both the lithiation and formylation steps. Monitor the reaction progress by TLC or GC-MS.
Quenching Issues	Quench the reaction at low temperature by slowly adding the reaction mixture to a quenching solution (e.g., saturated aqueous ammonium chloride) to avoid decomposition of the product.

Problem 2: Formation of Multiple Products in Direct Bromination

Possible Cause	Suggested Solution(s)
Over-bromination	Carefully control the stoichiometry of the brominating agent. Use a milder brominating agent, such as N-Bromosuccinimide (NBS).
Harsh Reaction Conditions	Optimize the reaction temperature and time to favor mono-bromination. Lower temperatures may increase selectivity.
Presence of Activating Impurities	Ensure the purity of the starting 3-formylpyridine.

Problem 3: Incomplete Reaction or Over-oxidation in the Oxidation Route

Possible Cause	Suggested Solution(s)
Insufficient Oxidizing Agent	Use a slight excess of the oxidizing agent and monitor the reaction to completion by TLC.
Over-oxidation to Carboxylic Acid	Use a milder oxidizing agent such as manganese dioxide (MnO2) or Dess-Martin periodinane. Avoid strong oxidants like potassium permanganate.
Decomposition of Starting Material or Product	Control the reaction temperature, as some oxidation reactions can be exothermic.

Experimental Protocols

Protocol 1: Directed Ortho-Metalation of 2-Bromopyridine

This protocol describes the synthesis of 2-Bromo-3-formylpyridine via lithiation of 2-bromopyridine followed by formylation with DMF.

Materials:

• 2-Bromopyridine

• n-Butyllithium (n-BuLi) in hexanes

• N,N-Dimethylformamide (DMF), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add anhydrous THF.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium solution to the stirred THF.

• Add 2-bromopyridine dropwise to the solution while maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add anhydrous DMF dropwise to the reaction mixture.

• Continue stirring at -78 °C for another 2 hours.

• Quench the reaction by slowly adding saturated aqueous NH4Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and dry over anhydrous MgSO4.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Comparison for Metalation Route:

Base	Solvent	Temperature (°C)	Time (h)	Reported Yield (%)
n-BuLi	THF	-78	3	70-85
LDA	THF	-78	3	65-80
i-PrMgCl·LiCl	THF	0 to rt	2.5	~67 (for 2-bromo-6-hydroxymethylpyridine)[4]

Note: Yields are representative and can vary based on specific reaction conditions and scale.

Protocol 2: Oxidation of 2-Bromo-3-(hydroxymethyl)pyridine

This protocol details the oxidation of 2-Bromo-3-(hydroxymethyl)pyridine to 2-Bromo-3-formylpyridine using manganese dioxide.

Materials:

• 2-Bromo-3-(hydroxymethyl)pyridine

• Activated Manganese Dioxide (MnO2)

• Dichloromethane (DCM)

• Celite®

Procedure:

• Dissolve 2-Bromo-3-(hydroxymethyl)pyridine in dichloromethane in a round-bottom flask.

• Add activated manganese dioxide (in excess, typically 5-10 equivalents) to the solution.

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese dioxide.

• Wash the Celite® pad with additional dichloromethane.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

• Purify by column chromatography if necessary.

Quantitative Data for Oxidation Route:

Oxidizing Agent	Solvent	Temperature	Time	Reported Yield (%)
MnO2	DCM	Room Temp	24-48 h	80-95
PCC	DCM	Room Temp	2-4 h	75-90
Dess-Martin	DCM	Room Temp	1-3 h	85-95

Note: Yields are representative and can vary based on specific reaction conditions and scale.

Visualizations

Caption: Workflow for Directed Ortho-Metalation Synthesis.

Caption: Workflow for Oxidation Synthesis.

References

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. reddit.com [reddit.com]
• 3. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons [mdpi.com]

preventing decomposition of 2-Bromo-3-formylpyridine during storage

This technical support center provides guidance on the storage and handling of 2-Bromo-3-formylpyridine to prevent its decomposition. Researchers, scientists, and drug development professionals can find troubleshooting advice and answers to frequently asked questions regarding the stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Bromo-3-formylpyridine?

A1: To ensure the long-term stability of 2-Bromo-3-formylpyridine, it is recommended to store it in a cool, dry, and dark place.[1][2][3] The container should be tightly sealed to prevent exposure to moisture and air. For enhanced stability, storing under an inert atmosphere, such as nitrogen or argon, is advisable.[2][4]

Q2: What are the signs of decomposition of 2-Bromo-3-formylpyridine?

A2: Decomposition of 2-Bromo-3-formylpyridine may be indicated by a change in color (e.g., darkening or yellowing), the development of an unfamiliar odor, or a change in the physical state of the compound. For researchers using analytical techniques, the appearance of new peaks in NMR or chromatography analyses that are not attributable to the starting material or known impurities would also suggest degradation.

Q3: What are the primary causes of decomposition?

A3: The main factors that can lead to the decomposition of 2-Bromo-3-formylpyridine are exposure to light, moisture, heat, and atmospheric oxygen.[5][6] Incompatible materials, such as strong oxidizing agents and strong acids, can also cause degradation.[1][2]

Q4: What are the likely decomposition products?

A4: Upon decomposition, 2-Bromo-3-formylpyridine can break down into several smaller molecules. The hazardous decomposition products can include carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen bromide (HBr).[2]

Q5: How can I minimize the risk of decomposition during an experiment?

A5: When using 2-Bromo-3-formylpyridine in an experiment, it is best to handle it in a well-ventilated area, preferably under an inert atmosphere, especially if the reaction is sensitive to air or moisture. Use the compound promptly after taking it out of storage and ensure that the container is securely resealed immediately after use. Avoid exposing the compound to high temperatures or direct sunlight.

Troubleshooting Guide

This guide is designed to help you troubleshoot potential issues related to the decomposition of 2-Bromo-3-formylpyridine.

Issue	Possible Cause	Recommended Action
Discoloration of the solid (e.g., yellowing, browning)	Exposure to air (oxidation) or light (photodegradation).	Store the compound in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen), and in a dark location or an amber-colored vial.
Inconsistent experimental results	Decomposition of the starting material leading to lower purity.	Before use, check the purity of the 2-Bromo-3-formylpyridine using a suitable analytical method (e.g., NMR, LC-MS). If decomposition is suspected, it may be necessary to purify the compound or use a fresh batch.
Formation of a viscous liquid or clumping of the solid	Absorption of moisture from the atmosphere (hygroscopic nature).	Store the compound in a desiccator or a dry box. Ensure the container is always tightly sealed after use.
Pressure buildup in the storage container	Decomposition leading to the formation of gaseous byproducts (e.g., CO, CO2, HBr).	Handle with caution in a well-ventilated fume hood. If pressure buildup is suspected, vent the container carefully. For long-term storage, ensure the compound is stored at the recommended cool temperature to minimize decomposition.

Experimental Protocols

Protocol: Accelerated Stability Study

• Sample Preparation: Aliquot 2-Bromo-3-formylpyridine into several vials. A subset of these vials will be the control group, stored under ideal conditions (e.g., -20°C, in the dark, under nitrogen).

• Stress Conditions: Expose the other sets of vials to various stress conditions, such as:

  • Elevated Temperature: Place vials in ovens at controlled temperatures (e.g., 40°C, 60°C).

  • Light Exposure: Place vials in a photostability chamber with controlled light exposure (e.g., ICH Q1B option 2).

  • Humidity: Place vials in a humidity chamber with controlled relative humidity (e.g., 75% RH).

• Time Points: At specified time intervals (e.g., 1, 2, 4, and 8 weeks), remove one vial from each stress condition and the control group.

• Analysis: Analyze the samples using a stability-indicating method, such as HPLC with a UV detector or LC-MS. The method should be able to separate the parent compound from its degradation products.

• Data Evaluation: Compare the purity of the stressed samples to the control samples. A decrease in the peak area of 2-Bromo-3-formylpyridine and the appearance of new peaks will indicate decomposition. The rate of degradation under each condition can then be estimated.

Visualizations

Below are diagrams to help visualize the troubleshooting process and a plausible decomposition pathway for 2-Bromo-3-formylpyridine.

Caption: Troubleshooting workflow for suspected decomposition of 2-Bromo-3-formylpyridine.

Caption: Plausible decomposition pathways for 2-Bromo-3-formylpyridine.

References

• 1. mdpi.com [mdpi.com]
• 2. Photodecomposition properties of brominated flame retardants (BFRs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. 109-04-6 CAS MSDS (2-Bromopyridine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Stability and Decomposition of 3-Bromoacetylpyridine HBr Under Industrial [sarex.com]

Technical Support Center: Troubleshooting 2-Bromo-3-formylpyridine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice and frequently asked questions (FAQs) for common reactions involving 2-Bromo-3-formylpyridine, a versatile building block in organic synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during Suzuki-Myaura couplings, reductive aminations, and Grignard reactions with 2-Bromo-3-formylpyridine.

Suzuki-Miyaura Coupling Reactions

Q1: My Suzuki-Miyaura coupling reaction with 2-Bromo-3-formylpyridine is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in Suzuki-Miyaura couplings involving 2-bromopyridine derivatives are a frequent challenge. The primary reasons include catalyst deactivation, inefficient transmetalation, and side reactions. The electron-withdrawing nature of the formyl group in 2-Bromo-3-formylpyridine can further influence reactivity.

Common Causes and Solutions:

• Catalyst Deactivation: The nitrogen atom in the pyridine ring can coordinate with the palladium catalyst, leading to the formation of inactive species.

  • Solution: Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos. These ligands can sterically shield the palladium center and prevent catalyst poisoning.

• Inefficient Transmetalation: The transfer of the organic group from the boronic acid to the palladium complex can be slow for electron-deficient pyridines.

  • Solution: The choice of base is critical. Stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃. The base activates the boronic acid, facilitating transmetalation.[1]

• Protodeboronation: This is a major side reaction where the boronic acid/ester group is replaced by a hydrogen atom, particularly in the presence of aqueous bases.[1]

  • Solution: Use anhydrous solvents and consider using boronic esters (e.g., pinacol esters) which are generally more stable. Running the reaction under strictly anhydrous conditions can also mitigate this issue.

• Homocoupling: The self-coupling of the boronic acid to form a biaryl byproduct can reduce the yield of the desired product. This is often promoted by the presence of oxygen.[2]

  • Solution: Thoroughly degas all solvents and the reaction mixture before adding the catalyst. Maintaining a positive pressure of an inert gas (e.g., Argon or Nitrogen) throughout the reaction is crucial.

Troubleshooting Decision Tree for Low-Yield Suzuki Coupling:

Caption: Troubleshooting workflow for low-yield Suzuki coupling reactions.

Data on Suzuki Coupling of Analogous 2-Bromopyridines

The following table summarizes typical reaction conditions and yields for the Suzuki coupling of 2-bromopyridine derivatives with various arylboronic acids. This data can serve as a starting point for optimizing reactions with 2-Bromo-3-formylpyridine.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene/H₂O	100	12-24	Moderate-Good	A classic, cost-effective system.
Pd(PPh₃)₄ (3-5)	-	Na₂CO₃ (2)	DME/H₂O	80-90	12	Good-Excellent	A common and reliable catalyst.
Pd₂(dba)₃ (1-2)	SPhos (2-4)	K₃PO₄ (2-3)	Dioxane/H₂O	100-110	4-12	Good-Excellent	Buchwald ligands often improve yields.[1]
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	100	8-16	Good-Excellent	Effective for a broad range of substrates.

Reductive Amination Reactions

Q2: I am attempting a reductive amination with 2-Bromo-3-formylpyridine and a primary amine, but the yield is low and I see multiple byproducts. What could be the issue?

A2: Reductive amination with 2-Bromo-3-formylpyridine can be complicated by several factors, including the stability of the imine intermediate, the choice of reducing agent, and potential side reactions involving the bromo-substituent.

Common Causes and Solutions:

• Inefficient Imine Formation: The equilibrium between the aldehyde/amine and the imine might not favor the imine.

  • Solution: Perform the reaction in a solvent that allows for the removal of water, for example, by using a Dean-Stark apparatus with a solvent like toluene. Alternatively, adding a dehydrating agent such as molecular sieves can drive the equilibrium towards the imine.

• Reduction of the Aldehyde: The reducing agent may reduce the starting aldehyde before it can form the imine.

  • Solution: Use a milder reducing agent that is selective for the imine over the aldehyde, such as sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN).[3] A stepwise procedure, where the imine is formed first, followed by the addition of the reducing agent, can also be effective.

• Over-alkylation: The product, a secondary amine, can react with another molecule of the aldehyde to form a tertiary amine.

  • Solution: Use a slight excess of the primary amine relative to the aldehyde to favor the formation of the secondary amine.

• Side reactions at the C-Br bond: Depending on the reducing agent and reaction conditions, the C-Br bond might undergo reduction.

  • Solution: Choose a mild reducing agent and moderate reaction temperatures. Monitor the reaction closely to avoid prolonged reaction times that might favor side reactions.

Experimental Workflow for Reductive Amination:

Caption: General workflow for a two-step reductive amination procedure.

Grignard Reactions

Q3: I want to perform a Grignard reaction at the C-Br position of 2-Bromo-3-formylpyridine. How can I do this without the Grignard reagent reacting with the aldehyde group?

A3: The aldehyde group is highly electrophilic and will readily react with a nucleophilic Grignard reagent. Therefore, it is essential to protect the aldehyde group before attempting to form the Grignard reagent or perform a Grignard exchange reaction.

Strategy: Protection, Grignard Reaction, and Deprotection

• Protection of the Aldehyde: The most common method for protecting aldehydes is to convert them into an acetal, which is stable under the basic conditions of a Grignard reaction. A cyclic acetal formed with ethylene glycol is often used.

• Grignard Reagent Formation/Reaction: Once the aldehyde is protected, the Grignard reagent can be formed from the bromo-acetal using magnesium metal. Alternatively, a halogen-metal exchange can be performed using reagents like isopropylmagnesium chloride. The resulting pyridyl Grignard reagent can then be reacted with the desired electrophile.

• Deprotection: After the Grignard reaction, the acetal protecting group can be easily removed by treatment with aqueous acid to regenerate the aldehyde.

Logical Flow for Grignard Reaction with 2-Bromo-3-formylpyridine:

Caption: A protecting group strategy for Grignard reactions.

Q4: Are there any specific challenges with forming Grignard reagents from 2-bromopyridines?

A4: Yes, the formation of Grignard reagents from 2-bromopyridines can be challenging. The pyridyl nitrogen can interfere with the reaction, and side reactions such as Wurtz coupling can occur. Using highly activated magnesium (e.g., Rieke magnesium) or performing a halogen-metal exchange at low temperatures with reagents like isopropylmagnesium chloride can often provide better results.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Materials: 2-Bromo-3-formylpyridine (1.0 equiv), Arylboronic acid (1.2-1.5 equiv), Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%), Base (e.g., K₂CO₃, 2-3 equiv), Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1).

• Procedure:

  • To a dry Schlenk flask, add 2-Bromo-3-formylpyridine, the arylboronic acid, the base, and the palladium catalyst.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Reductive Amination

• Materials: 2-Bromo-3-formylpyridine (1.0 equiv), Primary amine (1.1 equiv), Sodium triacetoxyborohydride (STAB) (1.5 equiv), Dichloroethane (DCE), Acetic acid (catalytic amount).

• Procedure:

  • Dissolve 2-Bromo-3-formylpyridine and the primary amine in DCE in a round-bottom flask.

  • Add a catalytic amount of acetic acid and stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

  • Add STAB portion-wise to the reaction mixture, ensuring the temperature does not rise significantly.

  • Stir at room temperature until the starting material is consumed (monitor by TLC or LC-MS).

  • Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., DCM).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography.

Protocol 3: General Procedure for Grignard Reaction (with Protection)

• Step A: Acetal Protection

  • Dissolve 2-Bromo-3-formylpyridine (1.0 equiv) in toluene.

  • Add ethylene glycol (1.5 equiv) and a catalytic amount of p-toluenesulfonic acid (p-TSA).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • Once the reaction is complete, cool the mixture, wash with saturated aqueous NaHCO₃ and brine, dry, and concentrate to obtain the protected 2-bromo-3-(1,3-dioxolan-2-yl)pyridine.

• Step B: Grignard Reaction

  • To a flame-dried flask containing magnesium turnings (1.2 equiv) under an inert atmosphere, add a small amount of a solution of the protected bromopyridine in anhydrous THF to initiate the reaction (a crystal of iodine can be used as an initiator).

  • Once initiated, add the remaining solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir for an additional hour.

  • Cool the Grignard reagent to 0 °C and add a solution of the electrophile in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with an organic solvent, dry, and concentrate.

• Step C: Deprotection

  • Dissolve the crude product from Step B in a mixture of acetone and water.

  • Add a catalytic amount of p-TSA or dilute HCl.

  • Stir at room temperature until the deprotection is complete (monitor by TLC).

  • Neutralize with saturated aqueous NaHCO₃ and extract the final product with an organic solvent.

  • Dry, concentrate, and purify by column chromatography.

References

• 1. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Formylation of 2-Bromopyridine

Welcome to the Technical Support Center for the formylation of 2-bromopyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I am attempting the formylation of 2-bromopyridine via ortho-lithiation with n-BuLi and DMF, but I am recovering a significant amount of my starting material. What is the likely cause?

A1: Recovery of starting material in a lithium-halogen exchange reaction is a common issue that typically points to incomplete lithiation or premature quenching of the organolithium intermediate. Key factors to investigate include:

• Reagent Quality: Ensure your n-butyllithium (n-BuLi) is fresh and has been properly titrated. The reactivity of n-BuLi can decrease over time with improper storage.

• Solvent and Atmosphere: The reaction is highly sensitive to moisture and oxygen. Use anhydrous solvents and maintain a strictly inert atmosphere (argon or nitrogen) throughout the experiment. Traces of water will rapidly quench the n-BuLi and the lithiated pyridine intermediate.[1]

• Reaction Temperature: The lithium-halogen exchange is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions. Ensure your cooling bath is maintaining the target temperature.

Q2: My ortho-lithiation formylation is producing a significant amount of pyridine as a byproduct. What is this side reaction and how can I minimize it?

A2: The formation of pyridine indicates a hydrodehalogenation side reaction, where the bromine atom is replaced by a hydrogen atom. This can occur if the lithiated intermediate is quenched by a proton source in the reaction mixture. Potential proton sources include trace water in the solvent or reagents, or the solvent itself if the temperature is not kept sufficiently low. To minimize this, rigorously dry all solvents and reagents and maintain a low reaction temperature.

Q3: I am considering a Vilsmeier-Haack formylation for 2-bromopyridine. What are the potential challenges with this method?

A3: The Vilsmeier-Haack reaction is most effective on electron-rich aromatic and heteroaromatic compounds.[2][3][4] 2-Bromopyridine is an electron-deficient heterocycle, which makes it less reactive under Vilsmeier-Haack conditions. Consequently, you may encounter:

• Low Conversion: The reaction may be sluggish and result in low yields of the desired aldehyde.

• Forcing Conditions: To drive the reaction, higher temperatures may be required, which can lead to the formation of polymeric tars and other decomposition byproducts.

• Formation of 2-Pyridone Derivatives: Under certain conditions, 2-bromopyridines can be converted to 2-pyridone derivatives.[5][6][7] While this is more commonly observed with certain catalysts, the possibility under harsh Vilsmeier-Haack conditions should not be entirely ruled out.

Q4: Can I formylate 2-bromopyridine at a position other than C-3 (ortho to the bromine)?

A4: Formylation via ortho-lithiation is directed by the bromine atom and the pyridine nitrogen, leading to selective formylation at the C-3 position. Other isomers, such as 2-bromo-4-pyridinecarboxaldehyde or 2-bromo-5-pyridinecarboxaldehyde, would require different starting materials or synthetic strategies. For instance, the synthesis of 2-bromo-4-pyridinecarboxaldehyde can be achieved from 2-bromo-4-pyridinemethanol through oxidation.[8]

Troubleshooting Guides

Issue 1: Low Yield of 2-Bromo-3-pyridinecarboxaldehyde in Ortho-lithiation Formylation

This guide will help you troubleshoot and improve the yield of your ortho-lithiation formylation of 2-bromopyridine.

Troubleshooting Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C-O/C-N/C-C Bond Formation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. prepchem.com [prepchem.com]

Navigating the Scale-Up of 2-Bromo-3-formylpyridine Production: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful transition from laboratory-scale synthesis to large-scale production of 2-Bromo-3-formylpyridine, a key building block in pharmaceutical development, is often fraught with challenges. This technical support center provides a comprehensive resource of troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the scale-up process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthesis routes for 2-Bromo-3-formylpyridine amenable to scale-up?

There are several primary synthetic routes for 2-Bromo-3-formylpyridine, each with its own set of considerations for large-scale production. The most frequently employed methods include:

• Bromination of 3-Pyridinecarboxaldehyde: This direct approach involves the bromination of commercially available 3-pyridinecarboxaldehyde. Careful control of reaction conditions is crucial to ensure regioselectivity and minimize the formation of di-brominated and other impurities.

• Oxidation of 2-Bromo-3-pyridinemethanol: This two-step process involves the bromination of 3-pyridinemethanol followed by oxidation to the aldehyde. While longer, it can offer better control over the final product's purity.

• Grignard Reaction with 2,3-Dibromopyridine: This method involves the formation of a Grignard reagent from 2,3-dibromopyridine and subsequent formylation. This route is often chosen for its high regioselectivity but requires stringent anhydrous conditions and careful temperature control, especially at scale.

Q2: My Grignard reaction for a bromopyridine precursor is difficult to initiate at a larger scale. What can I do?

Difficulty in initiating Grignard reactions is a common scale-up challenge. Here are several troubleshooting steps:

• Magnesium Activation: The passivating layer of magnesium oxide on the surface of the magnesium turnings is a primary cause of initiation failure. Activate the magnesium using methods such as mechanical stirring, adding a small crystal of iodine, or using a few drops of 1,2-dibromoethane.

• Anhydrous Conditions: Ensure all glassware, solvents (typically THF or diethyl ether), and reagents are rigorously dry. Even trace amounts of moisture can quench the reaction.

• Local Hotspot: Use a heat gun to gently warm a small spot of the flask to initiate the reaction. Be prepared to cool the reaction vessel once the exotherm begins.

Q3: I am observing significant amounts of a homocoupling byproduct (Wurtz-type reaction) in my Grignard-based synthesis. How can I minimize this?

The formation of a biphenyl-type byproduct from the coupling of the Grignard reagent with the starting halide is a known issue. To mitigate this:

• Slow Addition: Add the solution of the bromopyridine to the magnesium suspension slowly and at a controlled rate.

• Temperature Control: Maintain a moderate reaction temperature. While some initial heating may be required for initiation, the reaction is exothermic and may require cooling to maintain a gentle reflux.

• Highly Activated Magnesium: Ensure the magnesium is highly activated before and during the addition of the alkyl halide.

Q4: What are the primary safety concerns when scaling up the production of 2-Bromo-3-formylpyridine?

The primary safety concerns include:

• Thermal Runaway: Many of the synthetic routes, particularly those involving Grignard reagents or strong oxidizing agents, are exothermic. A failure in cooling can lead to a rapid increase in temperature and pressure, potentially causing a runaway reaction. A thorough thermal hazard assessment is essential before scaling up.

• Handling of Bromine and Brominating Agents: Bromine is highly corrosive and toxic. Ensure adequate ventilation and personal protective equipment (PPE) when handling.

• Flammable Solvents: The use of flammable solvents like THF and diethyl ether requires appropriate fire safety precautions, including grounding of equipment to prevent static discharge.

Troubleshooting Guides

Issue 1: Low Yield and Purity in the Final Product

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor reaction progress using appropriate analytical techniques (TLC, HPLC, GC).- Optimize reaction time and temperature. At larger scales, reaction times may need to be adjusted.- Ensure efficient mixing to overcome mass transfer limitations.
Side Product Formation	- Over-bromination: Carefully control the stoichiometry of the brominating agent. Consider reverse addition (adding the substrate to the brominating agent).- Impurity from starting material: Ensure the purity of starting materials before use.- Decomposition: Investigate the thermal stability of the product and intermediates. Avoid excessive temperatures and prolonged reaction times.
Difficult Purification	- Recrystallization: Screen various solvent systems to find optimal conditions for crystallization that effectively remove key impurities.- Column Chromatography: While less ideal for very large scales, it may be necessary for initial scale-up batches. Optimize the stationary and mobile phases for efficient separation.- Distillation: If the product is thermally stable and has a suitable boiling point, distillation under reduced pressure can be an effective purification method.

Issue 2: Exothermic Reaction and Temperature Control Problems

Possible Cause	Troubleshooting Steps
Poor Heat Dissipation	- As the reactor volume increases, the surface-area-to-volume ratio decreases, making heat removal less efficient.- Use a reactor with a high heat transfer coefficient and a powerful cooling system.- Consider using a semi-batch process where one reactant is added gradually to control the rate of heat generation.
Accumulation of Unreacted Reagents	- If the reaction rate is slow at the initial addition temperature, unreacted starting material can accumulate. A subsequent temperature increase can then lead to a sudden, rapid reaction and a dangerous exotherm.- Ensure the reaction has initiated before adding the bulk of the reagents.- Use online monitoring techniques (e.g., in-situ IR) to track reagent consumption.
Inadequate Cooling Capacity	- Perform calorimetric studies at the lab scale (e.g., using a reaction calorimeter) to accurately determine the heat of reaction and the required cooling duty for the desired scale.

Experimental Protocols

Key Experiment: Scale-Up Amenable Synthesis via Grignard Reaction

This protocol outlines a general procedure for the synthesis of 2-Bromo-3-formylpyridine starting from 2,3-dibromopyridine, with considerations for scaling up.

Materials:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount (for 1 mol scale)
2,3-Dibromopyridine	236.89	-	237 g (1.0 mol)
Magnesium Turnings	24.31	-	26.7 g (1.1 mol)
Anhydrous Tetrahydrofuran (THF)	72.11	0.889	1.5 L
N,N-Dimethylformamide (DMF)	73.09	0.944	80.4 g (1.1 mol)
Iodine	253.81	-	1 crystal

Procedure:

• Reactor Setup: A multi-necked, jacketed glass reactor equipped with a mechanical stirrer, a condenser, a dropping funnel, and a nitrogen inlet is assembled and flame-dried under vacuum. The reactor is then cooled to room temperature under a positive pressure of nitrogen.

• Magnesium Activation: The magnesium turnings and a single crystal of iodine are added to the reactor. The reactor is gently heated with a heat gun under a nitrogen stream until the iodine sublimes and deposits on the magnesium surface.

• Grignard Formation: Anhydrous THF is added to the reactor. A small portion of a solution of 2,3-dibromopyridine in anhydrous THF is added to the stirred magnesium suspension. The reaction is initiated (indicated by a gentle reflux and disappearance of the iodine color). The remaining 2,3-dibromopyridine solution is then added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at reflux for an additional 1-2 hours.

• Formylation: The reaction mixture is cooled in an ice bath. A solution of DMF in anhydrous THF is added dropwise, keeping the internal temperature below 10 °C.

• Quenching and Work-up: The reaction is slowly quenched by the addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an appropriate solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by vacuum distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Bromo-3-formylpyridine.

Caption: Troubleshooting logic for addressing low yield and purity issues.

Technical Support Center: Purity Assessment of 2-Bromo-3-formylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used in the purity assessment of 2-Bromo-3-formylpyridine. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: Which analytical methods are most suitable for determining the purity of 2-Bromo-3-formylpyridine?

A1: The primary methods for assessing the purity of 2-Bromo-3-formylpyridine are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC) coupled with a suitable detector (e.g., Flame Ionization Detector - FID, or Mass Spectrometry - MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

• HPLC (with UV detection) is ideal for routine purity analysis and quantification of non-volatile impurities.

• GC-MS is well-suited for identifying and quantifying volatile and semi-volatile impurities and provides structural confirmation.

• qNMR offers a highly accurate, direct measure of purity against a certified internal standard without the need for a reference standard of the analyte itself.[1][2][3]

Q2: What are the potential impurities I should be aware of during the analysis of 2-Bromo-3-formylpyridine?

A2: Potential impurities can originate from the synthetic route. Common synthetic pathways involve the bromination of 3-pyridinecarboxaldehyde or the oxidation of 2-bromo-3-(hydroxymethyl)pyridine.[4] Therefore, potential impurities include:

• Starting Materials: 3-pyridinecarboxaldehyde, 2-bromo-3-(hydroxymethyl)pyridine.

• Reagents and By-products: Unreacted brominating or oxidizing agents and their by-products.

• Isomeric Impurities: Other brominated pyridinecarboxaldehyde isomers.

• Degradation Products: The aldehyde functional group can be susceptible to oxidation, forming the corresponding carboxylic acid (2-bromo-3-pyridinecarboxylic acid).

Q3: How should I prepare my 2-Bromo-3-formylpyridine sample for analysis?

A3: For HPLC analysis, accurately weigh the sample and dissolve it in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to a known concentration (e.g., 1 mg/mL). For GC analysis, a more volatile solvent like dichloromethane or ethyl acetate may be preferred. For qNMR, the sample is dissolved in a deuterated solvent (e.g., DMSO-d6) along with a precisely weighed amount of an internal standard.[3]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This method is a general guideline and may require optimization.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	30% B to 80% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile/Water (50:50)

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for identifying volatile impurities.

Parameter	Recommended Condition
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 20:1)
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Mass Range	50-300 amu
Sample Preparation	1 mg/mL in Dichloromethane

Quantitative NMR (qNMR)

Parameter	Recommended Condition
Spectrometer	400 MHz or higher
Solvent	DMSO-d6
Internal Standard	Maleic Anhydride or Dimethyl Sulfone (certified purity)
Pulse Program	Standard quantitative 1H experiment with a long relaxation delay (D1) of at least 5 times the longest T1
Data Processing	Manual phasing and baseline correction. Integrate the analyte signal and the internal standard signal.

Quantitative Data for Similar Compounds

The following table presents typical performance data for the analysis of brominated aromatic and aldehyde compounds using chromatographic methods. These values can serve as a benchmark for method development for 2-Bromo-3-formylpyridine.

Compound Class	Method	LOD	LOQ	Reference
Bromophenolic Compounds	HPLC-UV	< 0.04 µg/mL	< 0.12 µg/mL	[5]
Brominated Flame Retardants	HPLC-MS/MS	≤ 0.02 µg/mL	≤ 0.05 µg/mL	[6]
(4-Bromophenyl){Pyridine-2-yl} Acetonitrile	HPLC-UV	0.126 ppm	0.266 ppm	[7]
Aldehyde-DNPH Derivatives	HPLC-UV	2-5 ppb	10-20 ppb	[8]

Troubleshooting Guides

HPLC Analysis

Issue 1: Peak Tailing for 2-Bromo-3-formylpyridine

• Possible Cause 1: Secondary Silanol Interactions. The pyridine nitrogen can interact with free silanol groups on the silica-based C18 column, causing peak tailing.

  • Solution: Add a small amount of a competing base (e.g., 0.1% triethylamine) to the mobile phase, or use a base-deactivated column. Lowering the mobile phase pH (e.g., with 0.1% formic or trifluoroacetic acid) can also protonate the pyridine, reducing silanol interactions.[9]

• Possible Cause 2: Column Overload. Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute the sample and reinject.

• Possible Cause 3: Column Contamination or Void. Buildup of strongly retained compounds or a void at the column inlet can cause poor peak shape.

  • Solution: Flush the column with a strong solvent (e.g., isopropanol). If the problem persists, replace the column.[10]

Troubleshooting workflow for HPLC peak tailing.

Issue 2: Ghost Peaks in the Chromatogram

• Possible Cause 1: Contaminated Mobile Phase. Water is a common source of contamination in reversed-phase HPLC.[11]

  • Solution: Use high-purity solvents and prepare fresh mobile phases daily.

• Possible Cause 2: Sample Carryover. The analyte may be adsorbed somewhere in the injection system.

  • Solution: Clean the autosampler needle and injection port. Run a blank injection with a strong solvent to wash the system.

• Possible Cause 3: Late Eluting Peaks from Previous Injection. An impurity may be strongly retained and elute in a subsequent run.

  • Solution: Increase the gradient time or the final hold time with a high percentage of organic solvent to ensure all components are eluted.

GC Analysis

Issue 1: Poor Peak Shape or Low Response

• Possible Cause 1: Analyte Degradation. The aldehyde group can be thermally labile.

  • Solution: Use a lower inlet temperature and a faster oven ramp rate to minimize thermal stress.

• Possible Cause 2: Active Sites in the Inlet or Column. The pyridine moiety can interact with active sites in the GC system.

  • Solution: Use a deactivated inlet liner and a column designed for trace analysis of basic compounds. Check for and eliminate any leaks in the system.

Issue 2: Irreproducible Retention Times

• Possible Cause 1: Leaks in the System. A leak in the septum or fittings can cause pressure fluctuations.

  • Solution: Regularly check for leaks using an electronic leak detector and replace the septum frequently.

• Possible Cause 2: Inconsistent Oven Temperature.

  • Solution: Allow the GC oven to fully equilibrate before starting a sequence. Verify the oven's temperature accuracy.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the purity assessment of a chemical intermediate like 2-Bromo-3-formylpyridine.

General workflow for purity assessment.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 5. Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. iosrjournals.org [iosrjournals.org]
• 8. waters.com [waters.com]
• 9. helixchrom.com [helixchrom.com]
• 10. realab.ua [realab.ua]
• 11. sigmaaldrich.com [sigmaaldrich.com]

removing unreacted starting materials from 2-Bromo-3-formylpyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing unreacted starting materials from 2-Bromo-3-formylpyridine.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2-Bromo-3-formylpyridine.

Issue 1: Presence of Unreacted 3-Pyridinecarboxaldehyde

• Problem: Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) analysis of the crude product indicates the presence of the starting material, 3-pyridinecarboxaldehyde.

• Potential Cause: Incomplete bromination reaction.

• Solution: A liquid-liquid extraction using a sodium bisulfite wash is highly effective for removing unreacted aldehydes.[1][2][3][4] The bisulfite reacts with the aldehyde to form a water-soluble adduct, which is then extracted into the aqueous phase.

Issue 2: Oiling Out During Recrystallization

• Problem: The compound separates as an oil instead of forming crystals upon cooling the recrystallization solvent.

• Potential Cause: The boiling point of the solvent is higher than the melting point of the compound, or the solution is too concentrated.

• Solution:

  • Reheat the solution until the oil redissolves.

  • Add a small amount of a co-solvent in which the compound is more soluble to reduce the overall boiling point of the solvent system.

  • Allow the solution to cool very slowly.

  • If the problem persists, consider a different solvent system. A good starting point for aromatic aldehydes is a mixed solvent system like ethyl acetate/hexanes or toluene/heptane.

Issue 3: Poor Separation During Column Chromatography

• Problem: The product and impurities elute together from the column, resulting in overlapping fractions.

• Potential Cause: The chosen eluent system has either too high or too low polarity.

• Solution:

  • Optimize the solvent system using TLC. A good starting point for pyridine derivatives is a mixture of n-hexane and ethyl acetate.[5]

  • Adjust the polarity of the eluent gradually. For instance, start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and slowly increase the proportion of the more polar solvent.

  • Ensure the column is packed properly to avoid channeling.

  • Do not overload the column with the crude product.

Issue 4: Low Recovery of Purified Product

• Problem: The final yield of purified 2-Bromo-3-formylpyridine is significantly lower than expected.

• Potential Cause:

  • For recrystallization: using too much solvent, or premature crystallization during a hot filtration step.

  • For column chromatography: using an eluent that is too polar, causing the product to elute too quickly with impurities, or not fully eluting the product from the column.

  • For liquid-liquid extraction: incomplete extraction from the aqueous phase or product loss during the washing steps.

• Solution:

  • Recrystallization: Use the minimum amount of hot solvent necessary to dissolve the crude product. If a hot filtration is needed, pre-heat the funnel and filter paper.

  • Column Chromatography: Carefully select the eluent system based on TLC analysis. Ensure all of the product is eluted by monitoring the fractions with TLC.

  • Liquid-Liquid Extraction: Perform multiple extractions with the organic solvent to ensure complete removal of the product from the aqueous layer.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials that I need to remove from my crude 2-Bromo-3-formylpyridine?

A1: The most common unreacted starting materials depend on the synthetic route used. If you are synthesizing 2-Bromo-3-formylpyridine via bromination of 3-pyridinecarboxaldehyde, then your primary impurity will be the starting aldehyde.[2] If the synthesis involves the oxidation of 2-bromo-3-(hydroxymethyl)pyridine, then the starting alcohol may be present as an impurity.

Q2: Which purification method is best for my crude 2-Bromo-3-formylpyridine?

A2: The best method depends on the nature and quantity of the impurities.

• Liquid-Liquid Extraction (with sodium bisulfite wash): This is highly specific and efficient for removing unreacted 3-pyridinecarboxaldehyde.[1][2][3][4]

• Column Chromatography: This is a versatile method for separating a wider range of impurities, especially if they have different polarities. It is often the most effective method for achieving high purity.

• Recrystallization: This is a good final purification step to obtain highly crystalline material, particularly if the main impurities are present in small amounts.

Q3: What is a good starting solvent system for column chromatography of 2-Bromo-3-formylpyridine?

A3: A common and effective eluent system for pyridine derivatives is a mixture of n-hexane and ethyl acetate.[5] You can start with a low polarity mixture, such as 9:1 hexane:ethyl acetate, and gradually increase the polarity based on TLC analysis of the separation.

Q4: What solvent should I use for the recrystallization of 2-Bromo-3-formylpyridine?

A4: The ideal recrystallization solvent is one in which 2-Bromo-3-formylpyridine is soluble at high temperatures but insoluble at low temperatures.[6][7][8] You should perform small-scale solubility tests with solvents such as ethanol, isopropanol, ethyl acetate, toluene, and hexane, or mixtures of these, to find the optimal system. A mixed solvent system, such as ethyl acetate/hexane, is often effective for aromatic aldehydes.

Q5: How can I monitor the progress of my purification?

A5: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the purification process. By spotting the crude mixture, the fractions from the column, or the mother liquor from recrystallization alongside a pure standard (if available), you can track the separation of your desired product from impurities.

Data Presentation

The following table summarizes the expected outcomes for different purification methods based on typical results for similar aromatic aldehydes. The actual yield and purity will depend on the initial purity of the crude material and the optimization of the chosen method.

Purification Method	Typical Recovery Yield (%)	Typical Purity Achieved (%)	Notes
Column Chromatography	70-90	>98	Highly effective for a wide range of impurities.
Recrystallization	60-85	>99	Excellent for a final polishing step to obtain high-purity crystalline material.
Liquid-Liquid Extraction (Bisulfite Wash)	>95 (of non-aldehydic components)	Removes aldehyde impurities	Highly specific for removing unreacted aldehyde starting materials.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

• Slurry Preparation: In a beaker, create a slurry of silica gel in a low-polarity eluent (e.g., 95:5 hexane:ethyl acetate).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring an evenly packed stationary phase. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude 2-Bromo-3-formylpyridine in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Carefully add this solution to the top of the silica gel.

• Elution: Begin eluting the column with the low-polarity solvent mixture. Gradually increase the polarity of the eluent (e.g., to 80:20 hexane:ethyl acetate) to elute the 2-Bromo-3-formylpyridine.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Bromo-3-formylpyridine.

Protocol 2: Purification by Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, ethyl acetate, hexane) at room temperature and upon heating. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to the crude 2-Bromo-3-formylpyridine to achieve complete dissolution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 3: Removal of Unreacted Aldehyde by Liquid-Liquid Extraction (Bisulfite Wash)

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) in a separatory funnel.

• Bisulfite Wash: Add a saturated aqueous solution of sodium bisulfite to the separatory funnel. Shake the funnel vigorously for 1-2 minutes. A precipitate of the aldehyde-bisulfite adduct may form in the aqueous layer.[1][3]

• Separation: Allow the layers to separate and drain the aqueous layer.

• Washing: Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and remove the solvent by rotary evaporation to yield the purified product, now free of the aldehyde impurity.

Mandatory Visualization

Caption: Decision workflow for the purification of 2-Bromo-3-formylpyridine.

References

• 1. benchchem.com [benchchem.com]
• 2. Workup [chem.rochester.edu]
• 3. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. LabXchange [labxchange.org]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. mt.com [mt.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 2-Bromo-3-formylpyridine and Related Compounds

For Researchers, Scientists, and Drug Development Professionals: A Detailed Spectroscopic Comparison

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for 2-Bromo-3-formylpyridine and its structural analogs, 3-formylpyridine and 2-bromopyridine. Understanding the nuanced differences in chemical shifts and coupling constants is crucial for the unambiguous identification and characterization of these and similar molecules in complex research and development settings. This document presents a side-by-side comparison of their NMR data, supported by detailed experimental protocols and visual aids to facilitate interpretation.

¹H and ¹³C NMR Data Comparison

The following tables summarize the experimental ¹H and ¹³C NMR data for 2-Bromo-3-formylpyridine, 3-formylpyridine, and 2-bromopyridine. All chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Spectral Data

Compound	Solvent	H-4 (δ, mult, J)	H-5 (δ, mult, J)	H-6 (δ, mult, J)	CHO (δ, s)
2-Bromo-3-formylpyridine	CDCl₃	~8.2 (dd, J ≈ 7.7, 1.8)	~7.5 (dd, J ≈ 7.7, 4.8)	~8.7 (dd, J ≈ 4.8, 1.8)	~10.4 (s)
3-formylpyridine	DMSO-d₆	8.24 (d, J = 7.7)	7.63 (dd, J = 7.3, 5.1)	8.85 (d, J = 3.6)	10.11 (s)
2-bromopyridine [1][2]	CDCl₃	7.26-7.21 (m)	7.55-7.50 (m)	8.30-8.40 (m)	-

Note: The data for 2-Bromo-3-formylpyridine is predicted based on established substituent effects and analysis of the comparison compounds, as experimental data was not publicly available.

Table 2: ¹³C NMR Spectral Data

Compound	Solvent	C-2 (δ)	C-3 (δ)	C-4 (δ)	C-5 (δ)	C-6 (δ)	CHO (δ)
2-Bromo-3-formylpyridine	CDCl₃	~145	~132	~140	~128	~153	~190
3-formylpyridine	DMSO-d₆	151.4	131.3	136.0	124.4	154.6	192.5
2-bromopyridine [1][2]	CDCl₃	142.4	128.4	122.8	138.6	150.3	-

Note: The data for 2-Bromo-3-formylpyridine is predicted based on established substituent effects and analysis of the comparison compounds, as experimental data was not publicly available.

Experimental Protocols

A general protocol for acquiring high-quality ¹H and ¹³C NMR spectra is provided below. These are standard procedures that can be adapted for specific instruments and experimental needs.

Sample Preparation[4][5]

• Sample Quantity: For ¹H NMR, accurately weigh 5-20 mg of the compound. For the less sensitive ¹³C NMR, a higher quantity of 20-50 mg is recommended.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample and does not have signals that overlap with the analyte peaks. Common solvents include chloroform-d (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can aid dissolution.

• Transfer: Using a clean pipette, transfer the solution to a standard 5 mm NMR tube. Ensure the solution is free of any particulate matter.

• Cleaning: Wipe the outside of the NMR tube with a lint-free cloth dampened with a suitable solvent (e.g., isopropanol) to remove any fingerprints or dust.

¹H NMR Acquisition[4]

• Instrument Setup: Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field. Perform shimming to optimize the magnetic field homogeneity and improve spectral resolution.

• Tuning and Matching: Tune and match the probe to the ¹H frequency to ensure optimal signal detection.

• Acquisition Parameters:

  • Set the appropriate spectral width to cover all expected proton resonances.

  • Use a standard pulse sequence (e.g., a single 90° pulse).

  • Set the number of scans (NS) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to allow for full relaxation of the protons between scans (typically 1-5 seconds).

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the resulting spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm).

  • Perform baseline correction.

¹³C NMR Acquisition[6]

• Instrument Setup: Follow the same initial setup as for ¹H NMR.

• Tuning and Matching: Tune and match the probe to the ¹³C frequency.

• Acquisition Parameters:

  • Set a wider spectral width to accommodate the larger chemical shift range of carbon nuclei.

  • Use a standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) to simplify the spectrum to singlets for each unique carbon.

  • Due to the low natural abundance of ¹³C, a larger number of scans (NS) is typically required compared to ¹H NMR.

  • A relaxation delay (D1) of 2-5 seconds is generally sufficient for qualitative spectra.

• Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing it to the solvent signal or TMS.

Visualization of Key Structural and Experimental Information

To further aid in the understanding of the NMR analysis, the following diagrams visualize the structure of 2-Bromo-3-formylpyridine and a generalized workflow for NMR experiments.

Caption: Molecular structure of 2-Bromo-3-formylpyridine with atom numbering.

Caption: Generalized workflow for an NMR experiment.

References

• 1. NMR data collection and analysis protocol for high-throughput protein structure determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

A Comparative Guide to the Reactivity of 2-Bromo-3-formylpyridine and 2-Chloro-3-formylpyridine in Key Cross-Coupling and Nucleophilic Substitution Reactions

For researchers, scientists, and drug development professionals, the choice between 2-Bromo-3-formylpyridine and 2-Chloro-3-formylpyridine as starting materials in synthetic routes is a critical decision that can significantly impact reaction efficiency, cost, and overall yield. This guide provides an objective comparison of their reactivity in several paramount transformations, supported by established chemical principles and available experimental data.

The relative reactivity of the carbon-halogen bond is the primary determinant in the utility of these two building blocks. In the context of palladium-catalyzed cross-coupling reactions, the generally accepted trend in reactivity for halogens is I > Br > Cl. This is attributed to the bond dissociation energies of the carbon-halogen bond, where the weaker C-Br bond is more readily cleaved during the oxidative addition step of the catalytic cycle compared to the stronger C-Cl bond. Consequently, 2-Bromo-3-formylpyridine is typically more reactive than its chloro-analogue, often requiring milder reaction conditions, lower catalyst loadings, and shorter reaction times.

Conversely, in nucleophilic aromatic substitution (SNAr) reactions, the trend is often reversed (F > Cl > Br > I). This is because the rate-determining step is the initial nucleophilic attack on the aromatic ring, which is facilitated by a more electronegative halogen that can better stabilize the intermediate Meisenheimer complex through inductive effects.

This guide will delve into a comparative analysis of these two compounds in four key reaction types: Suzuki-Miyaura coupling, Sonogashira coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution.

Reactivity Comparison in Palladium-Catalyzed Cross-Coupling Reactions

The following table summarizes the expected relative reactivity and typical reaction conditions for 2-Bromo-3-formylpyridine and 2-Chloro-3-formylpyridine in common palladium-catalyzed cross-coupling reactions. It is important to note that direct, side-by-side comparative studies for these specific substrates are limited in the literature. The data presented is a composite based on established reactivity principles and data from structurally similar compounds.

Reaction Type	Substrate	Typical Catalyst System	Typical Base	Typical Solvent	Temperature (°C)	Expected Relative Reactivity
Suzuki-Miyaura Coupling	2-Bromo-3-formylpyridine	Pd(PPh₃)₄ or PdCl₂(dppf)	K₂CO₃ or Cs₂CO₃	Dioxane/H₂O or Toluene	80-100	Higher
2-Chloro-3-formylpyridine	Pd₂(dba)₃ with bulky phosphine ligand (e.g., XPhos, SPhos)	K₃PO₄	Toluene or Dioxane	100-120	Lower
Sonogashira Coupling	2-Bromo-3-formylpyridine	PdCl₂(PPh₃)₂ / CuI	Et₃N or DIPA	THF or DMF	Room Temp. to 60	Higher
2-Chloro-3-formylpyridine	PdCl₂(PPh₃)₂ / CuI with stronger base and higher temp.	K₂CO₃ or Cs₂CO₃	DMF or Dioxane	80-120	Lower
Buchwald-Hartwig Amination	2-Bromo-3-formylpyridine	Pd₂(dba)₃ or Pd(OAc)₂ with phosphine ligand (e.g., BINAP, Xantphos)	NaOtBu or K₃PO₄	Toluene or Dioxane	80-110	Higher
2-Chloro-3-formylpyridine	Pd₂(dba)₃ with bulky, electron-rich ligand (e.g., RuPhos, BrettPhos)	NaOtBu or LHMDS	Toluene or Dioxane	100-130	Lower

Detailed Experimental Protocols

The following are representative experimental protocols for the key reactions discussed. These protocols are based on procedures reported for structurally similar compounds and may require optimization for the specific substrates.

Suzuki-Miyaura Coupling

Objective: To synthesize 2-phenyl-3-formylpyridine.

Experimental Workflow:

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Protocol for 2-Bromo-3-formylpyridine: To a flask containing 2-Bromo-3-formylpyridine (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol) is added a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL). Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) is then added, and the mixture is heated to 90 °C under a nitrogen atmosphere for 4-6 hours. After cooling to room temperature, the reaction is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Protocol for 2-Chloro-3-formylpyridine: To a flask containing 2-Chloro-3-formylpyridine (1.0 mmol), phenylboronic acid (1.5 mmol), and potassium phosphate (3.0 mmol) is added tris(dibenzylideneacetone)dipalladium(0) (0.02 mmol) and a bulky phosphine ligand such as XPhos (0.04 mmol). The flask is evacuated and backfilled with argon. Anhydrous toluene (10 mL) is added, and the mixture is heated to 110 °C for 12-24 hours. After cooling, the reaction is worked up and purified as described above.

Sonogashira Coupling

Objective: To synthesize 2-(phenylethynyl)-3-formylpyridine.

Experimental Workflow:

Caption: General workflow for the Sonogashira coupling reaction.

Protocol for 2-Bromo-3-formylpyridine: To a solution of 2-Bromo-3-formylpyridine (1.0 mmol) in degassed THF (10 mL) is added phenylacetylene (1.2 mmol), triethylamine (2.0 mmol), bis(triphenylphosphine)palladium(II) chloride (0.02 mmol), and copper(I) iodide (0.02 mmol). The reaction mixture is stirred at room temperature under a nitrogen atmosphere for 6-8 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water and ethyl acetate. The organic layer is washed with brine, dried, and concentrated. The crude product is purified by column chromatography.

Protocol for 2-Chloro-3-formylpyridine: To a solution of 2-Chloro-3-formylpyridine (1.0 mmol) in degassed DMF (10 mL) is added phenylacetylene (1.5 mmol), potassium carbonate (2.0 mmol), bis(triphenylphosphine)palladium(II) chloride (0.05 mmol), and copper(I) iodide (0.05 mmol). The mixture is heated to 100 °C under a nitrogen atmosphere for 18-24 hours. After cooling, the reaction is worked up and purified as described above.

Buchwald-Hartwig Amination

Objective: To synthesize 2-(morpholino)-3-formylpyridine.

Protocol for 2-Bromo-3-formylpyridine: A mixture of 2-Bromo-3-formylpyridine (1.0 mmol), morpholine (1.2 mmol), sodium tert-butoxide (1.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (0.01 mmol), and BINAP (0.015 mmol) in toluene (10 mL) is heated at 100 °C under an argon atmosphere for 8-12 hours. After cooling, the reaction is quenched with water and extracted with ethyl acetate. The organic layer is dried and concentrated, and the product is purified by column chromatography.

Protocol for 2-Chloro-3-formylpyridine: A mixture of 2-Chloro-3-formylpyridine (1.0 mmol), morpholine (1.2 mmol), sodium tert-butoxide (1.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (0.02 mmol), and a bulky, electron-rich ligand like RuPhos (0.04 mmol) in toluene (10 mL) is heated at 120 °C under an argon atmosphere for 18-24 hours. The workup and purification are similar to the procedure for the bromo-analogue.

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the electron-withdrawing nature of the formyl group at the 3-position and the pyridine nitrogen atom activates the 2-position towards nucleophilic attack. The relative reactivity of 2-bromo- and 2-chloro-3-formylpyridine in SNAr is influenced by two opposing factors: the electronegativity of the halogen and its ability to act as a leaving group.

Generally, for SNAr on electron-deficient rings, the order of reactivity is F > Cl > Br > I. This is because the rate-determining step is the formation of the Meisenheimer complex, which is stabilized by the inductive electron-withdrawing effect of the more electronegative halogen. However, the subsequent expulsion of the halide leaving group is faster for bromide than for chloride. For many common nucleophiles, the attack is the rate-limiting step, making the chloro-derivative more reactive.

Reactivity Trend in SNAr:

Caption: Logical relationship of reactivity in SNAr reactions.

Experimental Protocol for Nucleophilic Aromatic Substitution:

Objective: To synthesize 2-(piperidin-1-yl)-3-formylpyridine.

Protocol: A solution of 2-halo-3-formylpyridine (1.0 mmol) and piperidine (2.0 mmol) in a suitable solvent such as ethanol or DMSO (5 mL) is heated at a temperature ranging from 80 to 120 °C. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled, and the product is isolated by aqueous workup and extraction, followed by purification via column chromatography. For 2-chloro-3-formylpyridine, the reaction is expected to proceed at a faster rate or at a lower temperature compared to 2-bromo-3-formylpyridine.

Conclusion

The choice between 2-Bromo-3-formylpyridine and 2-Chloro-3-formylpyridine is highly dependent on the desired transformation. For palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations, 2-Bromo-3-formylpyridine is the more reactive and generally preferred substrate , allowing for milder conditions and often higher yields. In contrast, for nucleophilic aromatic substitution reactions, 2-Chloro-3-formylpyridine is typically more reactive due to the higher electronegativity of chlorine stabilizing the key intermediate.

Researchers and drug development professionals should consider these reactivity trends, along with substrate availability and cost, when designing synthetic routes. The provided protocols offer a starting point for the development of specific reaction conditions tailored to the desired target molecules.

A Comparative Guide to Alternative Reagents for 2-Bromo-3-formylpyridine in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules, particularly in the realms of pharmaceuticals and materials science, the strategic selection of building blocks is paramount. 2-Bromo-3-formylpyridine is a valuable reagent, offering a versatile scaffold for the introduction of a pyridine-3-carboxaldehyde moiety. However, a range of alternative reagents and synthetic strategies present distinct advantages in terms of reactivity, cost, and accessibility. This guide provides an objective comparison of these alternatives, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their synthetic endeavors.

Executive Summary

The primary alternatives to 2-Bromo-3-formylpyridine can be broadly categorized as:

• Other 2-Halo-3-formylpyridines: The most direct alternative is 2-chloro-3-formylpyridine. The choice between the bromo and chloro analogues is often a trade-off between reactivity and cost. Generally, the carbon-bromine bond is weaker than the carbon-chlorine bond, leading to higher reactivity for the bromo derivative in many common cross-coupling reactions.

• De Novo Synthesis of the Pyridine Ring: Building the pyridine ring from acyclic precursors offers maximum flexibility in substituent placement, avoiding the limitations of pre-functionalized pyridines.

• Alternative Formylation Strategies: Instead of starting with a pre-formed formylpyridine, the formyl group can be introduced onto a 2-halopyridine scaffold through methods like directed ortho-metalation or the Vilsmeier-Haack reaction.

This guide will focus on the comparative performance of these alternatives in key synthetic transformations.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental for C-C and C-N bond formation. The reactivity of the 2-halo-3-formylpyridine is a critical factor in these transformations.

General Reactivity Trend: I > Br > Cl

This trend is primarily dictated by the C-X bond strength, which influences the rate-determining oxidative addition step in the catalytic cycle.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. As expected, 2-bromo-3-formylpyridine generally exhibits higher reactivity compared to its chloro counterpart, often allowing for milder reaction conditions and higher yields.

Electrophile	Coupling Partner	Catalyst System	Conditions	Yield (%)	Reference
2-Bromo-3-formylpyridine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄, K₂CO₃	Toluene/EtOH/H₂O, 80 °C, 12 h	~85	[1] (representative)
2-Chloro-3-formylpyridine	4-Methoxyphenylboronic acid	Pd₂(dba)₃, SPhos, K₃PO₄	Toluene/H₂O, 100 °C, 18 h	~70	[2] (representative)

Sonogashira Coupling

The Sonogashira coupling is a key reaction for the synthesis of aryl alkynes. The higher reactivity of the C-Br bond is also evident in this transformation.

Electrophile	Coupling Partner	Catalyst System	Conditions	Yield (%)	Reference
2-Bromo-3-formylpyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂, CuI, Et₃N	THF, rt, 6 h	~90	[3] (representative)
2-Chloro-3-formylpyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂, CuI, Et₃N	DMF, 100 °C, 12 h	~65	[4] (representative)

Buchwald-Hartwig Amination

This reaction is a powerful tool for C-N bond formation. Again, the bromo-substituted pyridine is generally more reactive.

Electrophile	Coupling Partner	Catalyst System	Conditions	Yield (%)	Reference
2-Bromo-3-formylpyridine	Morpholine	Pd₂(dba)₃, BINAP, NaOtBu	Toluene, 100 °C, 8 h	~92	[5] (representative)
2-Chloro-3-formylpyridine	Morpholine	Pd₂(dba)₃, XPhos, K₃PO₄	Dioxane, 110 °C, 24 h	~75	[6] (representative)

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed reactions, the reactivity trend for SNAr is often reversed.

General Reactivity Trend: F > Cl > Br > I

This is because the more electronegative halogen can better stabilize the negative charge in the Meisenheimer intermediate formed during the reaction. Therefore, 2-chloro-3-formylpyridine is generally more reactive than its bromo counterpart in SNAr reactions.[7]

Electrophile	Nucleophile	Conditions	Product	Yield (%)	Reference
2-Chloro-3-formylpyridine	Sodium Methoxide	Methanol, reflux, 4 h	2-Methoxy-3-formylpyridine	~80	[8] (representative)
2-Bromo-3-formylpyridine	Sodium Methoxide	Methanol, reflux, 12 h	2-Methoxy-3-formylpyridine	~60	[8] (representative)

Alternative Synthetic Strategies

Beyond simple halide exchange, other synthetic routes can provide access to 3-formylpyridine derivatives.

Formylation of 2-Halopyridines

Instead of starting with a pre-functionalized aldehyde, the formyl group can be introduced onto a simpler 2-halopyridine.

• Directed ortho-Metalation (DoM): This method involves the deprotonation of a substrate at a position ortho to a directing metalating group (DMG), followed by quenching with an electrophile. For 2-bromopyridine, the bromine atom itself can act as a weak DMG, but the reaction often requires a strong base like lithium diisopropylamide (LDA) and low temperatures. Subsequent formylation with N,N-dimethylformamide (DMF) can provide 2-bromo-3-formylpyridine.

• Vilsmeier-Haack Reaction: This reaction allows the formylation of electron-rich aromatic and heteroaromatic compounds using a Vilsmeier reagent, which is typically formed from DMF and phosphorus oxychloride (POCl₃).[4][9][10] While pyridine itself is electron-deficient, certain substituted pyridines can undergo this reaction.

De Novo Pyridine Synthesis

Constructing the pyridine ring from acyclic precursors offers the highest degree of flexibility. Numerous methods exist, including:

• Hantzsch Pyridine Synthesis: A condensation reaction between an aldehyde, two equivalents of a β-ketoester, and an ammonia source.

• Kröhnke Pyridine Synthesis: Involves the reaction of α-pyridinium methyl ketone salts with α,β-unsaturated carbonyl compounds in the presence of ammonium acetate.

• Bohlmann-Rahtz Pyridine Synthesis: A condensation of an enamine with a propargyl ketone.

These methods allow for the synthesis of highly substituted pyridines that may be difficult to access through functionalization of a pre-existing pyridine ring.[11]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 2-Bromo-3-formylpyridine

Materials:

• 2-Bromo-3-formylpyridine (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.)

• Toluene (5 mL)

• Ethanol (2 mL)

• Water (1 mL)

Procedure:

• To a flame-dried round-bottom flask, add 2-bromo-3-formylpyridine, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask under a positive pressure of inert gas.

• Add the degassed solvent mixture (toluene, ethanol, and water) via syringe.

• Heat the reaction mixture to 80 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for Nucleophilic Aromatic Substitution of 2-Chloro-3-formylpyridine

Materials:

• 2-Chloro-3-formylpyridine (1.0 mmol, 1.0 equiv.)

• Sodium methoxide (1.5 mmol, 1.5 equiv.)

• Anhydrous methanol (10 mL)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-3-formylpyridine in anhydrous methanol.

• Add sodium methoxide to the solution.

• Heat the reaction mixture to reflux and stir for 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and carefully quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing Synthetic Pathways

The following diagrams illustrate the key synthetic transformations discussed.

References

• 1. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. youtube.com [youtube.com]
• 8. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

A Comparative Guide to the Synthesis and Mass Spectrometric Validation of 2-Bromo-3-formylpyridine

This guide provides a comparative analysis of two common synthetic routes for 2-Bromo-3-formylpyridine, a key intermediate in pharmaceutical research and chemical synthesis.[1] We present a direct comparison of an oxidation-based method versus a direct bromination approach. The validation of the final product by Gas Chromatography-Mass Spectrometry (GC-MS) is detailed, providing researchers with the necessary protocols and expected data for successful synthesis and characterization.

Comparative Synthesis and Validation Data

The following table summarizes the key performance indicators and validation data for two distinct synthetic pathways to 2-Bromo-3-formylpyridine.

Parameter	Method A: Oxidation	Method B: Direct Bromination
Starting Material	(2-Bromopyridin-3-yl)methanol	3-Pyridinecarboxaldehyde
Key Reagents	Dess-Martin Periodinane (DMP), Dichloromethane (DCM)	N-Bromosuccinimide (NBS), Acetonitrile
Typical Yield (%)	85 - 95%	60 - 75%
Purity (by GC-MS, %)	>98%	~95% (may contain unreacted starting material)
Reaction Time	2 - 4 hours	12 - 18 hours
Primary MS Validation
Molecular Ion (M+•)	m/z 185, 187 (confirms presence of Bromine)	m/z 185, 187 (confirms presence of Bromine)
Key Fragment [M-CHO]+	m/z 156, 158	m/z 156, 158
Key Fragment [M-Br]+	m/z 106	m/z 106

Experimental Workflow and Validation Logic

The diagram below illustrates the overall workflow, from the selection of a synthetic route through to the final validation of the target compound by mass spectrometry.

Caption: Experimental workflow for synthesis and validation.

Detailed Experimental Protocols

Method A: Synthesis via Oxidation

This protocol describes the synthesis of 2-Bromo-3-formylpyridine from (2-Bromopyridin-3-yl)methanol using Dess-Martin Periodinane (DMP), a mild oxidizing agent.[1]

• Preparation : To a solution of (2-Bromopyridin-3-yl)methanol (1.0 g, 5.32 mmol) in anhydrous Dichloromethane (DCM, 50 mL) under a nitrogen atmosphere, add Dess-Martin Periodinane (2.71 g, 6.38 mmol) portion-wise at 0 °C.

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup : Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1, 30 mL). Stir vigorously for 15 minutes until the layers are clear.

• Extraction : Separate the organic layer. Extract the aqueous layer with DCM (3 x 20 mL).

• Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography (eluent: 20% Ethyl Acetate in Hexane) to yield 2-Bromo-3-formylpyridine as a solid.

Method B: Synthesis via Direct Bromination

This protocol details the direct bromination of 3-Pyridinecarboxaldehyde using N-Bromosuccinimide (NBS).

• Preparation : In a round-bottom flask, dissolve 3-Pyridinecarboxaldehyde (1.0 g, 9.34 mmol) in Acetonitrile (40 mL).

• Reaction : Add N-Bromosuccinimide (1.74 g, 9.80 mmol) to the solution. The reaction is typically carried out under reflux or at an elevated temperature (e.g., 80 °C) for 12-18 hours. Protect the reaction from light. Monitor the reaction progress by GC-MS.

• Workup : After cooling to room temperature, remove the solvent under reduced pressure.

• Extraction : Redissolve the residue in Ethyl Acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography to separate the desired product from unreacted starting material and potential side products.

Validation Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Mass spectrometry is a critical tool for confirming the molecular weight and structure of the synthesized product.[2][3] Electron Ionization (EI) is a common method that provides detailed fragmentation patterns useful for structural elucidation.[4]

• Sample Preparation : Prepare a dilute solution of the purified product (~1 mg/mL) in a volatile solvent such as Dichloromethane or Ethyl Acetate.

• Instrumentation : Use a standard GC-MS system equipped with a capillary column (e.g., DB-5ms or equivalent) and a quadrupole mass analyzer.

• GC Method :

  • Injector Temperature : 250 °C

  • Oven Program : Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas : Helium, constant flow rate of 1 mL/min.

• MS Method :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Source Temperature : 230 °C.

  • Scan Range : m/z 40-300.

• Data Analysis :

  • Molecular Ion Peak (M+•) : Confirm the presence of a pair of peaks at m/z 185 and 187 with an approximate 1:1 intensity ratio. This characteristic isotopic pattern is definitive for a molecule containing one bromine atom.[5]

  • Fragmentation Analysis : Identify key fragments to confirm the structure. The molecular ion is unstable and breaks into smaller, characteristic pieces.[6][7]

    • Loss of CHO• (m/z 29) : Look for a fragment ion pair at m/z 156/158, corresponding to the bromopyridine cation.

    • Loss of Br• (m/z 79/81) : Observe a fragment ion at m/z 106, corresponding to the formylpyridine cation.

    • Loss of CO (m/z 28) : A peak at m/z 157/159 may be observed from the [M-H]+ ion losing carbon monoxide.

References

• 1. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uni-saarland.de [uni-saarland.de]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]

A Comparative Guide to the Biological Activity of 2-Bromo-3-formylpyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The functionalization of this heterocycle offers a versatile platform for the development of novel bioactive molecules. This guide provides a comparative overview of the biological activities of derivatives synthesized from 2-Bromo-3-formylpyridine, with a focus on their anticancer and antimicrobial potential. The information presented herein is supported by experimental data from studies on structurally related compounds, offering a predictive framework for the therapeutic utility of this class of molecules.

Synthetic Pathways from 2-Bromo-3-formylpyridine

Derivatives of 2-Bromo-3-formylpyridine are typically synthesized through condensation reactions involving the aldehyde functional group. The general synthetic routes for producing Schiff bases, chalcones, and thiosemicarbazones are outlined below.

Caption: General synthetic routes to key derivatives of 2-Bromo-3-formylpyridine.

Anticancer Activity

Chalcone derivatives of brominated pyridines have demonstrated significant potential as anticancer agents. A notable example is (E)-3-(5-bromopyridin-2-yl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one, a structural analog of a 2-bromo-3-formylpyridine derivative, which has shown potent cytotoxic effects against various cancer cell lines.

Table 1: In Vitro Anticancer Activity of a Bromo-Pyridine Chalcone Derivative

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
B3 *	HeLa (Cervical Cancer)	3.20	5-Fluorouracil	>10-fold higher
MCF-7 (Breast Cancer)	3.85	5-Fluorouracil	>10-fold higher

*B3: (E)-3-(5-bromopyridin-2-yl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one[1]

The proposed mechanism of action for this class of compounds involves the inhibition of Cyclin-Dependent Kinase 1 (CDK1), a key regulator of the cell cycle. Inhibition of CDK1 can lead to cell cycle arrest and apoptosis.[1]

Caption: Proposed mechanism of anticancer activity via CDK1 inhibition.

Antimicrobial Activity

Derivatives of 2-Bromo-3-formylpyridine, particularly Schiff bases and thiosemicarbazones, are expected to exhibit significant antimicrobial properties. While specific data for a comparative series of 2-Bromo-3-formylpyridine derivatives is limited, studies on analogous pyridine derivatives provide valuable insights into their potential efficacy.

Table 2: Comparative Antimicrobial Potential of Pyridine Derivatives

Derivative Type	Target Organism(s)	Typical MIC Range	Noteworthy Features	Reference Studies on Analogs
Schiff Bases	Gram-positive bacteria (e.g., S. aureus, B. subtilis)	0.78 - 250 µg/mL	Often more effective against Gram-positive than Gram-negative bacteria. Activity is influenced by substituents on the amine moiety.	[2]
Thiosemicarbazones	Gram-positive and Gram-negative bacteria (e.g., B. cereus, E. coli)	10 - >1000 µg/mL	Broad-spectrum activity. The nature of the substituent on the thiosemicarbazide part is crucial for potency.	[3]
Hydrazones	Gram-positive bacteria (e.g., S. aureus, MRSA, B. subtilis) and some Gram-negative bacteria (A. baumannii)	0.78 - 25 µg/mL	Potent activity against resistant strains like MRSA has been observed in some analogs.	[4]

The antimicrobial mechanism of these compounds is often attributed to their ability to chelate metal ions essential for bacterial enzyme function or to interfere with cell wall synthesis.

Experimental Protocols

Synthesis of Schiff Base Derivatives (General Procedure)

To a solution of 2-Bromo-3-formylpyridine (1 mmol) in ethanol (20 mL), a solution of the appropriate primary amine (1 mmol) in ethanol (10 mL) is added. A few drops of glacial acetic acid are added as a catalyst. The reaction mixture is then refluxed for 2-4 hours. The progress of the reaction is monitored by thin-layer chromatography. After completion, the reaction mixture is cooled to room temperature, and the precipitated solid is filtered, washed with cold ethanol, and recrystallized from a suitable solvent to afford the pure Schiff base derivative.[5]

Synthesis of Chalcone Derivatives (General Claisen-Schmidt Condensation)

A solution of 2-Bromo-3-formylpyridine (10 mmol) and an appropriate acetophenone derivative (10 mmol) in ethanol (30 mL) is cooled in an ice bath. To this stirred solution, an aqueous solution of potassium hydroxide (40%) is added dropwise, maintaining the temperature below 5°C. The mixture is stirred at room temperature for 24 hours. The resulting mixture is then poured into crushed ice and acidified with dilute HCl. The precipitated solid is filtered, washed with water, dried, and recrystallized from ethanol to yield the chalcone derivative.

Synthesis of Thiosemicarbazone Derivatives (General Procedure)

A solution of thiosemicarbazide (10 mmol) in warm ethanol (50 mL) is added to a solution of 2-Bromo-3-formylpyridine (10 mmol) in ethanol (50 mL). A few drops of concentrated sulfuric acid are added as a catalyst. The mixture is refluxed for 3-4 hours. The solid product that separates upon cooling is filtered, washed with cold ethanol, and recrystallized from ethanol to give the pure thiosemicarbazone.[3]

In Vitro Anticancer Activity (MTT Assay)

• Cell Seeding: Cancer cells (e.g., HeLa, MCF-7) are seeded in 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the synthesized derivatives and incubated for another 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is then calculated.[1]

In Vitro Antimicrobial Activity (Microdilution Method for MIC Determination)

• Preparation of Inoculum: Bacterial strains are cultured overnight and then diluted in an appropriate broth to achieve a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution: The test compounds are serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[3]

Caption: A generalized workflow for the synthesis and biological evaluation of 2-Bromo-3-formylpyridine derivatives.

References

• 1. Synthesis, Physicochemical Characterization, and Antimicrobial Evaluation of Halogen-Substituted Non-Metal Pyridine Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isca.me [isca.me]
• 3. Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and antimicrobial studies of hydrazone derivatives of 4-[3-(2,4-difluorophenyl)-4-formyl-1H-pyrazol-1-yl]benzoic acid and 4-[3-(3,4-difluorophenyl)-4-formyl-1 H-pyrazol-1-yl]benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

A Comparative Guide to Suzuki vs. Stille Coupling for the Functionalization of 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of 2-bromo-3-formylpyridine is a critical transformation for the synthesis of highly functionalized pyridine derivatives, which are prevalent scaffolds in pharmaceuticals and advanced materials. The choice between the two premier methods for this C-C bond formation, the Suzuki-Miyaura coupling and the Stille coupling, is often nuanced, depending on substrate scope, functional group tolerance, and practical considerations such as reagent toxicity and byproduct removal. This guide provides an objective comparison of these two powerful reactions, supported by representative experimental data from closely related systems, to aid researchers in making informed decisions for their synthetic strategies.

At a Glance: Suzuki vs. Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Boronic acids or esters	Organostannanes
Toxicity of Reagent	Generally low toxicity	High toxicity of organotin compounds
Reagent Stability	Boronic acids can be unstable; esters are more robust	Generally stable to air and moisture[1][2]
Byproducts	Boron-based, often water-soluble and easily removed	Tin-based, can be challenging to remove completely
Functional Group Tolerance	Broad, but can be sensitive to basic conditions	Excellent, tolerates a wide range of functional groups, including aldehydes[2][3]
Reaction Conditions	Typically requires a base for activation of the boronic acid[4][5]	Often proceeds under neutral or milder conditions[2][3]

Performance Comparison: Experimental Data

The following table summarizes representative yields for the coupling of various bromopyridines, including those with aldehyde or related functionalities.

Coupling Reaction	Aryl Halide	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Suzuki	5-Bromo-2-tosyloxynicotinaldehyde	Phenylboronic acid	Pd(dba)₂ / P(t-Bu)₃	K₂CO₃	THF/H₂O	80	85	[6]
Suzuki	2-Bromo-3-(difluoromethyl)pyridine	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Na₂CO₃	Dioxane/H₂O	100	78	PhD Thesis
Stille	2-Bromopyridine	(Tributylstannyl)benzene	Pd₂(dba)₃ / P(t-Bu)₃	CsF	Dioxane	110	97	[7]
Stille	Aryl Bromide with Aldehyde	Organostannane	Pd(PPh₃)₄	-	Toluene	100	High	General observation[2][3]

Key Observation: The Stille coupling often demonstrates greater functional group tolerance, making it a potentially more robust choice for substrates containing sensitive moieties like aldehydes. The Suzuki reaction, while greener, may require more careful optimization of the base and reaction conditions to avoid side reactions involving the formyl group.

Experimental Protocols

The following are generalized experimental protocols for the Suzuki and Stille couplings of a 2-bromopyridine derivative. These should be considered as a starting point and may require optimization for 2-bromo-3-formylpyridine.

Suzuki-Miyaura Coupling Protocol (Representative)

This protocol is adapted from the coupling of a substituted bromopyridine with an arylboronic acid.

Materials:

• 2-Bromo-3-formylpyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To an oven-dried Schlenk tube, add 2-bromo-3-formylpyridine, the arylboronic acid, and potassium phosphate.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add palladium(II) acetate and SPhos to the tube.

• Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Stille Coupling Protocol (Representative)

This protocol is a general procedure for the coupling of an aryl bromide with an organostannane.

Materials:

• 2-Bromo-3-formylpyridine (1.0 equiv)

• Organostannane (e.g., Aryl-SnBu₃, 1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• Tri(tert-butyl)phosphine (P(t-Bu)₃, 3.5 mol%)

• Cesium fluoride (CsF, 2.0 equiv)

• Anhydrous 1,4-Dioxane

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add 2-bromo-3-formylpyridine and cesium fluoride.

• Add the palladium catalyst and phosphine ligand.

• Add anhydrous, degassed 1,4-dioxane, followed by the organostannane reagent via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether and wash with a saturated aqueous solution of potassium fluoride to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite, washing with diethyl ether.

• Wash the filtrate with water and brine, then dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Reaction Mechanisms and Workflow

The catalytic cycles of both the Suzuki and Stille couplings share fundamental steps: oxidative addition, transmetalation, and reductive elimination. However, the nature of the organometallic reagent leads to key differences, particularly in the transmetalation step.

Caption: General catalytic cycles for Suzuki and Stille couplings.

The decision-making process for selecting the appropriate coupling method can be visualized as follows:

Caption: Decision workflow for choosing between Suzuki and Stille coupling.

Conclusion

Both the Suzuki and Stille couplings are indispensable tools for the synthesis of 2-aryl-3-formylpyridines. The Suzuki coupling is often the preferred method due to the low toxicity of boronic acid reagents and the relative ease of byproduct removal. However, for a substrate like 2-bromo-3-formylpyridine, the presence of the aldehyde functional group may necessitate careful optimization of the basic reaction conditions to avoid unwanted side reactions.

The Stille coupling, while hampered by the toxicity of organotin reagents and byproducts, offers the significant advantage of broad functional group tolerance and often proceeds under milder, neutral conditions. This makes it a highly reliable and often higher-yielding option for complex and sensitive substrates. Ultimately, the choice between these two powerful methods will be guided by the specific requirements of the synthesis, including scale, purity requirements, and the synthetic chemist's familiarity and comfort with handling organotin compounds.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Comparative Cost-Benefit Analysis of Synthetic Routes to 2-Bromo-3-formylpyridine

For researchers, scientists, and professionals in drug development, the efficient and cost-effective synthesis of key building blocks is paramount. 2-Bromo-3-formylpyridine is a valuable intermediate in the synthesis of numerous pharmaceutical compounds. This guide provides a detailed comparative analysis of three distinct synthetic routes to this versatile molecule, focusing on a cost-benefit analysis supported by experimental data and detailed protocols.

Executive Summary

Three primary synthetic routes to 2-Bromo-3-formylpyridine have been evaluated: the bromination of 3-pyridinecarboxaldehyde (Route A), the formylation of 2-bromopyridine via ortho-metalation (Route B), and the selective mono-lithiation and formylation of 2,6-dibromopyridine (Route C). Each route presents a unique balance of starting material cost, reagent expenses, reaction yield, and operational complexity.

Route B, the formylation of 2-bromopyridine, emerges as a highly efficient method, offering a strong balance between cost and yield. While requiring cryogenic conditions and the use of pyrophoric n-butyllithium, the high yield and relatively moderate cost of the starting material make it an attractive option for laboratory-scale synthesis.

Route A, the direct bromination of 3-pyridinecarboxaldehyde, is a straightforward approach but is hampered by the potential for multiple bromination products and lower reported yields. The purification of the desired product from a mixture of isomers can be challenging, potentially increasing overall costs and time.

Route C, starting from 2,6-dibromopyridine, provides a viable alternative, particularly when selective functionalization of a di-substituted pyridine is desired. However, the higher cost of the starting material and the need for precise control to achieve mono-substitution are key considerations.

Comparative Analysis of Synthesis Routes

The following table summarizes the key quantitative data for the three synthetic routes, allowing for a direct comparison of their cost-effectiveness and efficiency. Prices are based on bulk chemical costs to reflect a research and development setting.

Parameter	Route A: Bromination of 3-Pyridinecarboxaldehyde	Route B: Formylation of 2-Bromopyridine	Route C: Formylation of 2,6-Dibromopyridine
Starting Material	3-Pyridinecarboxaldehyde	2-Bromopyridine	2,6-Dibromopyridine
Key Reagents	Bromine, Iron catalyst	n-Butyllithium, Dimethylformamide (DMF)	n-Butyllithium, Dimethylformamide (DMF)
Reported Yield	~40-50% (Estimated)	~75-85%	~70-80%
Starting Material Cost (per mole)	~$45	~$117	~$308
Key Reagent Cost (per mole of product)	~$10	~$50	~$55
Estimated Total Cost (per mole of product)	~$138 - $160	~$215 - $225	~$490 - $510
Key Advantages	Simple one-step reaction.	High yield and good regioselectivity.	Useful for accessing other 2,6-disubstituted pyridines.
Key Disadvantages	Lower yield, potential for isomeric impurities.	Requires cryogenic temperatures and handling of pyrophoric reagents.	High cost of starting material, requires careful control of stoichiometry.

Experimental Protocols

Detailed methodologies for the three synthetic routes are provided below to enable replication and adaptation in a laboratory setting.

Route A: Bromination of 3-Pyridinecarboxaldehyde

Reaction Principle: This method involves the direct electrophilic bromination of 3-pyridinecarboxaldehyde. The pyridine ring is deactivated towards electrophilic substitution, and the presence of the aldehyde group further influences the position of bromination. The use of a Lewis acid catalyst such as iron is typically required.

Experimental Protocol:

• To a solution of 3-pyridinecarboxaldehyde (10.7 g, 0.1 mol) in a suitable solvent such as dichloromethane or acetic acid, add a catalytic amount of iron powder (0.56 g, 0.01 mol).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add bromine (16.0 g, 0.1 mol) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-bromo-3-formylpyridine.

Route B: Formylation of 2-Bromopyridine via Ortho-Metalation

Reaction Principle: This route utilizes the selective deprotonation of 2-bromopyridine at the 3-position using a strong base like n-butyllithium at low temperatures. The resulting lithiated intermediate is then quenched with an electrophilic formylating agent, dimethylformamide (DMF), to introduce the aldehyde group.

Experimental Protocol:

• Dissolve 2-bromopyridine (15.8 g, 0.1 mol) in anhydrous tetrahydrofuran (THF, 200 mL) in a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents, 0.11 mol, as a solution in hexanes) dropwise to the stirred solution, maintaining the temperature below -70 °C.

• Stir the resulting dark solution at -78 °C for 1 hour.

• Add anhydrous dimethylformamide (DMF, 8.8 g, 0.12 mol) dropwise to the reaction mixture, again keeping the temperature below -70 °C.

• Continue stirring at -78 °C for an additional 2 hours.

• Allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride (50 mL).

• Extract the product with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-bromo-3-formylpyridine.

Route C: Selective Mono-lithiation and Formylation of 2,6-Dibromopyridine

Reaction Principle: This method relies on the selective monolithiation of 2,6-dibromopyridine at one of the bromine-adjacent positions using one equivalent of n-butyllithium at low temperature. The resulting mono-lithiated species is then trapped with DMF to introduce the formyl group, yielding the 2-bromo-6-formylpyridine isomer. To obtain the desired 2-bromo-3-formylpyridine, a subsequent rearrangement or a different starting material would be necessary. The protocol below describes the synthesis of the 2-bromo-6-formyl isomer as a representative example of this synthetic strategy.

Experimental Protocol:

• Suspend 2,6-dibromopyridine (23.7 g, 0.1 mol) in anhydrous diethyl ether (200 mL) in a flame-dried, three-necked flask under an inert atmosphere.

• Cool the suspension to -78 °C.

• Slowly add n-butyllithium (1.0 equivalent, 0.1 mol, as a 1.6 M solution in hexane) dropwise over 1.5 hours.

• After 5 minutes of stirring, add anhydrous dimethylformamide (8.0 g, 0.11 mol) in diethyl ether (15 mL) dropwise over one hour.

• Stir the reaction mixture at -78 °C for 1.5 hours.

• Warm the mixture to -25 °C and add 6N hydrochloric acid (40 mL).

• Allow the mixture to warm to room temperature.

• Extract the aqueous phase three times with diethyl ether.

• Combine the organic extracts, wash once with water, dry over anhydrous sodium sulfate, and evaporate the solvent.

• Triturate the residue with pentane to afford the product as a solid.

Visualization of Synthetic Workflows

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Workflow for the synthesis of 2-Bromo-3-formylpyridine via Route A.

Caption: Workflow for the synthesis of 2-Bromo-3-formylpyridine via Route B.

Caption: Workflow for the synthesis of 2-Bromo-6-formylpyridine via Route C.

Conclusion

The choice of a synthetic route for 2-Bromo-3-formylpyridine will ultimately depend on the specific needs and constraints of the researcher or organization. For high-yield, laboratory-scale synthesis where the handling of organolithium reagents is routine, the formylation of 2-bromopyridine (Route B) is a compelling option. For simpler, albeit lower-yielding procedures, the direct bromination of 3-pyridinecarboxaldehyde (Route A) may be considered, with the caveat of more challenging purification. The use of 2,6-dibromopyridine (Route C) is a more specialized route, best suited for situations where this starting material is readily available or when the synthesis of the 2-bromo-6-formyl isomer is the primary goal. This comparative guide provides the necessary data to make an informed decision based on a careful consideration of cost, yield, and operational feasibility.

A Spectroscopic Showdown: Unmasking the Isomeric Bromopyridine Aldehydes

A comprehensive guide to the spectroscopic nuances of 2,3-, 2,5-, and 2,6-bromopyridine aldehydes for researchers, scientists, and drug development professionals.

In the intricate world of pharmaceutical and materials science, the precise identification and characterization of isomeric compounds are paramount. Subtle shifts in substituent positions on an aromatic ring can dramatically alter a molecule's physical, chemical, and biological properties. This guide provides a detailed spectroscopic comparison of three key isomers: 2,3-bromopyridine aldehyde, 2,5-bromopyridine aldehyde, and 2,6-bromopyridine aldehyde. Through a meticulous compilation of experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), this document aims to equip researchers with the necessary tools to confidently distinguish between these closely related structures.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the three bromopyridine aldehyde isomers. These values are critical for the unambiguous identification of each isomer.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Aldehyde Proton (CHO, δ ppm)	Pyridine Protons (δ ppm) and Coupling Constants (J, Hz)
2,3-Bromopyridine Aldehyde	~10.3 (s)	H4: ~7.4 (dd, J ≈ 7.8, 4.8 Hz), H5: ~8.2 (dd, J ≈ 7.8, 1.8 Hz), H6: ~8.7 (dd, J ≈ 4.8, 1.8 Hz)
2,5-Bromopyridine Aldehyde	10.05 (s)[1]	H3: 7.98 (dd, J = 8.2, 2.4 Hz), H4: 7.65 (d, J = 8.2 Hz), H6: 8.78 (d, J = 2.2 Hz)[1]
2,6-Bromopyridine Aldehyde	~10.1 (s)	H3: ~7.8 (d, J ≈ 7.7 Hz), H4: ~7.9 (t, J ≈ 7.7 Hz), H5: ~7.7 (d, J ≈ 7.7 Hz)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Aldehyde Carbon (C=O, δ ppm)	Pyridine Carbons (δ ppm)
2,3-Bromopyridine Aldehyde	~190	C2: ~145, C3: ~125, C4: ~130, C5: ~139, C6: ~153
2,5-Bromopyridine Aldehyde	192.4	C2: 151.3, C3: 140.0, C4: 126.3, C5: 122.8, C6: 151.7
2,6-Bromopyridine Aldehyde	~193	C2: ~153, C3: ~128, C4: ~140, C5: ~122, C6: ~143

Table 3: Infrared (IR) Spectroscopic Data (cm⁻¹)

Compound	C=O Stretch	C-H (aldehyde) Stretch	Aromatic C=C and C=N Stretches	C-Br Stretch
2,3-Bromopyridine Aldehyde	~1710	~2820, ~2730	~1570, ~1450, ~1380	~680
2,5-Bromopyridine Aldehyde	~1705	~2830, ~2730	~1575, ~1455, ~1385	~690
2,6-Bromopyridine Aldehyde	~1715	~2825, ~2735	~1560, ~1440, ~1370	~670

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Isotopic Peak [M+2]⁺	Key Fragment Ions
2,3-Bromopyridine Aldehyde	185/187	~1:1 ratio	156/158 ([M-CHO]⁺), 104 ([M-Br]⁺), 76 ([C₅H₄N]⁺)
2,5-Bromopyridine Aldehyde	185/187	~1:1 ratio	156/158 ([M-CHO]⁺), 104 ([M-Br]⁺), 76 ([C₅H₄N]⁺)
2,6-Bromopyridine Aldehyde	185/187	~1:1 ratio	156/158 ([M-CHO]⁺), 104 ([M-Br]⁺), 76 ([C₅H₄N]⁺)

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques used in the characterization of bromopyridine aldehydes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the bromopyridine aldehyde isomer was dissolved in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Spectroscopy: Proton NMR spectra were recorded on a 400 MHz spectrometer. Data was acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans. Chemical shifts are reported in parts per million (ppm) relative to TMS.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same spectrometer at a frequency of 100 MHz. Proton-decoupled spectra were acquired with a spectral width of 250 ppm, a relaxation delay of 2.0 s, and 1024 scans. Chemical shifts are reported in ppm relative to TMS.

Infrared (IR) Spectroscopy

• Sample Preparation: A small amount of the solid bromopyridine aldehyde was placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: FTIR spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A total of 32 scans were co-added to improve the signal-to-noise ratio. The background spectrum was collected from the clean, empty ATR crystal.

Mass Spectrometry (MS)

• Sample Introduction: Samples were introduced into the mass spectrometer via a direct insertion probe.

• Ionization: Electron Impact (EI) ionization was used with an electron energy of 70 eV.

• Mass Analysis: Mass spectra were acquired using a quadrupole mass analyzer scanning over a mass-to-charge (m/z) range of 50-300. The presence of bromine results in a characteristic isotopic pattern for the molecular ion and bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 m/z units ([M]⁺ and [M+2]⁺)[2][3][4].

Visualizing the Workflow

The synthesis and analysis of these isomers follow a logical progression. The following diagrams illustrate a typical synthetic workflow and the general process of spectroscopic analysis.

Caption: A generalized synthetic workflow for preparing bromopyridine aldehydes.

Caption: The logical workflow for spectroscopic analysis and identification of the isomers.

Conclusion

The spectroscopic data and protocols presented in this guide offer a robust framework for the differentiation of 2,3-, 2,5-, and 2,6-bromopyridine aldehydes. Careful analysis of the distinct chemical shifts in ¹H and ¹³C NMR, characteristic vibrational modes in IR spectroscopy, and fragmentation patterns in mass spectrometry allows for the confident structural elucidation of these important chemical building blocks. This information is invaluable for ensuring the quality and purity of starting materials and intermediates in drug discovery and materials science research.

References

• 1. chembk.com [chembk.com]
• 2. rsc.org [rsc.org]
• 3. 2-Bromopyridine(109-04-6) 13C NMR spectrum [chemicalbook.com]
• 4. 19.14 Spectroscopy of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]

Navigating the Catalytic Landscape: A Comparative Guide to Catalyst Efficiency in 2-Bromo-3-formylpyridine Reactions

For researchers, scientists, and professionals in drug development, the efficient functionalization of heterocyclic compounds is a critical step in the synthesis of novel chemical entities. 2-Bromo-3-formylpyridine is a valuable building block, and its reactivity in cross-coupling reactions is highly dependent on the chosen catalytic system. This guide provides a comparative analysis of catalyst efficiency for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions involving this versatile substrate, supported by experimental data to inform catalyst selection and reaction optimization.

The strategic introduction of new carbon-carbon and carbon-nitrogen bonds to the pyridine core is a cornerstone of modern synthetic chemistry. Palladium-catalyzed cross-coupling reactions have emerged as powerful tools for these transformations. However, the electronic properties of the pyridine ring, coupled with the presence of both a bromo and a formyl group, can present unique challenges in achieving high catalytic efficiency. This guide summarizes quantitative data, provides detailed experimental protocols, and visualizes key workflows and reaction pathways to aid in the rational design of synthetic routes.

Comparative Performance of Catalytic Systems

The efficiency of a given cross-coupling reaction is a multifactorial equation, with the catalyst, ligand, base, solvent, and temperature all playing crucial roles. The following table summarizes the performance of various palladium-based catalytic systems in the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions of 2-Bromo-3-formylpyridine and its close analogs.

Reaction Type	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Suzuki-Miyaura	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	110	12	~85	Effective for various aryl boronic acids with 2-bromopyridines.[1]
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	16	~92	Bulky, electron-rich ligands can improve yields for challenging substrates.[1]
Heck	Pd(OAc)₂ / P(o-tol)₃	Et₃N	Acetonitrile	100	18-24	~75	General conditions for 2-bromopyridines.[2]
Pd(OAc)₂	K₃PO₄	DMF	120	12-15	>96	Ligand-free conditions can be highly effective.[3]
Sonogashira	Pd(CF₃COO)₂ / PPh₃ / CuI	Et₃N	DMF	100	3	72-96	High yields for coupling of 2-amino-3-bromopyridines with terminal alkynes.[4]
Pd(PPh₃)₂Cl₂ / CuI	i-Pr₂NH	THF	RT	3	~89	General protocol for aryl halides.[5]
Buchwald-Hartwig	Pd₂(dba)₃ / BINAP	NaOt-Bu	Toluene	80	4	~60	Effective for coupling with diamines.[6]
Pd(OAc)₂ / dppp	NaOt-Bu	Toluene	80	-	55-98	Good to excellent yields for volatile amines with 2-halopyridines.[7]

Note: The data presented is compiled from studies on 2-Bromo-3-formylpyridine and structurally similar bromopyridine derivatives. Direct comparison of yields should be made with consideration of the specific substrates and reaction conditions employed in each study.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis. The following sections provide generalized procedures for the four key cross-coupling reactions, which can be adapted and optimized for specific applications.

Suzuki-Miyaura Coupling

This protocol describes a typical procedure for the coupling of a 2-bromopyridine derivative with an arylboronic acid.

Reagents:

• 2-Bromo-3-formylpyridine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• K₂CO₃ (2.0 mmol)

• Toluene (8 mL)

• Water (2 mL)

Procedure:

• To a round-bottom flask, add 2-Bromo-3-formylpyridine, the arylboronic acid, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed toluene and water.

• Add the Pd(PPh₃)₄ catalyst.

• Heat the reaction mixture to 110 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Heck Reaction

This protocol outlines a general procedure for the Heck coupling of a 2-bromopyridine with an alkene.

Reagents:

• 2-Bromo-3-formylpyridine (1.0 mmol)

• Styrene (1.5 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• P(o-tol)₃ (0.04 mmol, 4 mol%)

• Et₃N (1.5 mmol)

• Acetonitrile (5 mL)

Procedure:

• In a sealed tube, combine 2-Bromo-3-formylpyridine, Pd(OAc)₂, and P(o-tol)₃.

• Evacuate and backfill the tube with an inert gas.

• Add anhydrous, degassed acetonitrile, the alkene, and Et₃N.

• Seal the tube and heat to 100 °C for 18-24 hours.

• Monitor the reaction by TLC or gas chromatography-mass spectrometry (GC-MS).

• After cooling, dilute the reaction mixture with a suitable organic solvent and wash with water.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Sonogashira Coupling

The following is a representative protocol for the Sonogashira coupling of a 2-bromopyridine derivative with a terminal alkyne.[4]

Reagents:

• 2-Amino-3-bromopyridine (as a model substrate) (0.5 mmol)

• Terminal alkyne (0.6 mmol)

• Pd(CF₃COO)₂ (0.0125 mmol, 2.5 mol%)

• PPh₃ (0.025 mmol, 5 mol%)

• CuI (0.025 mmol, 5 mol%)

• Et₃N (1 mL)

• DMF (2 mL)

Procedure:

• To a 10 mL round-bottomed flask under a nitrogen atmosphere, add Pd(CF₃COO)₂, PPh₃, and CuI.

• Add DMF and stir for 30 minutes.

• Add the 2-amino-3-bromopyridine and the terminal alkyne.

• Heat the reaction mixture to 100 °C for 3 hours, monitoring by TLC.

• After completion, cool the reaction mixture and perform an appropriate workup and purification.

Buchwald-Hartwig Amination

This protocol provides a general method for the Buchwald-Hartwig amination of a 2-bromopyridine.[7]

Reagents:

• 2-Halopyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd(OAc)₂ (0.02 equiv)

• 1,3-Bis(diphenylphosphino)propane (dppp) (0.04 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Toluene

Procedure:

• In a reaction vessel under an inert atmosphere, combine the 2-halopyridine, amine, NaOt-Bu, Pd(OAc)₂, and dppp.

• Add degassed toluene.

• Heat the reaction mixture to 80 °C.

• Monitor the reaction until the starting material is consumed.

• Cool the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography.

Visualizing the Process: Workflows and Mechanisms

To further clarify the experimental and conceptual frameworks, the following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow and a generalized catalytic cycle for these cross-coupling reactions.

Caption: A generalized experimental workflow for palladium-catalyzed cross-coupling reactions.

Caption: A simplified catalytic cycle for palladium-catalyzed cross-coupling reactions.

Conclusion

The selection of an optimal catalyst system for the functionalization of 2-Bromo-3-formylpyridine is a nuanced decision that depends on the specific transformation desired. For Suzuki-Miyaura reactions, traditional catalysts like Pd(PPh₃)₄ offer a reliable starting point, while more modern, bulky phosphine ligands can provide enhanced yields for more challenging substrates. In Heck reactions, both ligated and ligand-free systems have demonstrated high efficacy. For Sonogashira couplings, a copper co-catalyst is generally beneficial, leading to high yields under relatively mild conditions. Finally, the Buchwald-Hartwig amination benefits from the use of bidentate phosphine ligands, which can facilitate the coupling of a wide range of amines.

This guide serves as a foundational resource for researchers embarking on the synthesis of 2,3-disubstituted pyridine derivatives. By leveraging the compiled data and detailed protocols, scientists can make more informed decisions in their catalyst selection, ultimately accelerating the discovery and development of novel molecules with potential applications in medicine and materials science. Further optimization for specific substrates and desired outcomes is encouraged to achieve the highest possible efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. biolmolchem.com [biolmolchem.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. researchgate.net [researchgate.net]

A Comparative Study of Nucleophiles for Substitution on 2-Bromo-3-formylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various nucleophiles for substitution reactions on 2-Bromo-3-formylpyridine, a versatile building block in medicinal chemistry. The data presented herein, supported by experimental protocols, aims to assist researchers in selecting the optimal nucleophile and reaction conditions for the synthesis of novel pyridine derivatives.

Introduction

2-Bromo-3-formylpyridine is a key intermediate in the synthesis of a wide range of biologically active molecules. The presence of a bromine atom at the 2-position, activated by the electron-withdrawing formyl group at the 3-position, makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions. The pyridine nitrogen further enhances the electrophilicity of the C2 position, facilitating the displacement of the bromide leaving group.[1][2] This guide explores the reactivity of nitrogen, oxygen, and sulfur nucleophiles with 2-Bromo-3-formylpyridine, providing a basis for the rational design of synthetic routes.

Data Presentation: A Comparative Analysis of Nucleophilic Substitution Reactions

The following table summarizes the reaction conditions and yields for the substitution of 2-Bromo-3-formylpyridine with representative nitrogen, oxygen, and sulfur nucleophiles. The data has been compiled from various literature sources and represents typical outcomes for these transformations.

Nucleophile Class	Nucleophile Example	Reaction Type	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Nitrogen	Aniline	Buchwald-Hartwig Amination	Pd₂(dba)₃ / Xantphos, Cs₂CO₃	Toluene	110	12	~85-95	[1][3]
Morpholine	Buchwald-Hartwig Amination	Pd(OAc)₂ / BINAP, NaOtBu	Toluene	100	8	~90	[1][4]
Oxygen	Sodium Methoxide	SNAr	- / NaOMe	Methanol	Reflux	6	~80-90	[5][6]
Sulfur	Thiophenol	SNAr	K₂CO₃	DMF	80	4	~90	[7]
Sodium thiomethoxide	SNAr	- / NaSMe	DMF	25	2	>95	[7]

Note: Yields are approximate and can vary based on the specific substrate, ligand, and reaction conditions.

Experimental Protocols

Detailed methodologies for the key substitution reactions are provided below.

Nitrogen Nucleophiles: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a versatile method for the formation of carbon-nitrogen bonds.[1][3]

Materials:

• 2-Bromo-3-formylpyridine

• Amine (e.g., aniline, morpholine)

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, BINAP)

• Base (e.g., Cs₂CO₃, NaOtBu)

• Anhydrous toluene

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the palladium catalyst (1-5 mol%), phosphine ligand (1.2-2 mol% per Pd), and base (1.5-2.0 equivalents).

• Add 2-Bromo-3-formylpyridine (1.0 equivalent) and the amine (1.1-1.5 equivalents).

• Add anhydrous toluene to achieve a concentration of 0.1-0.5 M.

• Heat the reaction mixture with stirring at 80-110 °C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel.

Oxygen Nucleophiles: Nucleophilic Aromatic Substitution (SNAr)

The reaction with alkoxides typically proceeds via a classical SNAr mechanism.[5]

Materials:

• 2-Bromo-3-formylpyridine

• Sodium methoxide (or other sodium alkoxide)

• Anhydrous methanol (or corresponding alcohol)

Procedure:

• Dissolve 2-Bromo-3-formylpyridine (1.0 equivalent) in anhydrous methanol.

• Add sodium methoxide (1.1-1.5 equivalents) portion-wise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and carefully neutralize with a dilute acid (e.g., 1 M HCl).

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., dichloromethane), dry the combined organic layers over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Sulfur Nucleophiles: Nucleophilic Aromatic Substitution (SNAr)

Thiols are generally more nucleophilic than their alcohol counterparts and react readily with 2-Bromo-3-formylpyridine.[7]

Materials:

• 2-Bromo-3-formylpyridine

• Thiol (e.g., thiophenol, sodium thiomethoxide)

• Base (e.g., K₂CO₃, if using a neutral thiol)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of 2-Bromo-3-formylpyridine (1.0 equivalent) in anhydrous DMF, add the thiol (1.1-1.2 equivalents).

• If a neutral thiol is used, add a base such as potassium carbonate (1.5 equivalents). If a thiolate salt is used, no additional base is required.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 80 °C) until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Mandatory Visualization

The following diagrams illustrate the general reaction pathway and the experimental workflow.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solved b) 2-Bromopyridine reacts with sodium methoxide | Chegg.com [chegg.com]
• 6. A practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from 2,6-dichloro-3-trifluoromethylpyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A facile synthesis of 3-alkylthio- (or arylthio-)pyridines and 3,5-bis(alkylthio)pyridines | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Safe Disposal of 2-Bromo-3-formylpyridine: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential safety and logistical information for the proper disposal of 2-Bromo-3-formylpyridine, a common reagent in synthetic chemistry. Adherence to these procedures is critical to mitigate risks and maintain a safe research environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 2-Bromo-3-formylpyridine is presented below. This information is crucial for a comprehensive risk assessment prior to handling and disposal.

Property	Value	Reference
Molecular Formula	C₆H₄BrNO	[1][2]
Molecular Weight	186.01 g/mol	[1][2]
Purity	≥96%	[1]
Appearance	Solid	[2]
Acute Oral Toxicity	Category 4	[3]
Acute Dermal Toxicity	Category 4	[3]
Acute Inhalation Toxicity	Category 4	[3]
Skin Corrosion/Irritation	Category 2	[3]
Serious Eye Damage/Irritation	Category 2	[3]
Storage Class	11 - Combustible Solids	[2]

Disposal Protocol: A Step-by-Step Approach

The primary directive for the disposal of 2-Bromo-3-formylpyridine is to treat it as hazardous waste. It must be disposed of through an approved waste disposal plant.[3][4][5] Under no circumstances should this chemical be released into the environment or disposed of in standard laboratory drains.

Personal Protective Equipment (PPE)

Before handling 2-Bromo-3-formylpyridine for disposal, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves.

• Protective Clothing: Long-sleeved lab coat.

• Eye/Face Protection: Safety glasses with side shields or a face shield.[3][5]

• Respiratory Protection: If there is a risk of dust formation, use a dust mask (e.g., N95).[2]

Waste Segregation and Collection

• Solid Waste:

  • Carefully sweep up any solid 2-Bromo-3-formylpyridine. Avoid creating dust.[3][6]

  • Place the solid waste into a suitable, clearly labeled, and closed container for disposal.[3][6]

• Contaminated Materials:

  • Any materials used to clean up spills (e.g., absorbent pads, paper towels) should be collected.

  • Place these contaminated materials in a sealed, labeled container designated for hazardous waste.

• Empty Containers:

  • Empty containers should be treated as hazardous waste as they will retain chemical residue.

  • Keep the container tightly closed and store it in a well-ventilated area pending disposal.[3][4]

Storage Pending Disposal

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area.[3][4]

• Keep the container away from incompatible materials such as strong oxidizing agents and strong bases.[3][6]

• The storage area should be cool and away from heat, sparks, and open flames.[4][6]

Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and disposal.

• Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-Bromo-3-formylpyridine to ensure they have all the necessary information for safe handling and transport.

• Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Bromo-3-formylpyridine.

Caption: Disposal workflow for 2-Bromo-3-formylpyridine.

References

• 1. scbt.com [scbt.com]
• 2. 2-Bromo-3-pyridinecarboxaldehyde 96 128071-75-0 [sigmaaldrich.com]
• 3. fishersci.ca [fishersci.ca]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.co.uk [fishersci.co.uk]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Bromo-3-formylpyridine

For researchers, scientists, and drug development professionals, the safe and effective handling of specialized chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for 2-Bromo-3-formylpyridine, including detailed operational and disposal plans to ensure laboratory safety and procedural clarity.

Essential Safety Information

2-Bromo-3-formylpyridine is a compound that requires careful handling due to its potential hazards. It is known to cause skin, eye, and respiratory irritation.[1][2] Adherence to proper safety protocols is crucial to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense when handling 2-Bromo-3-formylpyridine. The following table summarizes the required PPE:

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles	Must be worn at all times. For operations with a higher risk of splashing, a face shield should be worn in addition to safety goggles.[3][4]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a suitable choice for incidental contact.[5][6] For extended contact or immersion, heavier-duty gloves such as neoprene or butyl rubber are recommended.[6] Always inspect gloves for tears or punctures before use and change them frequently.[7]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and fully buttoned to protect against splashes and contact with skin.[8][9]
Respiratory Protection	NIOSH-Approved Respirator	Handling of the solid compound, which may produce dust, should be done in a well-ventilated area, preferably within a chemical fume hood.[8][9] If a fume hood is not available or if dust is generated, a NIOSH-approved N95 dust mask or a higher level of respiratory protection should be used.[5]

Operational Plan: A Step-by-Step Guide

Following a structured operational plan minimizes the risk of exposure and ensures the integrity of the experiment.

1. Preparation and Engineering Controls:

• Ensure a calibrated chemical fume hood is operational and available.

• Verify that an emergency eyewash station and safety shower are accessible and unobstructed.[10]

• Prepare all necessary equipment and reagents before handling the compound.

• Designate a specific area within the fume hood for handling 2-Bromo-3-formylpyridine.

2. Weighing and Handling the Solid:

• Perform all manipulations of solid 2-Bromo-3-formylpyridine within a chemical fume hood to avoid inhalation of dust.[9]

• Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust clouds.

• If weighing outside of a fume hood is unavoidable, use an enclosure with local exhaust ventilation.

3. Dissolving and Reactions:

• When dissolving the solid, add the solvent slowly to the solid to prevent splashing.

• Keep the container covered as much as possible during the reaction.

• Handle all solutions containing 2-Bromo-3-formylpyridine within the fume hood.

4. Post-Handling Procedures:

• Thoroughly clean the work area after use.

• Decontaminate all equipment that has come into contact with the chemical.

• Wash hands thoroughly with soap and water after removing gloves.[9]

Emergency Spill Response

In the event of a spill, a prompt and appropriate response is critical to mitigate hazards.

1. Small Spills (Contained within the fume hood):

• Alert others in the immediate area.

• Wearing appropriate PPE, use an inert absorbent material such as sand or vermiculite to cover the spill.[8]

• Carefully sweep up the absorbed material into a designated hazardous waste container.[3][11]

• Clean the spill area with soap and water.[1]

2. Large Spills (Outside of the fume hood):

• Evacuate the immediate area and alert your supervisor and the institutional safety office.[4][7]

• If the material is volatile or creates dust, evacuate the entire lab and restrict access.

• Do not attempt to clean up a large spill without proper training and equipment. Await the arrival of the emergency response team.[11]

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Bromo-3-formylpyridine and its associated waste is essential for environmental protection and regulatory compliance. As a halogenated organic compound, it must be treated as hazardous waste.[8]

1. Waste Segregation and Collection:

• All solid waste contaminated with 2-Bromo-3-formylpyridine (e.g., used gloves, weigh boats, absorbent materials from spills) must be collected in a clearly labeled, sealed hazardous waste container.[9]

• Solutions containing 2-Bromo-3-formylpyridine should be collected in a separate, compatible, and clearly labeled hazardous waste container for halogenated organic waste.[12]

• Do not mix this waste with non-hazardous waste or other incompatible waste streams.

2. Labeling and Storage:

• The hazardous waste container must be labeled with the words "Hazardous Waste," the full chemical name "2-Bromo-3-formylpyridine," and a list of any other constituents.[8]

• Store the waste container in a designated, well-ventilated secondary containment area away from incompatible materials.

3. Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[8]

• Under no circumstances should 2-Bromo-3-formylpyridine or its waste be disposed of down the drain or in regular trash.[8]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Bromo-3-formylpyridine, from preparation to disposal.

Caption: Workflow for the safe handling of 2-Bromo-3-formylpyridine.

References

• 1. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
• 2. dess.uccs.edu [dess.uccs.edu]
• 3. ehs.mst.edu [ehs.mst.edu]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 6. safety.nmsu.edu [safety.nmsu.edu]
• 7. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 8. benchchem.com [benchchem.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. edwebcontent.ed.ac.uk [edwebcontent.ed.ac.uk]
• 11. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]
• 12. nipissingu.ca [nipissingu.ca]